2-Chloro-1,4-dinitrobenzene

• CAS: 619-16-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Reactions of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and key reactions of 2-Chloro-1,4-dinitrobenzene, an important intermediate in organic synthesis. The document details experimental protocols, presents quantitative data in a structured format, and includes visualizations of reaction pathways and workflows to support research and development activities.

Physicochemical Properties

2-Chloro-1,4-dinitrobenzene is a light yellow crystalline solid.[1][2] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₆H₃ClN₂O₄	[1]
Molecular Weight	202.55 g/mol	[1]
CAS Number	619-16-9	[1]
Melting Point	64 °C	[1]
Boiling Point	320.1 ± 22.0 °C at 760 mmHg	[1]
Density	1.6 ± 0.1 g/cm³	[1]
Solubility	Soluble in ethanol (B145695) and ether; insoluble in water.	[1][2]
Appearance	Light yellow crystals	[1][2]

Synthesis of 2-Chloro-1,4-dinitrobenzene

The primary route for the synthesis of 2-Chloro-1,4-dinitrobenzene is through the nitration of a suitable chlorobenzene (B131634) derivative. The most common precursor is 1-chloro-2-nitrobenzene (B146284), which undergoes a second nitration step. Industrial production often involves the dinitration of chlorobenzene, which typically yields a mixture of isomers requiring separation.[3]

dot

Caption: Synthesis of 2-Chloro-1,4-dinitrobenzene via nitration.

Experimental Protocol: Nitration of 1-Chloro-2-nitrobenzene (Adapted from similar procedures)

This protocol is adapted from established methods for the dinitration of chlorobenzene derivatives.[4]

Materials:

• 1-Chloro-2-nitrobenzene

• Concentrated Nitric Acid (98%)

• Concentrated Sulfuric Acid (98%)

• Ice

• Deionized Water

• Sodium Bicarbonate solution (5%)

• Ethanol

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, carefully prepare a nitrating mixture by slowly adding 100 mL of concentrated sulfuric acid to 50 mL of concentrated nitric acid, while cooling the flask in an ice-water bath.

• Once the nitrating mixture has cooled to below 10 °C, begin the dropwise addition of 50 g of 1-chloro-2-nitrobenzene from the dropping funnel. Maintain the reaction temperature between 60-70 °C by adjusting the rate of addition and external cooling.[5]

• After the addition is complete, raise the temperature of the reaction mixture to 105 °C and maintain it for 2-2.5 hours with continuous stirring to ensure the completion of the dinitration.[5]

• Allow the reaction mixture to cool to room temperature and then carefully pour it onto 500 g of crushed ice with stirring.

• The solid product will precipitate. Isolate the crude product by vacuum filtration and wash it thoroughly with cold deionized water until the washings are neutral to litmus (B1172312) paper.

• To neutralize any remaining acid, wash the crude product with a 5% sodium bicarbonate solution, followed by another wash with deionized water.

• For purification, recrystallize the crude product from ethanol.

• Dry the purified crystals in a vacuum oven at a temperature below its melting point.

Reactions of 2-Chloro-1,4-dinitrobenzene

The presence of two strongly electron-withdrawing nitro groups activates the chlorine atom towards nucleophilic aromatic substitution (SNAr). This makes 2-Chloro-1,4-dinitrobenzene a versatile substrate for introducing a variety of functional groups onto the aromatic ring. Another significant reaction is the reduction of the nitro groups to form diamino derivatives.

dot

Caption: Key reactions of 2-Chloro-1,4-dinitrobenzene.

Nucleophilic Aromatic Substitution (SNAr)

The general mechanism for the SNAr reaction involves the addition of a nucleophile to the carbon bearing the leaving group, forming a resonance-stabilized intermediate (Meisenheimer complex), followed by the elimination of the chloride ion.[6]

dot

Caption: General workflow of the SNAr mechanism.

This protocol provides a general method for the reaction of 2-Chloro-1,4-dinitrobenzene with a primary or secondary amine.

Materials:

• 2-Chloro-1,4-dinitrobenzene

• Amine (e.g., aniline, piperidine)

• Ethanol or other suitable solvent

• Sodium carbonate (optional, as a base)

Procedure:

• Dissolve 1 equivalent of 2-Chloro-1,4-dinitrobenzene in a suitable solvent such as ethanol in a round-bottom flask.

• Add 2.2 equivalents of the desired amine to the solution. If the amine is used as its hydrochloride salt, add an equivalent of a base like sodium carbonate.

• Stir the reaction mixture at room temperature or with gentle heating (e.g., reflux) for a period of 1 to 24 hours, depending on the reactivity of the amine. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature. If a precipitate has formed, collect the product by filtration.

• If the product is soluble, remove the solvent under reduced pressure.

• Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol, methanol).

Quantitative Data for SNAr Reactions:

The yields of SNAr reactions are generally high due to the high activation of the substrate.

Nucleophile	Product	Yield (%)	Reference
Hydrazine	2,4-Dinitrophenylhydrazine	High (qualitative)	[1]
Methoxide	1-Methoxy-2,4-dinitrobenzene	81	[1]
Thiophenoxides	Aryl-2,4-dinitrophenyl sulfides	72-86	[1]

Reduction of Nitro Groups

The two nitro groups of 2-Chloro-1,4-dinitrobenzene can be reduced to amino groups, yielding 1-chloro-2,5-diaminobenzene. A common and effective method for this transformation is the use of tin(II) chloride in the presence of a strong acid.[7] Catalytic hydrogenation is also a viable method.[8]

This protocol is adapted from a procedure for the reduction of a similar nitroaromatic compound.[7]

Materials:

• 2-Chloro-1,4-dinitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 10 M)

• Ethyl acetate (B1210297)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1 equivalent of 2-Chloro-1,4-dinitrobenzene in concentrated hydrochloric acid.

• To the stirred solution, add 4-5 equivalents of tin(II) chloride dihydrate portion-wise. The addition is exothermic and may require external cooling to control the temperature.

• Heat the reaction mixture to reflux (approximately 100-110 °C) with vigorous stirring. Monitor the reaction progress by TLC.

• After the reaction is complete (typically after several hours), allow the mixture to cool to room temperature.

• Carefully neutralize the acidic solution by the slow addition of a concentrated sodium hydroxide solution while cooling in an ice bath until the pH is basic (pH > 8). A precipitate of tin salts will form.

• Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• The product, 1-chloro-2,5-diaminobenzene, can be further purified by column chromatography or recrystallization if necessary.

Expected Yield: Reductions of dinitroaromatics with SnCl₂/HCl generally proceed with high yields.

Spectroscopic Data

Detailed spectroscopic data is crucial for the characterization of 2-Chloro-1,4-dinitrobenzene.

• Mass Spectrometry: The mass spectrum of 2-Chloro-1,4-dinitrobenzene is available in public databases such as PubChem.[9]

• Infrared (IR) Spectroscopy: The IR spectrum, showing characteristic peaks for the nitro groups and the aromatic ring, can also be accessed through databases like PubChem.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While a publicly available, fully assigned high-resolution NMR spectrum for 2-chloro-1,4-dinitrobenzene is not readily found in the searched literature, the expected 1H NMR spectrum would show three aromatic protons with complex splitting patterns due to their different chemical environments and spin-spin coupling. For the related isomer, 1-chloro-2,4-dinitrobenzene, some NMR data is available.[10][11] For complex spectra of substituted nitroaromatics, 2D NMR techniques such as COSY and HSQC can be invaluable for unambiguous signal assignment.[12]

Conclusion

2-Chloro-1,4-dinitrobenzene is a valuable and reactive intermediate in organic synthesis. Its synthesis is readily achievable through the nitration of chlorobenzene derivatives. The presence of two nitro groups makes it highly susceptible to nucleophilic aromatic substitution, allowing for the introduction of a wide range of functionalities. Furthermore, the nitro groups can be efficiently reduced to form the corresponding diamine, which is a precursor to various dyes and pharmaceuticals. The experimental protocols and data presented in this guide are intended to support researchers in the effective utilization of this versatile chemical compound.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. CN103044262A - Synthesis method for 2,5-dichloronitrobenzene - Google Patents [patents.google.com]
• 3. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 4. scribd.com [scribd.com]
• 5. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]
• 6. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 7. orgsyn.org [orgsyn.org]
• 8. EP1163205A1 - Process for preparing 1-chloro-2,4-diaminobenzene - Google Patents [patents.google.com]
• 9. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,4-Dinitrochlorobenzene(97-00-7) 1H NMR spectrum [chemicalbook.com]
• 11. Solved reaction of I-Chloro-2,4-dinitrobenzene with Product | Chegg.com [chegg.com]
• 12. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Physicochemical Properties of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of 2-Chloro-1,4-dinitrobenzene. The information is curated for researchers, scientists, and professionals in drug development who require detailed data for experimental design, synthesis, and analysis. This document includes a summary of quantitative data, relevant experimental protocols, and a visualization of its key chemical reactivity.

Core Physicochemical Properties

2-Chloro-1,4-dinitrobenzene is a solid, light-yellow crystalline compound.[1][2] Its key physical and chemical properties are summarized in the table below, providing a foundational dataset for laboratory and research applications.

Property	Value	Source
Molecular Formula	C₆H₃ClN₂O₄	[3][4][5]
Molecular Weight	202.55 g/mol	[4][5][6][7]
CAS Number	619-16-9	[1][3][4][5][6][7]
Appearance	Light yellow crystals	[1][2]
Melting Point	64 °C	[2]
Boiling Point	320.1 °C at 760 mmHg	[2][3][6]
Density	1.619 g/cm³	[3]
Solubility	Insoluble in water; Soluble in ethanol (B145695) and ether	[1][2][6]
Flash Point	147.4 °C	[3][6]
Topological Polar Surface Area	91.6 Ų	[2][7]
Hydrogen Bond Acceptor Count	4	[2][3]
Hydrogen Bond Donor Count	0	[3]

Experimental Protocols

The synthesis and characterization of 2-Chloro-1,4-dinitrobenzene and its isomers are well-established in organic chemistry. Below are representative methodologies for its preparation and analysis.

a) Synthesis via Dinitration of Chlorobenzene (B131634)

A common method for the synthesis of dinitrochlorobenzene isomers involves the nitration of chlorobenzene. The following protocol is a general representation of this type of reaction.

Materials:

• Chlorobenzene

• Nitric Acid (d=1.50 g/ml)

• Sulfuric Acid (d=1.84 g/ml)

• Ice bath

• Stirring apparatus

• Reaction flask with reflux condenser

Procedure:

• A mixture of nitric acid and sulfuric acid is prepared in a reaction flask and cooled in an ice bath.

• Chlorobenzene is added dropwise to the stirred acid mixture. The temperature is carefully controlled and maintained between 50-55°C.[8][9]

• After the addition of chlorobenzene is complete, the reaction mixture is heated to approximately 95°C and held at this temperature for a period of two hours to ensure the completion of the dinitration.[8][9]

• Upon cooling, the product layer solidifies and can be separated.

• The crude product is then washed successively with cold water, hot water (while molten), and finally cold water again to remove residual acids.[9]

• The resulting product is a mixture of isomers, primarily 1-chloro-2,4-dinitrobenzene (B32670) and a smaller amount of the 2,6-dinitro isomer.[8][9] Further purification can be achieved through recrystallization.

b) Characterization Methods

The identity and purity of 2-Chloro-1,4-dinitrobenzene are typically confirmed using standard analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is used to determine the molecular weight and fragmentation pattern of the compound, confirming its structure.[7]

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the functional groups present in the molecule, such as the C-Cl, C-NO₂, and aromatic C-H bonds.[7]

• Melting Point Analysis: The melting point is a crucial indicator of purity. A sharp melting point close to the literature value suggests a high-purity sample.

Key Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The presence of two electron-withdrawing nitro groups on the benzene (B151609) ring makes the chlorine atom susceptible to nucleophilic aromatic substitution (SNAr).[6] This is a fundamental aspect of the reactivity of 2-Chloro-1,4-dinitrobenzene and is crucial for its use as a synthetic intermediate.[6] The nitro groups activate the aromatic ring towards attack by nucleophiles.

References

• 1. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 2. echemi.com [echemi.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [m.chemicalbook.com]
• 5. caslab.com [caslab.com]
• 6. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 7. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. scribd.com [scribd.com]
• 9. prepchem.com [prepchem.com]

A Technical Guide to 2-Chloro-1,4-dinitrobenzene (CAS 619-16-9)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This document provides a comprehensive technical overview of 2-Chloro-1,4-dinitrobenzene (CAS 619-16-9), a significant organic compound utilized as a versatile intermediate in various synthetic applications. Its importance lies primarily in its chemical structure, which is highly activated for nucleophilic aromatic substitution, making it a valuable building block in the synthesis of dyes, pharmaceuticals, and other complex organic molecules.[1][2] This guide consolidates key data on its physicochemical properties, synthesis, chemical reactivity, applications in research and drug development, detailed experimental protocols, and essential safety information. All quantitative data is presented in tabular format for clarity and ease of comparison.

Physicochemical Properties

2-Chloro-1,4-dinitrobenzene is a light yellow crystalline solid under standard conditions.[3] It is characterized by its poor solubility in water but good solubility in organic solvents like ethanol (B145695) and ether.[3][4] The presence of two strong electron-withdrawing nitro groups renders the aromatic ring electron-deficient, which is fundamental to its reactivity.[1]

Property	Value	Reference
Molecular Formula	C₆H₃ClN₂O₄	[5]
Molecular Weight	202.55 g/mol	[3][5]
Appearance	Light yellow crystals	[3][4]
Melting Point	64 °C	[3]
Boiling Point	320.1 °C at 760 mmHg	[3][6]
Density	1.6 ± 0.1 g/cm³	[3]
Water Solubility	Insoluble	[3][4]
Organic Solvent Solubility	Soluble in ethanol and ether	[3][4]
LogP	2.1564	[5]
Topological Polar Surface Area (TPSA)	91.6 Ų	[3]

Synthesis and Manufacturing

The commercial production of dinitrochlorobenzene isomers, including 2-Chloro-1,4-dinitrobenzene, typically involves the dinitration of chlorobenzene.[1] This process utilizes a nitrating mixture of concentrated nitric acid and sulfuric acid.[1][7] The reaction conditions, particularly the concentration and molar ratio of the nitrating agents, are critical parameters that influence the yield and purity of the final product.[1]

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 2. CAS 619-16-9: 2-Chloro-1,4-dinitrobenzene | CymitQuimica [cymitquimica.com]
• 3. echemi.com [echemi.com]
• 4. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 5. chemscene.com [chemscene.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]

IUPAC name for 2-Chloro-1,4-dinitrobenzene

An In-depth Technical Guide to 2-Chloro-1,4-dinitrobenzene

This technical guide provides a comprehensive overview of 2-Chloro-1,4-dinitrobenzene, including its chemical properties, synthesis, applications, and relevant experimental protocols. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical research.

Nomenclature and Chemical Identifiers

The compound with the chemical formula C₆H₃ClN₂O₄ is systematically named 2-chloro-1,4-dinitrobenzene according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.[1][2] This name precisely describes a benzene (B151609) ring substituted with a chlorine atom at the second position and two nitro groups at the first and fourth positions.[1] For unambiguous identification in databases and publications, it is assigned the CAS Registry Number 619-16-9 .[1][2]

Common synonyms for this compound include:

• 1,4-Dinitro-2-chlorobenzene[1][2]

• 2,5-Dinitrochlorobenzene[2][3]

• 1-Chloro-2,5-dinitrobenzene[2][3]

Physicochemical and Computed Properties

The key physical and chemical properties of 2-Chloro-1,4-dinitrobenzene are summarized in the table below. This compound typically appears as light yellow crystals.[3] It exhibits solubility in organic solvents like ethanol (B145695) and ether, while being insoluble in water.[3]

Property	Value	Reference
Molecular Formula	C₆H₃ClN₂O₄	[2][3]
Molecular Weight	202.55 g/mol	[2][3]
Melting Point	64 °C	[3]
Boiling Point	320.1 °C at 760 mmHg	[3][4]
Density	1.619 g/cm³	[4]
Flash Point	147.4 °C	[3][4]
Appearance	Light yellow crystals	[3]
Solubility	Soluble in ethanol and ether; insoluble in water	[3]
InChI Key	OEZJLUBWUDVTSS-UHFFFAOYSA-N	[2]
Canonical SMILES	C1=CC(=C(C=C1--INVALID-LINK--[O-])Cl)--INVALID-LINK--[O-]	[2]
Topological Polar Surface Area	91.6 Ų	[5]
XLogP3	2.1	[5]

Synthesis and Reactivity

The presence of two strong electron-withdrawing nitro groups on the benzene ring, in addition to the electronegative chlorine atom, renders the aromatic ring electron-deficient.[1] This electronic property is key to its reactivity, particularly in nucleophilic aromatic substitution (SNAr) reactions, where the chlorine atom can be readily displaced by various nucleophiles. This reactivity makes it a valuable precursor for the synthesis of more complex organic molecules.[1]

General Synthesis Method

Dinitrochlorobenzenes are typically synthesized through the nitration of a less nitrated chlorobenzene (B131634) derivative.[1] For instance, 2-Chloro-1,4-dinitrobenzene can be prepared by the nitration of p-nitrochlorobenzene using a mixture of concentrated nitric acid and sulfuric acid.[1] The general reaction involves the electrophilic substitution of a hydrogen atom on the benzene ring with a nitronium ion (NO₂⁺), which is generated in situ from the acid mixture.

A logical workflow for a typical synthesis is depicted below.

Caption: General workflow for the synthesis of dinitrochlorobenzenes.

Representative Experimental Protocol for Dinitration of Chlorobenzene

While a specific protocol for the 2,4-isomer is provided here for illustrative purposes, the principles are applicable to the synthesis of other isomers. This protocol is adapted from established laboratory procedures for the synthesis of 1-chloro-2,4-dinitrobenzene (B32670).

Materials:

• Chlorobenzene (100 g)

• Concentrated nitric acid (160 g, d=1.50 g/mL)

• Concentrated sulfuric acid (340 g, d=1.84 g/mL)

• Ice

• Mechanical stirrer

• Reaction vessel with temperature control

Procedure:

• A mixture of 160 g of concentrated nitric acid and 340 g of concentrated sulfuric acid is prepared in a suitable reaction vessel and cooled.

• With mechanical stirring, 100 g of chlorobenzene is added dropwise to the acid mixture. The rate of addition is controlled to maintain the reaction temperature between 50-55°C.[6][7]

• After the complete addition of chlorobenzene, the temperature of the mixture is raised to 95°C and held for an additional 2 hours with continuous stirring to ensure the completion of the dinitration.[6][7]

• The reaction mixture is then cooled and poured onto a sufficient quantity of crushed ice. The crude product precipitates as a solid.

• The solid product is collected by suction filtration and washed initially with cold water to remove the spent acid.

• The crude product is then washed several times with hot water while in a molten state, followed by a final wash with cold water.[7]

• The purified product is dried at ambient temperature. The resulting solid is primarily 1-chloro-2,4-dinitrobenzene, which may contain small amounts of the 2,6-dinitro isomer.[6][7]

Applications in Research and Development

2-Chloro-1,4-dinitrobenzene and its isomers are important reagents in several areas of chemical research and drug development.

• Synthetic Intermediate: Its activated aromatic system makes it a versatile starting material for introducing diverse functional groups onto a benzene ring through nucleophilic substitution of the chlorine atom.[1] It serves as a reagent in the synthesis of novel thiazole (B1198619) derivatives, which have been investigated as potential inhibitors of the coxsackie virus.

• Substrate for Enzyme Assays: The isomer 1-chloro-2,4-dinitrobenzene (CDNB) is a widely used model substrate for measuring the activity of Glutathione (B108866) S-transferases (GSTs).[8] GSTs are a family of enzymes crucial for cellular detoxification, catalyzing the conjugation of the thiol group of glutathione (GSH) to various xenobiotic compounds.[8][9] The reaction with CDNB produces a thioether conjugate (GS-DNB), which can be monitored spectrophotometrically.

Experimental Protocol: Glutathione S-Transferase (GST) Activity Assay

This section provides a detailed protocol for a standard GST activity assay using the common substrate 1-chloro-2,4-dinitrobenzene (CDNB). The assay measures the rate of conjugation of CDNB with reduced glutathione (GSH), which results in an increase in absorbance at 340 nm.[8]

Materials:

• Sample (cell lysate, tissue homogenate, or purified enzyme)

• Assay Buffer: 100 mM potassium phosphate, pH 6.5

• Reduced Glutathione (GSH) stock solution (e.g., 100 mM)

• 1-Chloro-2,4-dinitrobenzene (CDNB) stock solution (e.g., 100 mM in ethanol)

• UV-transparent 96-well plate or quartz cuvettes

• Spectrophotometer capable of kinetic measurements at 340 nm

Procedure:

• Sample Preparation:

  • Tissue Homogenate: Homogenize tissue in 5-10 volumes of cold buffer (e.g., 100 mM potassium phosphate, pH 7.0, with 2 mM EDTA). Centrifuge at 10,000 x g for 15 minutes at 4°C. The resulting supernatant is used for the assay.[8]

  • Cell Lysate: Collect cells by centrifugation. Resuspend the cell pellet in 1-2 mL of cold lysis buffer and homogenize or sonicate. Centrifuge at 10,000 x g for 15 minutes at 4°C to pellet cellular debris. The supernatant is used for the assay.[8]

• Assay Cocktail Preparation:

  • Prepare a fresh assay cocktail for the number of reactions to be performed. For each 1 mL of cocktail, mix:

    • 980 µL of Assay Buffer (pH 6.5)

    • 10 µL of 100 mM GSH stock solution

    • 10 µL of 100 mM CDNB stock solution

  • Vortex the solution immediately to prevent precipitation of CDNB.[2][10]

• Spectrophotometric Measurement:

  • Set the spectrophotometer to perform a kinetic reading at 340 nm at a controlled temperature (e.g., 25°C or 30°C).

  • To each well of the 96-well plate, add the sample (e.g., 10-20 µL of lysate) and a blank control (sample buffer).

  • Initiate the reaction by adding the assay cocktail (e.g., 180-190 µL) to each well.

  • Immediately begin recording the absorbance at 340 nm every 30-60 seconds for a period of 5-10 minutes.

• Calculation of GST Activity:

  • Determine the rate of change in absorbance per minute (ΔA₃₄₀/min) from the linear portion of the kinetic curve.

  • Subtract the rate of the blank from the rate of each sample.

  • Calculate the GST activity using the Beer-Lambert law:

    • Activity (nmol/min/mL) = (ΔA₃₄₀/min / ε) * (V_total / V_sample) * 10⁶ * D

    • Where:

      • ε is the molar extinction coefficient of the GS-DNB conjugate at 340 nm (typically 9.6 mM⁻¹cm⁻¹ or 0.0096 µM⁻¹cm⁻¹).[2]

      • V_total is the total reaction volume in the cuvette/well.

      • V_sample is the volume of the sample added.

      • D is the sample dilution factor.

A diagram of the experimental workflow is presented below.

Caption: Workflow for the Glutathione S-Transferase (GST) activity assay.

Safety and Handling

2-Chloro-1,4-dinitrobenzene and its isomers are hazardous substances and must be handled with appropriate precautions.

• Hazards: These compounds are toxic if swallowed, in contact with skin, or if inhaled.[11] They can cause skin irritation and may cause an allergic skin reaction. Prolonged or repeated exposure may cause damage to organs. They are also very toxic to aquatic life with long-lasting effects.[11]

• Handling:

  • Work in a well-ventilated area, preferably under a chemical fume hood.

  • Avoid breathing dust, fumes, or vapors.

  • Avoid contact with skin, eyes, and clothing.

  • Do not eat, drink, or smoke when using this product.

• Personal Protective Equipment (PPE):

  • Wear protective gloves, protective clothing, and eye/face protection (safety glasses and face shield).

  • If dust is generated, respiratory protection is required.[12]

• First Aid:

  • If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

  • If on Skin: Wash with plenty of soap and water. Remove contaminated clothing immediately.[13]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[13]

• Storage: Store in a tightly closed container in a dry, well-ventilated place. Store locked up.[12]

Always consult the material safety data sheet (MSDS) before handling this chemical.

References

• 1. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 2. home.sandiego.edu [home.sandiego.edu]
• 3. echemi.com [echemi.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scribd.com [scribd.com]
• 7. prepchem.com [prepchem.com]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]
• 9. 3hbiomedical.com [3hbiomedical.com]
• 10. bmrservice.com [bmrservice.com]
• 11. bg.cpachem.com [bg.cpachem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, bonding, and physicochemical properties of 2-Chloro-1,4-dinitrobenzene. The information is curated for researchers, scientists, and professionals in drug development who may utilize this compound as a building block or reference standard in their work.

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative data for 2-Chloro-1,4-dinitrobenzene.

Property	Value	Reference
IUPAC Name	2-Chloro-1,4-dinitrobenzene	[1]
Synonyms	1,4-Dinitro-2-chlorobenzene, 2,5-Dinitrochlorobenzene	[1][2]
CAS Number	619-16-9	[1]
Chemical Formula	C₆H₃ClN₂O₄	[1][2]
Molecular Weight	202.55 g/mol	[1][2]
Appearance	Light yellow crystals	[3]
Melting Point	64 °C	[2][4]
Boiling Point	320.1 ± 22.0 °C at 760 mmHg	[2]
Density	1.6 ± 0.1 g/cm³	[2]
Solubility	Soluble in ethanol (B145695) and ether; insoluble in water	[2][3]
Topological Polar Surface Area	91.6 Ų	[2]
XLogP3	2.1	[2]

Molecular Structure and Bonding

2-Chloro-1,4-dinitrobenzene possesses a benzene (B151609) ring substituted with one chlorine atom and two nitro groups. The chlorine atom is positioned at C2, while the nitro groups are at C1 and C4. The presence of two strongly electron-withdrawing nitro groups significantly influences the electronic properties of the aromatic ring, making it electron-deficient. This electronic characteristic is pivotal to its reactivity, particularly in nucleophilic aromatic substitution reactions.[5]

References

• 1. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 4. 619-16-9 CAS MSDS (2-CHLORO-1,4-DINITROBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]

Solubility of 2-Chloro-1,4-dinitrobenzene in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Chloro-1,4-dinitrobenzene in various organic solvents. Due to the limited availability of quantitative solubility data for 2-Chloro-1,4-dinitrobenzene, this guide also includes detailed information on its isomer, 1-Chloro-2,4-dinitrobenzene, to provide a comparative context for solubility behavior. The guide further outlines detailed experimental protocols for determining the solubility of solid organic compounds in organic solvents, which can be applied to 2-Chloro-1,4-dinitrobenzene.

Introduction to 2-Chloro-1,4-dinitrobenzene

2-Chloro-1,4-dinitrobenzene (CAS No. 619-16-9) is a yellow crystalline solid.[1][2] It is known to be soluble in organic solvents such as ethanol (B145695) and ether, but insoluble in water.[1][2] Understanding its solubility is crucial for its application in chemical synthesis, particularly as an intermediate in the production of dyes and pharmaceuticals.

Quantitative Solubility Data

Table 1: Solubility of 1-Chloro-2,4-dinitrobenzene in Various Organic Solvents [3]

Solvent	Temperature (°C)	Solubility ( g/100g solvent)
Acetone	16	268
30	532
Benzene	15	158.4
31	359.6
Carbon Disulfide	15	4.21
31	28.87
Carbon Tetrachloride	15	3.85
31	77
Chloroform	15	102.76
32	210
Diethyl Ether	15	23.52
30.5	128.1
Ethanol (96%)	16	4.73
34	15.47
Methanol	16	11.23
32	32.36
Pyridine	15	26.32
Toluene	15	139.87
31.5	282.56

Experimental Protocols for Solubility Determination

The determination of solubility is a critical step in chemical process development and formulation. The following are detailed methodologies for two common experimental techniques used to determine the solubility of solid organic compounds like 2-Chloro-1,4-dinitrobenzene in organic solvents.

Isothermal Equilibrium (Shake-Flask) Method

The isothermal equilibrium method, often referred to as the shake-flask method, is a conventional and reliable technique for determining thermodynamic solubility.

Principle: An excess amount of the solid solute is equilibrated with the solvent at a constant temperature until the solution is saturated. The concentration of the solute in the saturated solution is then determined analytically.

Detailed Methodology:

• Sample Preparation: Accurately weigh an amount of 2-Chloro-1,4-dinitrobenzene that is in excess of its expected solubility and place it into a series of sealed, temperature-controlled vessels (e.g., screw-cap vials or flasks).

• Solvent Addition: Add a known volume or mass of the desired organic solvent to each vessel.

• Equilibration: Place the vessels in a constant-temperature shaker bath. Agitate the mixtures for a prolonged period (typically 24-72 hours) to ensure that equilibrium is reached. The temperature should be controlled to within ±0.1 °C.

• Phase Separation: After equilibration, cease agitation and allow the excess solid to settle. To separate the saturated solution from the undissolved solid, filtration through a chemically inert filter (e.g., PTFE syringe filter) or centrifugation is employed. It is crucial to maintain the temperature of the solution during this step to prevent precipitation or further dissolution.

• Analysis: Accurately dilute an aliquot of the clear, saturated solution with a suitable solvent. The concentration of 2-Chloro-1,4-dinitrobenzene in the diluted sample is then determined using a calibrated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or UV-Vis spectrophotometry.

• Calculation: From the determined concentration and the dilution factor, calculate the solubility of 2-Chloro-1,4-dinitrobenzene in the solvent at the specified temperature. The results can be expressed in various units, including mole fraction (x), mass fraction (w), or grams per 100g of solvent.

Gravimetric Method

The gravimetric method is a straightforward and widely used technique for solubility determination that relies on the mass of the dissolved solute.

Principle: A known mass of a saturated solution is evaporated to dryness, and the mass of the remaining solute is determined.

Detailed Methodology:

• Preparation of Saturated Solution: Prepare a saturated solution of 2-Chloro-1,4-dinitrobenzene in the chosen organic solvent at a constant temperature using the equilibration procedure described in the isothermal equilibrium method (steps 1-3).

• Sampling: After equilibration and phase separation (filtration or centrifugation at constant temperature), accurately weigh a portion of the clear saturated solution into a pre-weighed, dry container (e.g., an evaporating dish or beaker).

• Solvent Evaporation: Carefully evaporate the solvent from the solution. This can be achieved by heating the container in a fume hood, using a rotary evaporator, or placing it in a vacuum oven at a temperature that is high enough to remove the solvent but low enough to avoid decomposition of the solute.

• Drying and Weighing: Once the solvent is completely removed, dry the container with the solid residue to a constant weight in a vacuum oven. Cool the container in a desiccator to room temperature before each weighing to prevent errors due to moisture absorption.

• Calculation: The mass of the dissolved solute is the difference between the final mass of the container with the residue and the initial mass of the empty container. The mass of the solvent is the difference between the initial mass of the saturated solution and the mass of the dissolved solute. The solubility can then be calculated as grams of solute per 100 grams of solvent.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of a solid organic compound in an organic solvent using the Isothermal Equilibrium (Shake-Flask) Method followed by analytical determination.

Caption: Experimental workflow for solubility determination.

References

• 1. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [m.chemicalbook.com]
• 2. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 3. 2,4-dinitrochlorobenzene [chemister.ru]

A Technical Guide to the Historical Synthesis of Dinitrochlorobenzenes

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical evolution of synthetic methodologies for dinitrochlorobenzenes, crucial intermediates in the chemical and pharmaceutical industries. From early nitration techniques of the 19th century to the development of more controlled industrial processes, this document provides a comprehensive overview of the core synthetic routes, complete with detailed experimental protocols and comparative data.

Introduction: The Rise of Dinitrochlorobenzenes

Dinitrochlorobenzenes, particularly the 2,4-isomer, emerged as vital building blocks in the late 19th and early 20th centuries, primarily driven by the burgeoning synthetic dye industry. Their utility later expanded into the production of pharmaceuticals, explosives, and agrochemicals. The reactivity of the chlorine atom, activated by the two electron-withdrawing nitro groups, makes these compounds versatile precursors for a wide range of nucleophilic aromatic substitution reactions. This guide focuses on the historical methods that laid the groundwork for the large-scale production of these important chemical entities.

Primary Historical Synthesis Methods

The historical synthesis of dinitrochlorobenzenes has been dominated by two main approaches: the direct dinitration of chlorobenzene (B131634) and the nitration of mononitrochlorobenzene isomers. An alternative route, particularly for isomers not easily accessible by direct nitration, involves the Sandmeyer reaction of dinitroanilines.

Direct Dinitration of Chlorobenzene

The most direct and historically significant method for producing 2,4-dinitrochlorobenzene is the nitration of chlorobenzene using a mixture of concentrated nitric acid and sulfuric acid, commonly known as "mixed acid." This electrophilic aromatic substitution reaction proceeds in a stepwise manner, with the first nitration yielding a mixture of ortho- and para-nitrochlorobenzene, followed by a second nitration.

Logical Workflow for Direct Dinitration:

Caption: Workflow of the direct dinitration of chlorobenzene.

Experimental Protocol (Adapted from early 20th-century literature): [1]

A mixture of 140g of 98% sulfuric acid and 140g of 60% nitric acid was prepared and cooled. To this stirred mixed acid, 113g of monochlorobenzene was added dropwise, maintaining the temperature below 5°C. Stirring was continued for one hour at 5-10°C. The temperature was then slowly raised to 50°C and held for another hour. Subsequently, 350g of 98% sulfuric acid was added, and the mixture was heated to 115°C for one hour. After cooling, the reaction mixture was poured onto ice. The precipitated solid was filtered under suction, washed with cold water, and dried. This process primarily yields 2,4-dinitrochlorobenzene, with the 2,6-isomer as a minor byproduct.[2]

Two-Step Nitration via p-Nitrochlorobenzene

To achieve higher purity and better control over the reaction, a two-step process involving the nitration of p-nitrochlorobenzene became a common industrial practice.[3][4] This method takes advantage of the separated and purified p-nitrochlorobenzene from the initial nitration of chlorobenzene.

Reaction Pathway for Two-Step Nitration:

Caption: Synthesis of 2,4-DNCB via nitration of p-nitrochlorobenzene.

Experimental Protocol (Based on industrial patents): [4][5]

To a nitration kettle, a mixed acid of nitric acid and sulfuric acid is added. p-Nitrochlorobenzene is then added dropwise while maintaining the temperature between 60-90°C.[4] The reaction is typically held for 5-10 hours.[4] In some variations, the temperature is controlled at 65-70°C during the addition and then raised to 105°C for 2-2.5 hours.[5] After the reaction is complete, the mixture is allowed to stand for layering. The spent acid is separated, and the organic layer containing the 2,4-dinitrochlorobenzene is washed with water and neutralized, typically with a sodium carbonate solution, to obtain the final product.[4][5]

Synthesis of other Isomers: The Sandmeyer Reaction

The synthesis of dinitrochlorobenzene isomers where the nitro groups are not in the 2,4- or 2,6-positions relative to the chlorine atom via direct nitration is challenging due to the directing effects of the substituents. For instance, the synthesis of 3,5-dinitrochlorobenzene historically relied on a multi-step process starting from a suitable aniline (B41778) derivative, followed by a Sandmeyer reaction. The Sandmeyer reaction, discovered in 1884, provides a method to replace a diazonium group with a halide.

Logical Pathway for 3,5-Dinitrochlorobenzene Synthesis:

Caption: Synthesis of 3,5-DNCB via the Sandmeyer reaction.

Experimental Protocol for Sandmeyer Reaction (General procedure adapted for dinitroanilines):

A solution of the corresponding dinitroaniline in a suitable acid (e.g., hydrochloric acid) is cooled to 0-5°C. A solution of sodium nitrite (B80452) in water is then added dropwise while maintaining the low temperature to form the diazonium salt. This diazonium salt solution is then added to a solution of copper(I) chloride in hydrochloric acid. The reaction mixture is warmed to facilitate the replacement of the diazonium group with a chlorine atom. The product, the dinitrochlorobenzene isomer, is then isolated by filtration or extraction.

Quantitative Data from Historical Methods

The yields and reaction conditions reported in historical literature often varied. The following tables summarize available quantitative data for the primary synthesis methods.

Table 1: Direct Dinitration of Chlorobenzene

Parameter	Value	Reference
Starting Material	Chlorobenzene	[1]
Nitrating Agent	Mixed Acid (HNO₃/H₂SO₄)	[1]
Temperature	5-10°C (initial), then up to 115°C	[1]
Yield	Not specified, but 2,4-isomer is major	[2]

Table 2: Two-Step Nitration of p-Nitrochlorobenzene

Parameter	Value	Reference
Starting Material	p-Nitrochlorobenzene	[4][5]
Nitrating Agent	Mixed Acid (HNO₃/H₂SO₄)	[4][5]
Temperature	60-90°C or 65-70°C then 105°C	[4][5]
Reaction Time	2-10 hours	[4][5]
Purity of Product	>99% achievable	[4]

Conclusion

The historical synthesis methods for dinitrochlorobenzenes, primarily centered around the nitration of chlorobenzene and its derivatives, laid the essential groundwork for the large-scale industrial production of these vital chemical intermediates. While early methods often involved harsh conditions and yielded mixtures of isomers, the evolution of these processes, such as the two-step nitration, allowed for greater control and higher purity of the desired products. For less common isomers, the Sandmeyer reaction provided a crucial alternative synthetic route. Understanding these historical methodologies provides valuable context for the continued development of more efficient, safer, and environmentally benign synthetic processes in modern chemical manufacturing.

References

• 1. Liebigs Annalen - Wikipedia [en.wikipedia.org]
• 2. Berichte der Deutschen Chemischen Gesellschaft in SearchWorks catalog [searchworks.stanford.edu]
• 3. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 4. catalog.hathitrust.org [catalog.hathitrust.org]
• 5. Journal of the Chemical Society - Chemical Society (Great Britain) - Google Books [books.google.com]

An In-depth Technical Guide on the Electron-Withdrawing Effects in 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1,4-dinitrobenzene is a nitroaromatic compound of significant interest in synthetic chemistry due to the profound influence of its substituents on the reactivity of the benzene (B151609) ring. The presence of two strongly electron-withdrawing nitro groups, in conjunction with a moderately electron-withdrawing chlorine atom, renders the aromatic system highly electron-deficient. This electronic characteristic is the cornerstone of its chemical behavior, most notably its susceptibility to nucleophilic aromatic substitution (SNAr) reactions. This technical guide provides a comprehensive analysis of the electron-withdrawing effects in 2-Chloro-1,4-dinitrobenzene, detailing its synthesis, reactivity, and spectroscopic properties. A comparative discussion with its more extensively studied isomer, 1-Chloro-2,4-dinitrobenzene, is included to illustrate key reactivity principles. Detailed experimental protocols and quantitative data are presented to serve as a valuable resource for researchers in organic synthesis and drug development.

Introduction

Nitroaromatic compounds are a pivotal class of molecules in organic chemistry, with applications ranging from explosives to pharmaceuticals. The nitro group (–NO₂) is one of the most powerful electron-withdrawing groups, a property that dramatically alters the electron density distribution and reactivity of an aromatic ring to which it is attached.[1][2] In 2-Chloro-1,4-dinitrobenzene, the cumulative electron-withdrawing effects of two nitro groups and a chlorine atom create a highly activated system for specific chemical transformations.

The primary mode of reactivity for 2-Chloro-1,4-dinitrobenzene is nucleophilic aromatic substitution (SNAr), a pathway that is typically disfavored for unsubstituted benzene rings.[1] The electron-withdrawing substituents stabilize the negatively charged intermediate (a Meisenheimer complex) formed during the reaction, thereby lowering the activation energy and facilitating the displacement of the chlorine atom by a wide range of nucleophiles.[3] This reactivity makes 2-Chloro-1,4-dinitrobenzene a versatile precursor for the synthesis of more complex molecules.[4]

This guide will delve into the theoretical and practical aspects of the electron-withdrawing effects in this molecule, providing a foundational understanding for its application in research and development.

Electron-Withdrawing Effects: A Theoretical Overview

The electron-withdrawing nature of the substituents in 2-Chloro-1,4-dinitrobenzene is a combination of two primary electronic effects: the inductive effect and the resonance effect.

• Inductive Effect (-I): This effect is the transmission of charge through a chain of atoms in a molecule, resulting in a permanent dipole in a bond.[5] Both the nitro groups and the chlorine atom are more electronegative than carbon and therefore exert an electron-withdrawing inductive effect, pulling electron density away from the aromatic ring through the sigma bonds.[5]

• Resonance Effect (-M or -R): This effect involves the delocalization of π-electrons through overlapping p-orbitals.[5] The nitro groups have a strong electron-withdrawing resonance effect, as the π-electrons from the benzene ring can be delocalized onto the electronegative oxygen atoms of the nitro group.[6][7] This delocalization is most effective when the nitro group is positioned ortho or para to the reaction center, as this allows for the formation of resonance structures that place a positive charge on the ring, further activating it towards nucleophilic attack. The chlorine atom, while inductively withdrawing, has a weak electron-donating resonance effect due to its lone pairs, but this is significantly outweighed by its inductive effect and the powerful resonance withdrawal of the nitro groups.

The combined -I and -M effects of the two nitro groups and the -I effect of the chlorine atom make the aromatic ring of 2-Chloro-1,4-dinitrobenzene highly electrophilic.

Synthesis of Dinitrochlorobenzenes

Experimental Protocol: Nitration of Chlorobenzene (B131634) to Dinitrochlorobenzene

This protocol is adapted from established methods for the synthesis of 1-Chloro-2,4-dinitrobenzene and is expected to yield a mixture of dinitrochlorobenzene isomers.[8][9]

Materials:

• Chlorobenzene (100 g)

• Nitric acid (160 g, d=1.50 g/mL)

• Sulfuric acid (340 g, d=1.84 g/mL)

• Ice

• Water

Procedure:

• In a suitable reaction vessel equipped with a mechanical stirrer and a cooling bath, a mixture of 160 g of nitric acid and 340 g of sulfuric acid is prepared.

• While stirring mechanically, 100 g of chlorobenzene is added dropwise to the acid mixture. The temperature of the reaction mixture should be maintained between 50-55°C by adjusting the rate of addition and using a cooling bath if necessary.

• After the complete addition of chlorobenzene, the reaction temperature is slowly raised to 95°C.

• The reaction mixture is maintained at 95°C for 2 hours with continuous stirring to ensure the completion of the dinitration.

• After the reaction is complete, the mixture is allowed to cool. The upper layer, containing the product, will solidify upon cooling.

• The solidified product layer is separated, broken up, and washed with cold water.

• For further purification, the crude product is washed several times with hot water while in a molten state, and then finally with cold water.

• The product is then drained and allowed to dry at ambient temperature. The resulting product will be a mixture of dinitrochlorobenzene isomers, primarily 1-chloro-2,4-dinitrobenzene, with smaller amounts of other isomers such as the 2,6-dinitro and potentially the 2,5- (equivalent to 2-chloro-1,4-) dinitro isomer.[8][9]

Note: The separation of the 2-Chloro-1,4-dinitrobenzene isomer from the product mixture would require chromatographic techniques.

Reactivity: Nucleophilic Aromatic Substitution (SNAr)

The key to the reactivity of 2-Chloro-1,4-dinitrobenzene is the SNAr mechanism. This is an addition-elimination process.[3]

The SNAr Mechanism

• Addition of the Nucleophile: A nucleophile attacks the carbon atom bearing the chlorine atom. This attack is facilitated by the strong electron-withdrawing nature of the nitro groups, which polarize the C-Cl bond and make the carbon atom more electrophilic. This step results in the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[3] The negative charge of this intermediate is delocalized over the aromatic ring and, importantly, onto the oxygen atoms of the nitro groups.

• Elimination of the Leaving Group: The aromaticity of the ring is restored by the departure of the chloride ion, which is a good leaving group.

The presence of the nitro groups is crucial for the stability of the Meisenheimer complex. The nitro group at the para position is particularly effective at stabilizing the negative charge through resonance.

Caption: Generalized workflow for the synthesis and analysis of dinitrochlorobenzene.

Spectroscopic and Physicochemical Data

While detailed experimental spectroscopic data specifically for 2-Chloro-1,4-dinitrobenzene is scarce in the public domain, we can predict its characteristic spectral features based on the known properties of nitroaromatic compounds. For comparative purposes, data for the well-characterized 1-Chloro-2,4-dinitrobenzene isomer is often used.

Infrared (IR) Spectroscopy

Aromatic nitro compounds exhibit strong and characteristic absorption bands in the IR spectrum, primarily due to the vibrations of the NO₂ group.[10][11][12]

Vibrational Mode	Typical Wavenumber Range (cm⁻¹) for Aromatic Nitro Compounds	Intensity
Asymmetric NO₂ Stretch	1550 - 1475	Strong
Symmetric NO₂ Stretch	1360 - 1290	Strong
C-N Stretch	890 - 835	Medium
Aromatic C-H Stretch	> 3000	Medium to Weak
Aromatic C=C Stretch	1600 - 1450	Medium to Weak
C-Cl Stretch	800 - 600	Medium to Strong

Data sourced from general spectroscopic data for aromatic nitro compounds.[11][13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of 2-Chloro-1,4-dinitrobenzene is expected to show signals for the three aromatic protons. Due to the strong electron-withdrawing effects of the nitro groups, these protons will be deshielded and appear at a high chemical shift (downfield). The exact chemical shifts and coupling patterns would depend on the specific electronic environment of each proton. For comparison, the ¹H NMR spectrum of 1-Chloro-2,4-dinitrobenzene shows distinct signals for its three aromatic protons, often in the range of 7.5-9.0 ppm.[15][16]

Physicochemical Properties

Property	Value for 2-Chloro-1,4-dinitrobenzene
Molecular Formula	C₆H₃ClN₂O₄[17]
Molecular Weight	202.55 g/mol [17]
CAS Number	619-16-9[17]
Boiling Point	320.1°C at 760 mmHg[1]
Density	1.619 g/cm³[1]

Reactivity Comparison with Isomers

The position of the nitro groups relative to the chlorine atom significantly influences the reactivity of dinitrochlorobenzene isomers towards nucleophilic aromatic substitution. In 1-Chloro-2,4-dinitrobenzene, both nitro groups are in positions (ortho and para) that can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance. This makes 1-Chloro-2,4-dinitrobenzene highly reactive in SNAr reactions.[18][19]

For 2-Chloro-1,4-dinitrobenzene, one nitro group is ortho to the chlorine, and the other is meta. The ortho nitro group provides strong resonance stabilization, while the meta nitro group contributes primarily through its inductive effect. While still highly activated compared to chlorobenzene, the lack of a para nitro group might suggest a slightly lower reactivity compared to the 2,4-isomer in certain SNAr reactions, although this would need to be confirmed by kinetic studies.

Applications in Research and Development

The high reactivity of the chlorine atom in dinitrochlorobenzenes makes them valuable starting materials in organic synthesis. They are used as precursors for the synthesis of a wide variety of compounds, including:

• Dyes and Pigments: The reaction with amines can lead to the formation of colored compounds.

• Pharmaceutical Intermediates: The dinitrophenyl moiety can be incorporated into more complex molecules with potential biological activity.

• Agrochemicals: Some derivatives of dinitrochlorobenzene have found use in the agricultural industry.

• Reagents for Chemical Biology: 1-Fluoro-2,4-dinitrobenzene (Sanger's reagent), a related compound, is famously used for N-terminal amino acid analysis. The reactivity principle is the same as for the chloro-analogues.

Conclusion

The electron-withdrawing effects of the two nitro groups and the chlorine atom in 2-Chloro-1,4-dinitrobenzene are the defining features of its chemistry. These effects render the aromatic ring highly susceptible to nucleophilic aromatic substitution, making it a useful intermediate in organic synthesis. While specific quantitative data for this particular isomer is not as abundant as for its 2,4-isomer, the fundamental principles of its reactivity are well-understood and provide a solid basis for its application in the development of new molecules and materials. This guide has provided a comprehensive overview of these principles, supported by available data and established experimental protocols, to aid researchers in their scientific endeavors.

References

• 1. Nitro compound - Wikipedia [en.wikipedia.org]
• 2. A Walk through Recent Nitro Chemistry Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the mechanism of 2 ,4-Dinitrochlorobenzene? [synapse.patsnap.com]
• 4. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]
• 8. scribd.com [scribd.com]
• 9. prepchem.com [prepchem.com]
• 10. benchchem.com [benchchem.com]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. Chemistry: Infrared of nitro compounds [openchemistryhelp.blogspot.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. 2,4-Dinitrochlorobenzene(97-00-7) 1H NMR spectrum [chemicalbook.com]
• 16. chegg.com [chegg.com]
• 17. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. safalta.com [safalta.com]
• 19. brainly.in [brainly.in]

An In-depth Technical Guide to the Spectroscopic Data of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for 2-Chloro-1,4-dinitrobenzene (CAS No. 619-16-9). Due to the limited availability of published experimental Nuclear Magnetic Resonance (NMR) data for this specific isomer, this document also includes predicted NMR spectral data based on established spectroscopic principles. All quantitative data is presented in structured tables for clarity, and detailed experimental protocols for the spectroscopic techniques are provided.

Mass Spectrometry

Mass spectrometry of 2-Chloro-1,4-dinitrobenzene is crucial for confirming its molecular weight and studying its fragmentation patterns. The presence of chlorine is readily identified by the characteristic isotopic pattern of the molecular ion peak.

Table 1: Mass Spectrometry Data for 2-Chloro-1,4-dinitrobenzene

Parameter	Value	Reference
Molecular Formula	C₆H₃ClN₂O₄	[1]
Molecular Weight	202.55 g/mol	[1][2][3]
Monoisotopic Mass	201.9781343 Da	[2][3]
Expected M⁺ Peak (³⁵Cl)	m/z ≈ 202
Expected (M+2)⁺ Peak (³⁷Cl)	m/z ≈ 204
Major Fragment Ions (m/z)	75, 74, 63	[3]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

A dilute solution of 2-Chloro-1,4-dinitrobenzene in a volatile organic solvent, such as methanol (B129727) or dichloromethane, is introduced into the mass spectrometer. The sample is then vaporized and bombarded with a high-energy electron beam (typically 70 eV). This causes the molecule to ionize and fragment. The resulting positively charged ions are accelerated into a mass analyzer, which separates them based on their mass-to-charge ratio (m/z). The detector records the abundance of each ion, generating a mass spectrum. For nitroaromatic compounds, common fragmentation pathways include the loss of the nitro groups (NO₂) and the halogen atom.[4]

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 2-Chloro-1,4-dinitrobenzene is characterized by strong absorption bands corresponding to the nitro groups and the aromatic ring.

Table 2: Infrared Spectroscopy Data for 2-Chloro-1,4-dinitrobenzene

Functional Group	Characteristic Absorption (cm⁻¹)	Description
Aromatic C-H Stretch	3100 - 3000
Asymmetric NO₂ Stretch	~1530	Strong
Symmetric NO₂ Stretch	~1350	Strong
C=C Aromatic Ring Stretch	1600 - 1450	Multiple bands
C-Cl Stretch	800 - 600

Experimental Protocol: Thin Solid Film Method

Approximately 50 mg of solid 2-Chloro-1,4-dinitrobenzene is dissolved in a few drops of a volatile solvent like acetone (B3395972) or methylene (B1212753) chloride.[5] A drop of this solution is then applied to a salt plate (e.g., NaCl or KBr). The solvent is allowed to evaporate, leaving a thin film of the solid compound on the plate.[5] The salt plate is then placed in the sample holder of an FT-IR spectrometer, and the infrared spectrum is recorded.[5]

Alternatively, the Mull Technique can be used. A small amount of the solid sample is ground into a fine powder and mixed with a mulling agent (e.g., Nujol) to form a paste.[6][7] This paste is then pressed between two salt plates for analysis.[6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Important Note: A thorough search of available scientific literature and databases indicates that detailed experimental ¹H and ¹³C NMR data for 2-Chloro-1,4-dinitrobenzene are not sufficiently documented.[1] The data presented below are predicted values based on the principles of NMR spectroscopy, including the analysis of substituent effects on the benzene (B151609) ring. These predictions are intended to guide researchers but should be confirmed by experimental data.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of 2-Chloro-1,4-dinitrobenzene is expected to show three distinct signals in the aromatic region, corresponding to the three non-equivalent protons on the benzene ring. The strong electron-withdrawing nature of the two nitro groups and the chlorine atom will cause these signals to appear at a high chemical shift (downfield).

Table 3: Predicted ¹H NMR Data for 2-Chloro-1,4-dinitrobenzene

Proton	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
H-3	8.0 - 8.2	d	~2.5 (meta)
H-5	7.8 - 8.0	dd	~8.5 (ortho), ~2.5 (meta)
H-6	8.2 - 8.4	d	~8.5 (ortho)

Predicted ¹³C NMR Spectrum

Due to the lack of symmetry in the molecule, the ¹³C NMR spectrum of 2-Chloro-1,4-dinitrobenzene is predicted to show six unique signals, one for each carbon atom in the benzene ring.

Table 4: Predicted ¹³C NMR Data for 2-Chloro-1,4-dinitrobenzene

Carbon	Predicted Chemical Shift (δ, ppm)
C-1	145 - 150
C-2	125 - 130
C-3	120 - 125
C-4	148 - 153
C-5	128 - 133
C-6	130 - 135

Experimental Protocol: NMR Spectroscopy

A sample of 2-Chloro-1,4-dinitrobenzene (typically 5-25 mg) would be dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). A small amount of a reference standard, such as tetramethylsilane (B1202638) (TMS), is added for calibration. The solution is then placed in an NMR tube and inserted into the spectrometer. For ¹H NMR, the spectrum is acquired, and the chemical shifts, multiplicities, and integration of the signals are analyzed. For ¹³C NMR, a proton-decoupled spectrum is typically obtained to simplify the spectrum to single lines for each unique carbon atom.

Visualizations

Experimental Workflow for Spectroscopic Characterization

Caption: Workflow for the spectroscopic analysis of 2-Chloro-1,4-dinitrobenzene.

Logical Relationships in Structural Elucidation

Caption: Interplay of spectroscopic techniques for structural determination.

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 2. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Chloro-1,4-dinitrobenzene | C6H3ClN2O4 | CID 98620 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Characterization of aerosol nitroaromatic compounds: Validation of an experimental method - PMC [pmc.ncbi.nlm.nih.gov]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Commercial Production of 2-Chloro-1,4-dinitrobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial production of 2-Chloro-1,4-dinitrobenzene, an important industrial intermediate. The document details the primary synthesis routes, experimental protocols, and key process parameters, with a focus on providing actionable information for professionals in the fields of chemical research and drug development.

Introduction

2-Chloro-1,4-dinitrobenzene, also known as 1-chloro-2,4-dinitrobenzene (B32670), is a yellow crystalline solid with the chemical formula C₆H₃ClN₂O₄. It serves as a crucial precursor in the synthesis of a wide range of organic compounds, including dyes, agrochemicals, and pharmaceuticals. The presence of two electron-withdrawing nitro groups on the benzene (B151609) ring activates the chlorine atom for nucleophilic aromatic substitution, making it a versatile reagent for introducing various functional groups.

Primary Synthesis Routes

The commercial production of 2-Chloro-1,4-dinitrobenzene is predominantly achieved through two main synthetic pathways:

• Dinitration of Chlorobenzene (B131634): This is a common industrial method that involves the direct nitration of chlorobenzene using a mixture of concentrated nitric acid and sulfuric acid. This process typically yields a mixture of dinitrochlorobenzene isomers.

• Nitration of p-Nitrochlorobenzene: This route offers a more direct synthesis to 1-chloro-2,4-dinitrobenzene and is also widely used in industrial settings.[1]

The selection of the synthesis route depends on factors such as the desired purity of the final product, cost-effectiveness, and the availability of starting materials.

Experimental Protocols

The following sections provide detailed methodologies for the key commercial synthesis routes of 2-Chloro-1,4-dinitrobenzene.

Dinitration of Chlorobenzene

This method involves a two-step nitration process.

Step 1: Mononitration of Chlorobenzene

The initial step is the nitration of chlorobenzene to produce a mixture of mononitrochlorobenzene isomers, primarily 2-chloronitrobenzene and 4-chloronitrobenzene.

• Reactants: Chlorobenzene, concentrated nitric acid, concentrated sulfuric acid.

• Procedure:

  • A mixed acid solution is prepared by carefully adding concentrated nitric acid to concentrated sulfuric acid while cooling to maintain a low temperature.

  • Chlorobenzene is slowly added to the mixed acid under vigorous stirring, ensuring the temperature is maintained between 40-70°C.

  • After the addition is complete, the reaction mixture is stirred for a specified period to ensure maximum conversion.

  • The mixture is then allowed to settle, and the organic layer containing the mononitrochlorobenzene isomers is separated from the spent acid.

  • The organic layer is washed with water and a dilute alkali solution to remove any residual acid.

Step 2: Dinitration of Mononitrochlorobenzene Mixture

The mixture of mononitrochlorobenzene isomers is then subjected to a second nitration under more forcing conditions.

• Reactants: Mononitrochlorobenzene mixture, fuming nitric acid, concentrated sulfuric acid.

• Procedure:

  • The mononitrochlorobenzene mixture is added to a fresh mixture of fuming nitric acid and concentrated sulfuric acid.

  • The reaction temperature is gradually increased to 95-118°C and maintained for several hours to drive the dinitration to completion.[2]

  • Upon completion, the reaction mixture is cooled and poured onto ice to precipitate the crude 2-Chloro-1,4-dinitrobenzene.

  • The solid product is filtered, washed with water until neutral, and then dried.

Nitration of p-Nitrochlorobenzene

This is a more direct route to obtaining 1-chloro-2,4-dinitrobenzene.

• Reactants: p-Nitrochlorobenzene, concentrated nitric acid, concentrated sulfuric acid.

• Procedure:

  • A mixed acid solution is prepared using concentrated nitric acid and sulfuric acid.

  • p-Nitrochlorobenzene is added to the mixed acid under controlled temperature conditions, typically between 60-90°C.[2]

  • The reaction is allowed to proceed for 5-10 hours.[2]

  • After the reaction, the mixture is cooled, and the spent acid is separated.

  • The crude product is then neutralized, typically by washing with an alkali solution like sodium carbonate, followed by washing with water to a neutral pH.[3]

  • The final product is then dried.

Data Presentation

The following tables summarize key quantitative data related to the commercial production of 2-Chloro-1,4-dinitrobenzene.

Table 1: Typical Isomer Distribution from Mononitration of Chlorobenzene

Isomer	Percentage in Mixture
2-Chloronitrobenzene	34-36%
4-Chloronitrobenzene	63-65%
3-Chloronitrobenzene	~1%

Source: Continuous or batch nitration of chlorobenzene with mixed acids typically gives a 98% yield of an isomer mix.[4]

Table 2: Reaction Parameters for the Nitration of p-Nitrochlorobenzene

Parameter	Value	Reference
Reactant Ratio (p-nitrochlorobenzene:H₂SO₄:HNO₃)	1 : 0.9 : 0.45 (by mass)	CN1513830A
Reaction Temperature	60 - 90 °C	[2]
Reaction Time	5 - 10 hours	[2]
Final Product Purity	>95%	[2]

Table 3: Physical and Chemical Properties of 2-Chloro-1,4-dinitrobenzene

Property	Value
Molecular Formula	C₆H₃ClN₂O₄
Molar Mass	202.55 g/mol
Appearance	Yellow crystals
Melting Point	54 °C
Boiling Point	315 °C
Solubility	Insoluble in water; Soluble in ether, benzene, CS₂

Source: Wikipedia

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key chemical pathways and experimental workflows described in this guide.

Caption: Commercial synthesis pathways for 2-Chloro-1,4-dinitrobenzene.

Caption: Generalized experimental workflow for the production of 2-Chloro-1,4-dinitrobenzene.

Purification of 2-Chloro-1,4-dinitrobenzene

The crude product obtained from the synthesis often contains isomeric impurities, such as 1-chloro-2,6-dinitrobenzene, and unreacted starting materials. Common industrial purification techniques include:

• Fractional Crystallization: This method exploits the differences in solubility of the isomers in a particular solvent to achieve separation.

• Fractional Distillation: Due to the different boiling points of the isomers, fractional distillation can be an effective method for purification.

The choice of purification method depends on the level of purity required for the intended application. For many commercial purposes, a purity of ≥98% is achievable.[5]

Safety Considerations

The commercial production of 2-Chloro-1,4-dinitrobenzene involves the use of hazardous materials and requires strict adherence to safety protocols.

• Corrosive and Oxidizing Agents: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. Appropriate personal protective equipment (PPE), including acid-resistant gloves, goggles, and lab coats, must be worn.

• Exothermic Reactions: Nitration reactions are highly exothermic and can lead to runaway reactions if not properly controlled. Efficient cooling and temperature monitoring are critical.

• Toxicity: 2-Chloro-1,4-dinitrobenzene is toxic and can be harmful if inhaled, ingested, or absorbed through the skin. Operations should be conducted in well-ventilated areas or under a fume hood.

• Waste Disposal: Spent acids and other waste materials must be neutralized and disposed of in accordance with environmental regulations.

This guide provides a foundational understanding of the commercial production of 2-Chloro-1,4-dinitrobenzene. For specific applications, further optimization of reaction conditions and purification methods may be necessary.

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 2. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]
• 3. CN104045563A - Production method of highly pure 2,4-dinitrochlorobenzene - Google Patents [patents.google.com]
• 4. Exposure Data - Some nitrobenzenes and other industrial chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. chemscene.com [chemscene.com]

Protocols & Analytical Methods

Applications of 2-Chloro-1,4-dinitrobenzene in Organic Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-1,4-dinitrobenzene is a highly versatile reagent in organic synthesis, primarily utilized for its reactivity in nucleophilic aromatic substitution (SNAr) reactions. The presence of two electron-withdrawing nitro groups on the benzene (B151609) ring activates the chlorine atom for displacement by a wide range of nucleophiles. This property makes it a valuable precursor for the synthesis of various dyes, pharmaceuticals, and other industrially significant organic compounds. This document provides detailed application notes and experimental protocols for key synthetic transformations involving 2-chloro-1,4-dinitrobenzene.

Core Application: Nucleophilic Aromatic Substitution (SNAr)

The primary application of 2-chloro-1,4-dinitrobenzene revolves around the SNAr mechanism. The strong electron-withdrawing effect of the two nitro groups makes the aromatic ring electron-deficient and susceptible to attack by nucleophiles. This reaction proceeds via a Meisenheimer complex intermediate.

Caption: General mechanism of Nucleophilic Aromatic Substitution (SNAr) of 2-Chloro-1,4-dinitrobenzene.

Application 1: Synthesis of 2,4-Dinitrophenyl Ethers

2,4-Dinitrophenyl ethers are important intermediates, for instance, in the preparation of disperse dyes. They are synthesized by the reaction of 2-chloro-1,4-dinitrobenzene with various alcohols in the presence of a base.

Quantitative Data

Alcohol	Base	Solvent	Temperature (°C)	Yield (%)	Purity (%)	Reference
Ethylene (B1197577) glycol monomethyl ether	Sodium	Xylene	0 - 5	98.3	>99
Methanol	Anhydrous Potassium Carbonate	Methanol	Reflux (~65)	92.3	-	[1]
Ethylene glycol monomethyl ether	Anhydrous Potassium Carbonate	Methylglycol	60	96.7	-	[1]
Methanol	Sodium Hydroxide	Methanol	70	45	93-95 (m.p.)

Experimental Protocol: Synthesis of 1-(2-Methoxyethoxy)-2,4-dinitrobenzene[1]

Caption: Workflow for the synthesis of 1-(2-Methoxyethoxy)-2,4-dinitrobenzene.

Materials:

• 2-Chloro-1,4-dinitrobenzene (202.6 g)

• Sodium (24.2 g)

• Ethylene glycol monomethyl ether (methylglycol) (83.6 g)

• Xylene (1400 ml)

• Sulfuric acid (2.5 g)

Procedure:

• In a suitable reaction vessel, melt 24.2 g of sodium in 1000 ml of xylene.

• At 100°C, add 83.6 g of ethylene glycol monomethyl ether dropwise and stir until the sodium has completely dissolved, forming sodium 2-methoxyethanolate.

• Cool the resulting suspension.

• In a separate flask, dissolve 202.6 g of 2-chloro-1,4-dinitrobenzene in 400 ml of xylene.

• Add the cooled sodium 2-methoxyethanolate suspension to the 2-chloro-1,4-dinitrobenzene solution over 2 hours, maintaining the temperature between 0°C and 5°C.

• After the addition is complete, stir the mixture for a further 60 minutes.

• To neutralize any excess base, add 2.5 g of sulfuric acid.

• Remove the precipitated salts (sodium chloride and sodium sulfate) by filtration.

• The resulting solution of 1-(2-methoxyethoxy)-2,4-dinitrobenzene can be used directly for further reactions or the product can be isolated by removing the solvent under reduced pressure.

Isolation (Optional):

• Add 500 ml of warm water (50°C) to the reaction solution and stir to extract inorganic salts.

• Separate the organic phase and remove the solvent under vacuum to obtain the product as a yellow crystalline solid.

Application 2: Synthesis of 2,4-Dinitrophenylhydrazine

2,4-Dinitrophenylhydrazine (DNPH) is a classical reagent used in qualitative organic analysis for the identification of aldehydes and ketones.

Quantitative Data

Hydrazine (B178648) Source	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Hydrazine sulfate (B86663)	Potassium acetate (B1210297)	Water/Ethanol	Reflux	81-85	[2]
Hydrazine sulfate	Sodium hydroxide	Water/Ethanol	Reflux	70	[2]

Experimental Protocol: Synthesis of 2,4-Dinitrophenylhydrazine[3]

Caption: Workflow for the synthesis of 2,4-Dinitrophenylhydrazine.

Materials:

• 2-Chloro-1,4-dinitrobenzene (50.5 g, 0.25 mole)

• Hydrazine sulfate (35 g, 0.27 mole)

• Potassium acetate (85 g, 0.87 mole)

• Ethanol

• Water

Procedure:

Part A: Preparation of Hydrazine Solution

• In a 400-cc beaker, suspend 35 g of hydrazine sulfate in 125 cc of hot water.

• With stirring, add 85 g of potassium acetate.

• Boil the mixture for 5 minutes.

• Cool the mixture to about 70°C and add 75 cc of ethanol.

• Filter the mixture with suction and wash the solid with 75 cc of hot ethanol. The filtrate contains the free hydrazine.

Part B: Synthesis of 2,4-Dinitrophenylhydrazine

• In a 1-liter flask fitted with a stirrer and reflux condenser, dissolve 50.5 g of 2-chloro-1,4-dinitrobenzene in 250 cc of ethanol.

• Add the hydrazine solution from Part A to the flask.

• Reflux the mixture with stirring for one hour. The product will begin to precipitate within the first ten minutes.

• After reflux, cool the mixture well.

• Filter the product and wash it once with 50 cc of warm alcohol (60°C) to remove any unreacted 2-chloro-1,4-dinitrobenzene, followed by a wash with 50 cc of hot water.

• The resulting solid is 2,4-dinitrophenylhydrazine, which is typically pure enough for most applications. A second, less pure crop can be obtained by concentrating the filtrate.

Application 3: Synthesis of N-Aryl-2,4-dinitroanilines

The reaction of 2-chloro-1,4-dinitrobenzene with various aromatic amines yields N-aryl-2,4-dinitroanilines, which are of interest in materials science and as intermediates for dyes.

Quantitative Data

The kinetics of the reaction of 2,4-dinitrochlorobenzene with aniline (B41778) and substituted anilines have been studied, showing a third-order dependence on the amine concentration in toluene, suggesting that amine aggregates act as the nucleophile.

Experimental Protocol: General Procedure for the Synthesis of N-Aryl-2,4-dinitroanilines

Caption: General workflow for the synthesis of N-Aryl-2,4-dinitroanilines.

Materials:

• 2-Chloro-1,4-dinitrobenzene

• Aromatic amine (e.g., aniline, p-anisidine, p-toluidine)

• Aprotic solvent (e.g., toluene)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 1 equivalent of 2-chloro-1,4-dinitrobenzene in a suitable volume of an aprotic solvent such as toluene.

• Add 2-3 equivalents of the desired aromatic amine to the solution.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC).

• Once the starting material is consumed, allow the reaction mixture to cool to room temperature.

• If the product precipitates upon cooling, it can be collected by filtration. Otherwise, the solvent can be removed under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Note on Phenazine (B1670421) Synthesis

While dinitro-substituted aromatic compounds can be precursors in some phenazine syntheses, a direct and commonly cited protocol for the synthesis of phenazines starting specifically from 2-chloro-1,4-dinitrobenzene was not prominently found in the surveyed literature. The classical methods for phenazine synthesis, such as the Wohl-Aue reaction, typically involve the reaction of a nitrobenzene (B124822) with an aniline. Researchers interested in phenazine synthesis are encouraged to consult literature focusing on established routes from other precursors.

References

• 1. youtube.com [youtube.com]
• 2. Phenazine - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Nucleophilic Aromatic Substitution (SNAr) Reactions of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the nucleophilic aromatic substitution (SNAr) reactions involving 2-Chloro-1,4-dinitrobenzene. This compound is a valuable reagent in synthetic organic chemistry, particularly for the construction of complex molecules in medicinal chemistry and materials science. The presence of two strong electron-withdrawing nitro groups significantly activates the benzene (B151609) ring towards nucleophilic attack, facilitating the displacement of the chloro substituent.

While a significant body of literature exists for its isomer, 1-chloro-2,4-dinitrobenzene (B32670), the principles and general reactivity patterns are directly applicable to 2-Chloro-1,4-dinitrobenzene. The protocols and data presented herein are based on established SNAr chemistry and provide a solid foundation for experimental design.

Reaction Mechanism: The Addition-Elimination Pathway

The SNAr reaction of 2-Chloro-1,4-dinitrobenzene proceeds via a well-established two-step addition-elimination mechanism. This pathway is distinct from Sₙ1 and Sₙ2 reactions.

• Nucleophilic Attack (Addition) : A nucleophile attacks the carbon atom bearing the chlorine (the ipso-carbon). This is typically the rate-determining step as it involves the temporary disruption of the ring's aromaticity.

• Formation of a Meisenheimer Complex : The attack forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex. The negative charge is delocalized across the aromatic system and, crucially, onto the oxygen atoms of the two nitro groups, which provides significant stabilization.

• Leaving Group Departure (Elimination) : The aromaticity of the ring is restored by the expulsion of the chloride leaving group. This step is generally fast.

The electron-withdrawing nitro groups are essential for this reaction; they activate the ring towards attack and stabilize the anionic intermediate.

Caption: The addition-elimination mechanism of SNAr reactions.

Applications in Synthesis

The reactivity of 2-Chloro-1,4-dinitrobenzene makes it a versatile building block for introducing a 2,5-dinitrophenyl moiety into various molecular scaffolds. This is particularly useful in:

• Drug Discovery : Synthesizing novel derivatives of bioactive compounds. For instance, it is a reagent used to create novel thiazole (B1198619) derivatives which have been investigated as potential coxsackie virus inhibitors.

• Dye and Pigment Synthesis : The dinitroaniline structures formed from reactions with ammonia (B1221849) or amines are common chromophores.

• Materials Science : Creating functionalized polymers and other advanced materials.

Experimental Protocols

The following protocols are generalized procedures based on well-documented reactions of the isomeric 1-chloro-2,4-dinitrobenzene and should be adapted and optimized for specific substrates and nucleophiles.[1][2]

General Experimental Workflow

The typical workflow for performing an SNAr reaction in a research setting involves several key stages, from reaction setup to product analysis.

Caption: A typical laboratory workflow for SNAr reactions.

Protocol 1: Reaction with an Amine (e.g., Aniline)

This protocol describes the synthesis of N-(2,5-dinitrophenyl)aniline.

• Materials :

  • 2-Chloro-1,4-dinitrobenzene (1.0 eq)

  • Aniline (B41778) (1.1 - 1.5 eq)

  • A base (e.g., K₂CO₃ or Et₃N, 1.5 - 2.0 eq)

  • Anhydrous solvent (e.g., Ethanol, Acetonitrile, or DMF)

• Procedure :

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 2-Chloro-1,4-dinitrobenzene and the anhydrous solvent.

  • Add the aniline and the base to the stirred solution.

  • Heat the reaction mixture to reflux (temperature will depend on the solvent) for 2-6 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Once the starting material is consumed, cool the mixture to room temperature.

  • Pour the reaction mixture into cold water to precipitate the product.

  • Collect the solid product by suction filtration and wash thoroughly with water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the pure N-(2,5-dinitrophenyl)aniline.

  • Characterize the final product using NMR and MS.

Protocol 2: Reaction with an Alkoxide (e.g., Sodium Methoxide)

This protocol outlines the synthesis of 1-methoxy-2,5-dinitrobenzene.[1][3]

• Materials :

  • 2-Chloro-1,4-dinitrobenzene (1.0 eq)

  • Sodium metal (1.1 eq) or Sodium methoxide (B1231860) solution

  • Anhydrous Methanol (B129727)

• Procedure :

  • In a flame-dried, three-neck flask under an inert atmosphere (N₂ or Ar), carefully add sodium metal to anhydrous methanol at 0 °C to prepare sodium methoxide in situ.

  • Once all the sodium has reacted, add a solution of 2-Chloro-1,4-dinitrobenzene in a minimal amount of anhydrous methanol dropwise to the stirred methoxide solution.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction by TLC until completion.

  • Carefully quench the reaction by adding water.

  • The product may precipitate and can be collected by filtration. Alternatively, remove the methanol under reduced pressure and extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

  • Purify the crude product by column chromatography or recrystallization to obtain pure 1-methoxy-2,5-dinitrobenzene.

  • Characterize the final product using NMR and MS.

Quantitative Data Summary

Quantitative kinetic and yield data for 2-Chloro-1,4-dinitrobenzene are less prevalent than for its 2,4-dinitro isomer. However, the reactivity trends are comparable. The tables below summarize illustrative data and general conditions, primarily based on studies of 1-chloro-2,4-dinitrobenzene, to serve as a guideline for experimental design.

Table 1: Illustrative Reaction Conditions with Various Nucleophiles (Note: Conditions are representative and may require optimization for 2-Chloro-1,4-dinitrobenzene)

Nucleophile	Type	Solvent	Base	Temperature (°C)	Typical Time (h)
Piperidine	Secondary Amine	Ethanol	-	25 - 40	1 - 4
Aniline	Primary Amine	Toluene / Ethanol	K₂CO₃	80 - 110	2 - 8
Hydrazine	-	DMSO / MeCN	-	25 - 50	1 - 3
Sodium Ethoxide	Alkoxide	Ethanol	-	25 - 60	0.5 - 2
Sodium Phenoxide	Phenoxide	DMF	-	25 - 80	1 - 5

Table 2: Relative Reactivity Data (Based on general principles and data from analogous systems)

Factor	Observation	Rationale
Leaving Group	F > Cl > Br > I	The rate-determining step is the nucleophilic attack, which is accelerated by the high electronegativity of F, stabilizing the Meisenheimer complex.
Solvent	Polar Aprotic > Polar Protic	Polar aprotic solvents (e.g., DMSO, DMF) solvate the cation but not the nucleophile, increasing its effective nucleophilicity.[1]
Nucleophile	Stronger base / more nucleophilic species react faster.	A higher energy nucleophile leads to a lower activation energy for the formation of the intermediate.

Safety and Handling

• Dinitroaromatic compounds are potentially toxic and can be absorbed through the skin. Always handle 2-Chloro-1,4-dinitrobenzene and its derivatives with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Work in a well-ventilated fume hood.

• Although not as sensitive as trinitro-compounds, dinitroaromatics can be energetic. Avoid excessive heat and shock.

• Consult the Safety Data Sheet (SDS) for detailed handling and disposal information.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Chloro-1,4-dinitrobenzene is a versatile research reagent primarily utilized as a chemical intermediate in organic synthesis. Its reactivity, stemming from the electron-withdrawing nitro groups and the chloro leaving group, makes it a valuable precursor for the synthesis of more complex molecules, including novel thiazole (B1198619) derivatives with potential therapeutic applications.[1] This document provides an overview of its applications, relevant chemical properties, and protocols for its use. Due to the limited availability of detailed experimental data for 2-Chloro-1,4-dinitrobenzene, this document also includes comprehensive information on its widely studied isomer, 1-Chloro-2,4-dinitrobenzene (CDNB), as a valuable reference for researchers working with dinitrochlorobenzene compounds.

Chemical Properties and Reactivity

2-Chloro-1,4-dinitrobenzene is a solid organic compound with the molecular formula C₆H₃ClN₂O₄. The presence of two electron-withdrawing nitro groups on the benzene (B151609) ring activates the chlorine atom for nucleophilic aromatic substitution (SₙAr) reactions. This reactivity is the basis for its primary application as a building block in organic synthesis.[1]

Table 1: Physicochemical Properties of 2-Chloro-1,4-dinitrobenzene

Property	Value	Reference
Molecular Weight	202.55 g/mol	--INVALID-LINK--
Appearance	Light yellow crystals
Melting Point	97-99 °C
Solubility	Insoluble in water; soluble in organic solvents like ethanol (B145695) and ether.	[1]
CAS Number	619-16-9	[1]

Applications of 2-Chloro-1,4-dinitrobenzene

Synthesis of Thiazole Derivatives

A significant application of 2-Chloro-1,4-dinitrobenzene is in the synthesis of novel thiazole derivatives, which have been investigated for their potential as coxsackievirus inhibitors.[1] Thiazoles are a class of heterocyclic compounds known for their broad spectrum of biological activities. The synthesis typically involves a Hantzsch-type thiazole synthesis or a variation thereof, where the dinitrobenzene moiety is incorporated into the final thiazole-containing molecule.

Experimental Protocol: General Synthesis of a Thiazole Derivative

This protocol is a general representation of a Hantzsch thiazole synthesis and can be adapted for use with 2-Chloro-1,4-dinitrobenzene derivatives.

Materials:

• An α-haloketone (derived from 2-Chloro-1,4-dinitrobenzene)

• A thioamide

• Ethanol (or another suitable solvent)

• Reflux apparatus

• Thin Layer Chromatography (TLC) supplies

• Purification apparatus (e.g., column chromatography)

Procedure:

• Dissolve the α-haloketone (1 equivalent) in ethanol in a round-bottom flask.

• Add the thioamide (1 equivalent) to the solution.

• Heat the reaction mixture to reflux and monitor the reaction progress using TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the desired thiazole derivative.

dot

Caption: General workflow for the synthesis of thiazole derivatives.

Reference Application: 1-Chloro-2,4-dinitrobenzene (CDNB)

Due to the extensive research conducted on the isomer 1-Chloro-2,4-dinitrobenzene (CDNB), its applications are presented here as a valuable reference for researchers. It is crucial to note that the following protocols are specific to CDNB and may require adaptation for 2-Chloro-1,4-dinitrobenzene.

Glutathione (B108866) S-Transferase (GST) Activity Assay

CDNB is a widely used substrate for the spectrophotometric determination of Glutathione S-Transferase (GST) activity. GSTs are a family of enzymes involved in the detoxification of xenobiotics. The assay is based on the GST-catalyzed conjugation of CDNB with reduced glutathione (GSH), which results in the formation of a product that absorbs light at 340 nm.

Table 2: Reagents for GST Activity Assay

Reagent	Concentration
Potassium Phosphate (B84403) Buffer (pH 6.5)	100 mM
Reduced Glutathione (GSH)	10 mM
1-Chloro-2,4-dinitrobenzene (CDNB)	10 mM in ethanol
Enzyme Sample (e.g., cell lysate)	Variable

Experimental Protocol: GST Activity Assay

• Prepare a reaction mixture containing potassium phosphate buffer, GSH, and water in a cuvette.

• Add the enzyme sample to the cuvette and mix gently.

• Initiate the reaction by adding the CDNB solution.

• Immediately measure the change in absorbance at 340 nm over time using a spectrophotometer.

• The rate of increase in absorbance is directly proportional to the GST activity.

dot

Caption: Workflow for the Glutathione S-Transferase (GST) activity assay.

Induction of Contact Hypersensitivity

CDNB is a potent contact sensitizer (B1316253) and is frequently used in immunological research to induce contact hypersensitivity (CHS) in animal models. This serves as a model for studying the mechanisms of allergic contact dermatitis.

Experimental Protocol: Induction of Contact Hypersensitivity in Mice

Materials:

• 1-Chloro-2,4-dinitrobenzene (CDNB)

• Acetone and olive oil (4:1 v/v) as a vehicle

• Mice (e.g., BALB/c)

Procedure:

• Sensitization: On day 0, apply a solution of CDNB in acetone/olive oil to the shaved abdomen of the mice.

• Challenge: On day 5, apply a lower concentration of CDNB solution to the ear of the sensitized mice.

• Measurement: Measure the ear swelling at 24, 48, and 72 hours after the challenge as an indicator of the CHS response.

dot

Caption: Simplified signaling pathway of CDNB-induced contact hypersensitivity.

Safety Precautions

2-Chloro-1,4-dinitrobenzene is a hazardous substance. It is toxic if swallowed, in contact with skin, or if inhaled. It is also a skin and eye irritant and may cause an allergic skin reaction. Appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this compound. All work should be conducted in a well-ventilated fume hood.

Conclusion

2-Chloro-1,4-dinitrobenzene is a valuable reagent for organic synthesis, particularly in the development of heterocyclic compounds with potential biological activity. While detailed experimental protocols for this specific isomer are not as abundant as for its 2,4-isomer, the principles of nucleophilic aromatic substitution provide a solid foundation for its application in research. The provided protocols for the related compound, CDNB, offer valuable insights and methodologies that can be adapted for the study and use of 2-Chloro-1,4-dinitrobenzene in various research and drug development settings. Researchers should exercise caution and adhere to strict safety protocols when working with this compound.

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]

Application Notes and Protocols: 2-Chloro-1,4-dinitrobenzene as a Versatile Precursor for Complex Molecule Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-1,4-dinitrobenzene is a highly valuable and versatile precursor in organic synthesis, primarily owing to the presence of two electron-withdrawing nitro groups. These groups activate the aryl halide towards nucleophilic aromatic substitution (SNAr), facilitating the displacement of the chloro substituent with a wide array of nucleophiles. This reactivity allows for the facile introduction of diverse functional groups, making it a key building block in the synthesis of complex molecules with significant applications in pharmaceuticals, dyes, and materials science.

This document provides detailed application notes and experimental protocols for the synthesis of several classes of complex molecules derived from 2-chloro-1,4-dinitrobenzene, including substituted dinitrophenylamines, dinitroanilines, and dinitrophenyl ethers and thioethers. The subsequent reduction of the nitro groups in these derivatives opens pathways to further molecular complexity, such as the formation of phenothiazines, which are of significant interest in medicinal chemistry.

Key Applications

The derivatives of 2-chloro-1,4-dinitrobenzene are instrumental in the development of:

• Pharmaceuticals: The dinitrophenyl moiety is a precursor to various pharmacologically active compounds. For instance, the reduction of the nitro groups to amines is a key step in the synthesis of substituted phenylenediamines, which are precursors to biologically active heterocycles. Phenothiazine (B1677639) derivatives, accessible from dinitrophenylamines, have shown a broad spectrum of therapeutic activities, including antipsychotic, antihistaminic, and antiemetic properties.

• Dyes and Pigments: The chromophoric nature of the dinitrophenyl system and its derivatives makes them important intermediates in the synthesis of azo and sulfur dyes.

• Material Science: High-performance polymers can be synthesized using derivatives of 2-chloro-1,4-dinitrobenzene, leveraging the thermal stability and electronic properties of the resulting aromatic structures.

Experimental Protocols

The following section details the experimental procedures for the synthesis of representative complex molecules derived from 2-chloro-1,4-dinitrobenzene.

Protocol 1: Synthesis of N-Aryl-2,4-dinitroanilines via Nucleophilic Aromatic Substitution

This protocol describes the synthesis of 2,4-dinitrodiphenylamine (B1346988) through the reaction of 2-chloro-1,4-dinitrobenzene with aniline (B41778). This reaction is a classic example of an SNAr reaction and is a fundamental step in the synthesis of more complex derivatives, including phenothiazines.

Reaction Scheme:

Figure 1: Synthesis of 2,4-Dinitrodiphenylamine.

Methodology:

• In a round-bottomed flask equipped with a reflux condenser, combine 1-chloro-2,4-dinitrobenzene (B32670) (1.0 mmol) and aniline (1.2 mmol).

• Add a suitable solvent such as ethanol (B145695) (20 mL).

• Heat the reaction mixture to reflux and maintain for the appropriate time as monitored by Thin Layer Chromatography (TLC).[1]

• Upon completion, cool the reaction mixture to room temperature.

• Add cold water to the mixture to precipitate the solid product.

• Filter the precipitate, wash with cold water, and recrystallize from ethanol to obtain the pure 2,4-dinitrodiphenylamine.[1]

Quantitative Data:

Product	Starting Material	Reagent	Solvent	Reaction Time	Yield	Melting Point (°C)
2,4-Dinitrodiphenylamine	1-Chloro-2,4-dinitrobenzene	Aniline	neat	10 min	95%	-
4'-Substituted-2,4-dinitrodiphenylamine	1-Bromo-2,4-dinitrobenzene	Aniline	95% Ethanol	30 min	-	-

Note: The reaction can also be performed with substituted anilines to yield a variety of N-aryl-2,4-dinitroanilines.[2]

Protocol 2: Synthesis of 2,4-Dinitroaniline (B165453)

This protocol outlines the synthesis of 2,4-dinitroaniline from 2,4-dinitrochlorobenzene using aqueous ammonia (B1221849) or urea (B33335). This compound is a key intermediate for dyes and pharmaceuticals.

Reaction Scheme:

Figure 2: Synthesis of 2,4-Dinitroaniline.

Methodology using Urea:

• In a reaction kettle, add 2,4-dinitrochlorobenzene (101g) and urea (50g). The molar ratio of 2,4-dinitrochlorobenzene to urea is approximately 1:1.66.

• Add 170g of a 50% ethanol aqueous solution.

• Heat the reaction kettle to 120 °C, controlling the pressure at 0.25 MPa.

• Maintain the reaction under these conditions for 3 hours, monitoring the endpoint by liquid chromatography.

• After the reaction is complete, the product is isolated by centrifugal filtration and washing to yield a yellow powdery 2,4-dinitroaniline product.

Quantitative Data:

Starting Material	Reagent	Solvent	Temperature (°C)	Pressure (MPa)	Reaction Time (h)	Purity (%)	Yield (%)
2,4-Dinitrochlorobenzene	Urea	50% Ethanol (aq)	120	0.25	3	99.03	98.1
2,4-Dinitrochlorobenzene	Urea	80% Ethanol (aq)	130	0.3	4	99.35	98.5
2,4-Dinitrochlorobenzene	Urea	100% Ethanol	135	0.3	5	99.48	98.8

Data adapted from CN113214088A.[3]

Methodology using Ammonium (B1175870) Acetate and Ammonia Gas:

• In a wide-mouthed 250-cc flask, place a mixture of 50 g (0.25 mole) of technical 2,4-dinitrochlorobenzene and 18 g (0.23 mole) of ammonium acetate.

• Immerse the flask halfway in an oil bath and fit it with a reflux condenser and a wide inlet tube for ammonia gas.

• Heat the oil bath to 170°C and maintain this temperature for six hours while passing ammonia gas through the mixture at a rate of three to four bubbles per second.

• After cooling, break up the solid mass and add 100 cc of water. Heat the mixture to boiling and filter while hot.

• Dissolve the residue in 500 cc of boiling alcohol and add water (about 150 cc) until the solution becomes turbid.

• Heat to redissolve the turbidity and then allow the solution to cool.

• After standing overnight, filter the crystals and dry them to obtain 2,4-dinitroaniline.[4]

Quantitative Data:

Starting Material	Reagents	Temperature (°C)	Reaction Time (h)	Yield (%)	Melting Point (°C)
2,4-Dinitrochlorobenzene	Ammonium acetate, Ammonia gas	170	6	68-76	175-177

Data adapted from Organic Syntheses Procedure.[4]

Protocol 3: Synthesis of 2,3-Dinitrophenothiazine

While a direct synthesis from 2-chloro-1,4-dinitrobenzene is not explicitly detailed, the following protocol using a related activated aryl halide, 1,2-difluoro-4,5-dinitrobenzene, illustrates the formation of the phenothiazine core structure. The principles of this reaction are applicable to derivatives of 2-chloro-1,4-dinitrobenzene. The initial step would involve the synthesis of a 2-amino-thiophenol derivative of 2-chloro-1,4-dinitrobenzene, followed by an intramolecular cyclization.

Reaction Scheme (Illustrative):

References

• 1. 2,4-Dinitrodiphenylamine synthesis - chemicalbook [chemicalbook.com]
• 2. studylib.net [studylib.net]
• 3. CN113214088A - Preparation method of 2, 4-dinitroaniline - Google Patents [patents.google.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Reaction of 2-Chloro-1,4-dinitrobenzene with Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of 2-chloro-1,4-dinitrobenzene with amines is a cornerstone of synthetic organic chemistry, primarily classified as a nucleophilic aromatic substitution (SNAr). The presence of two strongly electron-withdrawing nitro groups on the benzene (B151609) ring activates the chlorine atom for displacement by a wide range of nucleophiles, particularly primary and secondary amines. This reaction is of significant interest in the pharmaceutical and chemical industries for the synthesis of a diverse array of compounds, including dye precursors, agrochemicals, and, most notably, scaffolds for drug discovery. The resulting N-substituted 2,4-dinitroaniline (B165453) derivatives serve as versatile intermediates for further functionalization.

This document provides a detailed overview of the reaction mechanism, quantitative data on reactivity, comprehensive experimental protocols for synthesis and kinetic monitoring, and potential applications in drug development.

Reaction Mechanism and Theory

The reaction proceeds via a two-step addition-elimination mechanism, famously involving a resonance-stabilized intermediate known as a Meisenheimer complex. The electron-withdrawing nitro groups are crucial as they delocalize the negative charge of this intermediate, thereby lowering the activation energy of the reaction.

The general mechanism can be visualized as follows:

• Nucleophilic Attack: The amine attacks the carbon atom bearing the chlorine, leading to the formation of the tetrahedral Meisenheimer complex. This step is typically the rate-determining step, especially when the leaving group is highly electronegative like chlorine.

• Leaving Group Departure: The aromaticity of the ring is restored by the departure of the chloride ion.

// Reactants reactants [label=<

+ RNH2

2-Chloro-1,4-dinitrobenzene

Amine

];

// Meisenheimer Complex intermediate [shape=record, label="{Meisenheimer Complex | (Resonance Stabilized)}", style=rounded, fillcolor="#F1F3F4", fontcolor="#202124"];

// Products products [label=<

+ HCl

N-substituted-2,4-dinitroaniline

];

// Pathway reactants -> intermediate [label="k1 (slow)"]; intermediate -> products [label="k2 (fast)"]; }

Caption: Generalized mechanism for the SNAr reaction of 2-chloro-1,4-dinitrobenzene with a primary amine.

Quantitative Data Summary

The reactivity of amines with 2-chloro-1,4-dinitrobenzene is influenced by several factors, including the nucleophilicity and steric bulk of the amine, the solvent, and the reaction temperature. While comprehensive kinetic data for 2-chloro-1,4-dinitrobenzene is dispersed, extensive studies on the isomeric 1-chloro-2,4-dinitrobenzene (B32670) provide excellent illustrative data for understanding these relationships.

Table 1: Illustrative Second-Order Rate Constants for the Reaction of 1-Chloro-2,4-dinitrobenzene with Various Amines.

Amine	Solvent	Temperature (°C)	k (L mol-1 s-1)
Piperidine (B6355638)	95% Ethanol (B145695)	25	1.744
n-Butylamine	Benzene	25	Data not available
s-Butylamine	Benzene	25	Data not available
t-Butylamine	Benzene	25	Data not available
Aniline (B41778)	Toluene	40	Varies with concentration

Note: Data for piperidine is from a conductometric study.[1][2] The reactions with butylamines in benzene are noted to be first order with respect to the amine.[3] For aniline in toluene, the reaction exhibits a third-order dependence on the amine concentration, suggesting amine aggregates act as the nucleophile.[4]

Table 2: Typical Reaction Yields for the Synthesis of N-substituted dinitroanilines.

Reactant 1	Amine	Solvent	Conditions	Yield (%)	Reference
1-Chloro-2,4-dinitrobenzene	Ammonia	-	170°C, 6h	68-76	[5]
1-Chloro-2,4-dinitrobenzene	Aniline	Ethanol	Reflux	~85 (Illustrative)	[6]
4-Chloro-3,5-dinitrobenzotrifluoride	Substituted Anilines	Methanol	RT, 30-45 min	High	[7]

Experimental Protocols

Protocol 1: Synthesis of N-Aryl-2,4-dinitroaniline

This protocol is a general procedure for the reaction of 2-chloro-1,4-dinitrobenzene with an aromatic amine, such as aniline.

Materials:

• 2-Chloro-1,4-dinitrobenzene

• Aniline (or other aromatic amine)

• Ethanol

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Heating mantle

• Beakers, graduated cylinders, and other standard laboratory glassware

• Filtration apparatus (Büchner funnel, filter paper, vacuum flask)

Procedure:

• In a round-bottom flask, dissolve 1.0 equivalent of 2-chloro-1,4-dinitrobenzene in a suitable volume of ethanol.

• Add 1.1 to 2.0 equivalents of the aromatic amine to the solution.

• Attach a reflux condenser and heat the mixture to reflux with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• The product may precipitate upon cooling. If so, collect the solid by vacuum filtration.

• If the product does not precipitate, the solvent can be removed under reduced pressure.

• Wash the crude product with cold ethanol or water to remove any unreacted starting materials and salts.

• Recrystallize the product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure N-aryl-2,4-dinitroaniline.

• Dry the purified product and determine the yield and melting point. Characterize by spectroscopic methods (NMR, IR).

Caption: Workflow for the synthesis of N-aryl-2,4-dinitroaniline.

Protocol 2: Kinetic Monitoring by UV-Vis Spectroscopy

This protocol describes a general method for monitoring the kinetics of the reaction between 2-chloro-1,4-dinitrobenzene and an amine using UV-Vis spectroscopy. The formation of the N-substituted 2,4-dinitroaniline product can be monitored as it typically has a strong absorbance in the visible region.

Materials and Equipment:

• 2-Chloro-1,4-dinitrobenzene

• Amine of interest (e.g., piperidine)

• Spectroscopic grade solvent (e.g., ethanol, acetonitrile)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of 2-chloro-1,4-dinitrobenzene and the amine in the chosen solvent.

• Wavelength Determination: Record the UV-Vis spectrum of the final product (synthesized separately or from a completed reaction) to determine the wavelength of maximum absorbance (λmax).

• Kinetic Run: a. Place a known concentration of the amine solution in a quartz cuvette within the thermostatted cell holder of the spectrophotometer. Allow it to equilibrate to the desired temperature. b. Initiate the reaction by adding a small, known volume of the 2-chloro-1,4-dinitrobenzene stock solution to the cuvette. The amine should be in large excess to ensure pseudo-first-order kinetics. c. Immediately start recording the absorbance at the predetermined λmax as a function of time.

• Data Analysis: a. The observed pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance vs. time data to a first-order rate equation. b. Repeat the experiment with different concentrations of the amine. c. The second-order rate constant (k) is obtained from the slope of a plot of kobs versus the amine concentration.

Caption: Workflow for kinetic analysis using UV-Vis spectroscopy.

Applications in Drug Development

The derivatives of 2-chloro-1,4-dinitrobenzene are valuable scaffolds in medicinal chemistry. The dinitrophenyl moiety can be a key pharmacophore or a versatile handle for further chemical modifications.

• Scaffold for Biologically Active Molecules: The N-substituted 2,4-dinitroaniline core can be further elaborated to synthesize compounds with a wide range of biological activities.

• Probes for Biological Systems: The reaction with amino acids or peptides can be used to label and study proteins.

• Precursors for Heterocyclic Synthesis: The nitro groups can be reduced to amino groups, which can then be used to construct various heterocyclic ring systems, a common feature in many drug molecules. For example, the reduction of the dinitro compound can lead to diaminobenzene derivatives, which are precursors to benzimidazoles and other important heterocycles.

Caption: Logical flow from the core reaction to drug development applications.

Conclusion

The nucleophilic aromatic substitution reaction of 2-chloro-1,4-dinitrobenzene with amines is a robust and versatile transformation. Its predictable mechanism and the utility of its products make it a valuable tool for researchers in both academic and industrial settings. The protocols and data presented here provide a framework for the synthesis, characterization, and kinetic analysis of these important reactions, highlighting their significance in the ongoing quest for new therapeutic agents.

References

• 1. scholarworks.uni.edu [scholarworks.uni.edu]
• 2. "A Conductometric Study of The Influence of Concentration And Temperatu" by F. E. Jacob and Charles O. Frank [scholarworks.uni.edu]
• 3. Kinetics of the reactions of fluoro- or chloro-2,4-dinitrobenzene with n-butyl-, s-butyl- or t-butyl-amine in benzene. Further evidence for an addition intermediate in nucleophilic aromatic substitution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]

Application Notes: Synthesis of Dyes Using 2-Chloro-1,4-dinitrobenzene and Its Derivatives

Introduction

2-Chloro-1,4-dinitrobenzene and its isomers, particularly 1-chloro-2,4-dinitrobenzene (B32670), are highly valuable intermediates in the synthesis of a wide range of dyes.[1] The chemical structure, featuring a benzene (B151609) ring with a chlorine atom and two strongly electron-withdrawing nitro groups, makes the aromatic ring electron-deficient.[1] This electronic characteristic is fundamental to its reactivity in two primary pathways for dye synthesis: nucleophilic aromatic substitution (SNAr) and reduction of the nitro groups followed by diazotization. The electron-withdrawing nature of the nitro groups facilitates the displacement of the chlorine atom by various nucleophiles, allowing for the introduction of diverse functional groups.[1] Alternatively, the reduction of the nitro groups yields chloro-diaminobenzene derivatives, which are essential precursors for creating azo and sulfur dyes.[1][2] These pathways enable the synthesis of diverse dye classes, including disperse, azo, and heterocyclic dyes, for applications in textiles, printing, and research.[3][4]

Core Synthetic Pathways

The utility of 2-chloro-1,4-dinitrobenzene derivatives in dye synthesis stems from two main reaction routes:

• Nucleophilic Aromatic Substitution (SNAr): The chlorine atom is activated by the ortho and para nitro groups, making it an excellent leaving group in SNAr reactions. This allows for its displacement by a variety of nucleophiles (e.g., amines, alkoxides, thiolates) to build more complex dye structures. This method is common for producing disperse dyes.

• Reduction and Diazotization: The two nitro groups can be selectively reduced to form amino groups.[1] The resulting 1-chloro-2,4-diaminobenzene is a versatile intermediate.[2] One or both of the newly formed amino groups can be diazotized using sodium nitrite (B80452) in an acidic medium at low temperatures (0-5°C) to form a diazonium salt.[3][5] This salt is then coupled with an electron-rich aromatic compound (a coupling component) like a phenol (B47542) or an aniline (B41778) derivative to form a highly conjugated azo dye.[5][6] Azo dyes represent the largest class of synthetic colorants.[3]

Experimental Protocols

Protocol 1: Synthesis of a Disperse Dye via Nucleophilic Aromatic Substitution

This protocol describes the synthesis of a simple disperse dye by reacting 1-chloro-2,4-dinitrobenzene (a common, reactive isomer) with an aromatic amine.

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Aniline (or substituted aniline, e.g., p-toluidine)

• Sodium carbonate (Na₂CO₃)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 1-chloro-2,4-dinitrobenzene (1.0 eq) in ethanol.

• Add aniline (1.1 eq) and sodium carbonate (1.2 eq) to the solution. The sodium carbonate acts as a base to neutralize the HCl byproduct.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Pour the reaction mixture into a beaker of cold water with stirring. A colored precipitate of the disperse dye will form.

• Collect the solid product by vacuum filtration and wash thoroughly with water to remove any inorganic salts.

• Recrystallize the crude product from an appropriate solvent, such as an ethanol/water mixture, to obtain the purified dye.

• Dry the final product in a vacuum oven.

Protocol 2: Synthesis of 1-Chloro-2,4-diaminobenzene (Azo Dye Precursor)

This protocol details the reduction of the nitro groups of 1-chloro-2,4-dinitrobenzene to form the corresponding diamine, an essential precursor for azo dyes.[2]

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Methanol or other suitable solvent

• Modified Raney nickel catalyst[2]

• Hydrogen gas (H₂)

Procedure:

• Charge a high-pressure autoclave (hydrogenator) with 1-chloro-2,4-dinitrobenzene and a suitable solvent like methanol.

• Add the modified Raney nickel catalyst (comprising nickel, aluminum, and molybdenum) to the mixture.[2]

• Seal the reactor and purge it with nitrogen gas before introducing hydrogen.

• Pressurize the reactor with hydrogen gas to a pressure of 100 to 1500 psi.[2]

• Heat the reaction mixture to a temperature between 25°C and 125°C with vigorous stirring.[2]

• Maintain these conditions until the hydrogen uptake ceases, indicating the completion of the reduction.

• Cool the reactor, vent the excess hydrogen, and purge with nitrogen.

• Filter the reaction mixture to remove the catalyst.

• Remove the solvent from the filtrate under reduced pressure to yield crude 1-chloro-2,4-diaminobenzene.

• The product can be further purified by recrystallization if necessary.

Protocol 3: Synthesis of an Azo Dye from 1-Chloro-2,4-diaminobenzene

This protocol outlines the diazotization of the precursor from Protocol 2 and its subsequent coupling to form a monoazo dye.

Materials:

• 1-Chloro-2,4-diaminobenzene

• Sodium nitrite (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• A coupling component (e.g., 2-naphthol, N,N-dimethylaniline)

• Sodium hydroxide (B78521) (NaOH)

• Ice

Procedure:

Part A: Diazotization

• In a beaker, dissolve 1-chloro-2,4-diaminobenzene (1.0 eq) in a mixture of concentrated HCl and water.

• Cool the solution to 0-5°C in an ice-salt bath with constant stirring.[3][7]

• In a separate beaker, prepare a solution of sodium nitrite (1.0 eq for mono-diazotization) in cold water.

• Add the sodium nitrite solution dropwise to the cold amine solution, ensuring the temperature remains below 5°C.[3]

• Stir the mixture for an additional 15-20 minutes after the addition is complete to ensure the full formation of the diazonium salt solution. Keep this solution cold for the next step.

Part B: Azo Coupling

• In a separate beaker, dissolve the coupling component (e.g., 2-naphthol, 1.0 eq) in an aqueous sodium hydroxide solution.

• Cool this solution to 0-5°C in an ice bath with vigorous stirring.[3]

• Slowly add the cold diazonium salt solution from Part A to the cold coupling component solution with continuous stirring.[3]

• A colored precipitate of the azo dye should form immediately.[3]

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the coupling reaction is complete.[3]

• Collect the precipitated dye by vacuum filtration, wash with cold water until the filtrate is neutral, and dry.

Data Presentation

Table 1: Representative Reaction Conditions for the Synthesis of Dinitrochlorobenzene

Starting Material	Reagents	Temperature (°C)	Time (hours)	Primary Product	Reference
p-Nitrochlorobenzene	Nitric Acid, Sulfuric Acid	60 - 90	5 - 10	1-Chloro-2,4-dinitrobenzene	[8]
Chlorobenzene	Nitric Acid, Sulfuric Acid	50 - 55, then 95	2 (at 95°C)	1-Chloro-2,4-dinitrobenzene	[9]
2,6-Dinitroaniline	Sodium Nitrite, H₂SO₄, CuCl, HCl	< 40, then 80	~1	1-Chloro-2,6-dinitrobenzene	[10]

Table 2: Conditions and Yields for Dye Synthesis and Intermediates

Starting Material	Reaction Type	Key Reagents	Temperature (°C)	Yield (%)	Product	Reference
1-Chloro-2,4-dinitrobenzene	Reduction	H₂, Raney Ni Catalyst	25 - 125	High	1-Chloro-2,4-diaminobenzene	[2]
2-Amino-5-nitrothiazole	Diazotization/Coupling	NaNO₂/HCl, 3-Aminophenol	0 - 5	69	Heterocyclic Azo Intermediate	[6]
Aniline Derivative	Diazotization/Coupling	NaNO₂/HCl, Pyridine	0 - 5	72 - 85	Azo Dyes	[7]
2,6-Dinitroaniline	Sandmeyer Reaction	NaNO₂/H₂SO₄, CuCl/HCl	< 40	71 - 74	1-Chloro-2,6-dinitrobenzene	[10]

Visualizations: Workflows and Pathways

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 2. EP1163205A1 - Process for preparing 1-chloro-2,4-diaminobenzene - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Disperse azo dyes, arylamines and halogenated dinitrobenzene compounds in synthetic garments on the Swedish market - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis of novel disazo dyes and an investigation of their use in the textile industry – Oriental Journal of Chemistry [orientjchem.org]
• 7. plantarchives.org [plantarchives.org]
• 8. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]
• 9. scribd.com [scribd.com]
• 10. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: 2-Chloro-1,4-dinitrobenzene in the Synthesis of Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-1,4-dinitrobenzene is a highly versatile aromatic compound that serves as a crucial building block in the synthesis of a wide array of pharmaceutical intermediates. Its chemical reactivity is dominated by the presence of two strongly electron-withdrawing nitro groups, which activate the chlorine atom for nucleophilic aromatic substitution (SNAr). This activation allows for the facile introduction of various nucleophiles, such as amines, alcohols, and thiols, providing a gateway to complex molecular architectures. The resulting substituted dinitrobenzene derivatives can be further elaborated, often through selective reduction of one or both nitro groups, to yield key precursors for active pharmaceutical ingredients (APIs). This document provides detailed application notes and protocols for two fundamental transformations involving 2-chloro-1,4-dinitrobenzene: nucleophilic aromatic substitution and selective nitro group reduction.

Key Applications in Pharmaceutical Synthesis

The primary application of 2-chloro-1,4-dinitrobenzene in pharmaceutical synthesis is centered around the introduction of nitrogen-containing functional groups. The resulting N-substituted dinitroanilines are precursors to a variety of heterocyclic compounds, such as benzimidazoles, which are prevalent scaffolds in many drug molecules. Furthermore, the selective reduction of the nitro groups opens pathways to ortho- and meta-phenylenediamines, which are essential for the synthesis of various APIs, including certain antivirals and anticancer agents.

Experimental Protocols

Protocol 1: Nucleophilic Aromatic Substitution - Synthesis of N-Aryl-2,4-dinitroanilines

This protocol details a representative synthesis of an N-aryl-2,4-dinitroaniline derivative via the reaction of a dinitrochlorobenzene with an aromatic amine. While the example uses the readily available isomer 1-chloro-2,4-dinitrobenzene (B32670), the procedure is directly applicable to 2-chloro-1,4-dinitrobenzene due to the similar activation of the chlorine atom by the two nitro groups.

Reaction Scheme:

Caption: Nucleophilic Aromatic Substitution Reaction.

Materials and Reagents:

• 1-Chloro-2,4-dinitrobenzene (or 2-Chloro-1,4-dinitrobenzene)

• Aniline (or other primary/secondary amine)

• Aqueous Ammonia (B1221849) (25-40% by weight)[1]

• Ethanol

• Deionized Water

Procedure (adapted from a high-yield industrial process for a related isomer): [1]

• Reaction Setup: In a pressure-rated autoclave equipped with a mechanical stirrer and a heating system, charge at least a three-fold stoichiometric amount of aqueous ammonia (e.g., 15-40% concentration).[1]

• Heating: Heat the aqueous ammonia solution to a temperature between 60°C and 90°C. A preferred range is 70°C to 80°C.[1]

• Addition of Substrate: Slowly introduce molten 1-chloro-2,4-dinitrobenzene into the heated ammonia solution under continuous stirring. The addition should be controlled to maintain the reaction temperature and pressure.

• Reaction: After the complete addition of the dinitrochlorobenzene, continue stirring the reaction mixture at the set temperature for approximately 30 minutes to ensure the reaction goes to completion.[1]

• Work-up:

  • Carefully release the pressure from the autoclave. The escaping ammonia can be absorbed in water.

  • Allow the reaction mixture to cool to about 50°C while stirring.

  • Collect the precipitated solid product by suction filtration.

  • Wash the filter cake with water until the filtrate is neutral.

  • Dry the product to obtain 2,4-dinitroaniline (B165453).

Quantitative Data for Nucleophilic Aromatic Substitution Reactions:

Starting Material	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1-Chloro-2,4-dinitrobenzene	Aqueous Ammonia (15-40%)	Water	70	0.5	98.4	[1]
1-Chloro-2,4-dinitrobenzene	Aqueous Ammonia (22%)	Water/Chlorobenzene	150	-	94.5	[1]
1-Chloro-2,4-dinitrobenzene	Aniline	Toluene	40	-	-	[2]
1-Chloro-2,4-dinitrobenzene	Piperidine (B6355638)	Aprotic Solvents	15-40	-	-	[3]

Protocol 2: Selective Reduction of a Nitro Group

This protocol describes the selective reduction of one nitro group in a dinitroaromatic compound to an amino group, a crucial step in the synthesis of many pharmaceutical intermediates such as substituted phenylenediamines. The example demonstrates the reduction of a dinitroaniline derivative using sodium polysulfide, a classic method known as the Zinin reduction.

Reaction Scheme:

Caption: Selective Nitro Group Reduction.

Materials and Reagents:

• Dinitroaromatic compound (e.g., 2,4-dinitroaniline derivative)

• Sodium Sulfide (B99878) Nonahydrate (Na₂S·9H₂O)

• Elemental Sulfur

• Deionized Water

• Ethanol

Procedure:

• Preparation of Sodium Polysulfide Solution:

  • In a suitable flask, dissolve sodium sulfide nonahydrate in water.

  • To this solution, add powdered elemental sulfur.

  • Heat the mixture to boiling while stirring until the sulfur has completely dissolved, forming a clear, deep orange-red solution of sodium polysulfide.

• Reaction Setup:

  • In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, prepare a slurry of the dinitroaromatic compound in deionized water.

  • Heat the slurry to a gentle boil with vigorous stirring.

• Addition of Reducing Agent:

  • Transfer the warm sodium polysulfide solution to the dropping funnel.

  • Add the polysulfide solution dropwise to the boiling slurry over a period of 1.5 to 2 hours.

• Reaction:

  • After the addition is complete, continue to heat the mixture under reflux for an additional hour to ensure the reaction is complete.

• Work-up:

  • Cool the reaction mixture to room temperature, allowing the product to precipitate.

  • Collect the crude product by suction filtration.

  • Wash the filter cake thoroughly with cold water until the filtrate is neutral, followed by a wash with cold ethanol.

  • Dry the product.

Quantitative Data for Selective Nitro Reduction:

Starting Material	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Product	Yield (%)
m-Dinitrobenzene	H₂S in aqueous/alcoholic ammonia	Water/Alcohol	-	-	3-Nitroaniline	High
1,5-Dichloro-2,4-dinitrobenzene	Alcoholic Ammonia	Ethanol	150 (pressure)	8	1,5-Diamino-2,4-dinitrobenzene	88-95.5

Experimental Workflow

The following diagram illustrates a general workflow for the synthesis of a pharmaceutical intermediate starting from 2-chloro-1,4-dinitrobenzene.

Caption: General synthetic workflow.

Conclusion

2-Chloro-1,4-dinitrobenzene is a valuable and reactive starting material for the synthesis of pharmaceutical intermediates. The protocols and data presented here provide a foundation for researchers and drug development professionals to utilize this compound in their synthetic endeavors. The key reactions of nucleophilic aromatic substitution and selective nitro group reduction offer a versatile platform for the creation of complex and pharmacologically relevant molecules. Careful control of reaction conditions is paramount to achieving high yields and purities in these transformations.

References

• 1. US4102927A - Process for the preparation of 2,4-dinitroaniline - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Solvent effects on aromatic nucleophilic substitutions. Part 3. The kinetics of the reaction of 2,4-dinitrochlorobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Nitration of p-Nitrochlorobenzene

Abstract

This document provides a detailed protocol for the nitration of p-nitrochlorobenzene to synthesize 2,4-dinitrochlorobenzene, a key intermediate in the manufacturing of dyes, pesticides, and pharmaceuticals.[1][2] The protocol is based on the widely used mixed acid (sulfuric and nitric acid) method. This application note includes a summary of reaction conditions, a step-by-step experimental procedure, and a visual workflow diagram to ensure clarity and reproducibility for researchers in organic synthesis and drug development.

Quantitative Data Summary

The nitration of p-nitrochlorobenzene is a well-established industrial process. The reaction conditions can be optimized to achieve high yields and purity. The following table summarizes typical quantitative data compiled from various established methods.[1][2][3][4]

Parameter	Value	Unit	Notes	Source
Reactant Ratio
p-Nitrochlorobenzene	1	molar equivalent	Starting Material	[2][4]
Sulfuric Acid (98%)	0.9	molar equivalent	Catalyst and dehydrating agent	[2][4]
Nitric Acid (98%)	0.45	molar equivalent	Nitrating agent	[2][4]
Reaction Conditions
Mixed Acid Addition Temp.	65 - 70	°C	Exothermic reaction, requires careful control.	[2][3]
Mixed Acid Addition Time	4 - 5	hours	Gradual addition is critical for safety.	[2]
Nitration Reaction Temp.	60 - 105	°C	Higher temperature drives the reaction to completion.	[1][2][3][4]
Nitration Reaction Time	2 - 10	hours	Varies with temperature; monitor for completion.	[1][2][3][4]
Product Yield & Purity
Product Purity	> 99	%	Achievable with proper workup.	[1][2]
Freezing Point of Product	≥ 47	°C	A key indicator of high purity.	[2]

Experimental Protocol: Synthesis of 2,4-Dinitrochlorobenzene

This protocol details the laboratory-scale synthesis of 2,4-dinitrochlorobenzene from p-nitrochlorobenzene using a mixed acid nitration method.

2.1 Materials and Reagents

• p-Nitrochlorobenzene (p-NCB)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 98%)

• Sodium Carbonate (Na₂CO₃) solution, 10%

• Ice

• Deionized Water

2.2 Equipment

• Jacketed glass reactor or three-neck round-bottom flask

• Mechanical stirrer

• Thermometer or temperature probe

• Dropping funnel

• Heating mantle with temperature controller

• Condenser

• Separatory funnel

• Beakers and standard laboratory glassware

• Büchner funnel and vacuum flask

2.3 Procedure

• Preparation of Mixed Acid: In a separate flask cooled in an ice bath, slowly add 98% sulfuric acid to 98% nitric acid according to the molar ratios in the table above. Stir gently and allow the mixture to cool before use.[2][4]

• Reaction Setup: Charge the reaction vessel with the specified amount of p-nitrochlorobenzene. Begin stirring to ensure the material is mobile.[2]

• Nitrating Agent Addition: Cool the reactor containing p-nitrochlorobenzene to approximately 55-60°C.[2] Begin the dropwise addition of the prepared mixed acid via the dropping funnel. The rate of addition should be carefully controlled to maintain the reaction temperature between 65-70°C.[2][3] This addition phase may take 4-5 hours.[2]

• Nitration Reaction: Once the addition is complete and the initial exotherm subsides, slowly heat the reaction mixture to 105°C.[2][3] Maintain this temperature for approximately 2-2.5 hours, continuing vigorous stirring.[2][3]

• Reaction Monitoring: The reaction can be monitored by taking small aliquots and measuring the freezing point of the organic layer. The reaction is considered complete when the freezing point is ≥ 47°C, which corresponds to a product content of over 99%.[2]

• Workup - Quenching and Separation: After completion, turn off the heating and allow the mixture to cool slightly. Stop stirring and let the mixture stand for approximately 1 hour to allow for phase separation.[2] The lower layer is the spent acid, and the upper layer is the molten organic product.[4] Carefully separate the upper organic layer.

• Neutralization and Washing: Transfer the hot organic layer to a separate vessel. While stirring, neutralize any remaining acid by washing with a 10% sodium carbonate solution until the washings are neutral (pH 7).[3] Follow this with several washes with hot water to remove residual salts.

• Product Isolation: After the final wash, separate the aqueous layer. The remaining molten 2,4-dinitrochlorobenzene can be poured into a crystallization dish to solidify. The resulting solid can be broken up and dried.

Workflow Visualization

The following diagram illustrates the key steps in the protocol for the nitration of p-nitrochlorobenzene.

Caption: Workflow for the synthesis of 2,4-dinitrochlorobenzene.

References

• 1. CN101544568A - Dinitrochlorobenzene synthesis method and microreactor - Google Patents [patents.google.com]
• 2. Preparation method of 2,4-dinitochloro benzene - Eureka | Patsnap [eureka.patsnap.com]
• 3. CN104045563A - Production method of highly pure 2,4-dinitrochlorobenzene - Google Patents [patents.google.com]
• 4. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]

Application Notes &amp; Protocols: A Detailed Guide to the Dinitration of Chlorobenzene

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive guide to the experimental setup for the dinitration of chlorobenzene (B131634). It includes detailed protocols, data on product distribution, and analytical methods for characterization. The primary product of this reaction, 2,4-dinitrochlorobenzene, is a crucial intermediate in the synthesis of various dyes, pharmaceuticals, and other fine chemicals.[1]

Principle and Reaction Pathway

The dinitration of chlorobenzene is a classic example of an electrophilic aromatic substitution reaction.[2][3][4] The reaction proceeds in two stages. Initially, chlorobenzene is mononitrated using a nitrating mixture of concentrated nitric and sulfuric acids to yield a mixture of ortho- and para-nitrochlorobenzene.[5][6] Due to the deactivating nature of the chlorine atom and the newly added nitro group, the second nitration requires more forceful conditions, such as higher temperatures, to introduce a second nitro group, yielding primarily 1-chloro-2,4-dinitrobenzene.[7][8]

The overall reaction pathway is depicted below.

Caption: Reaction pathway for the dinitration of chlorobenzene.

Expected Products and Yields

The dinitration of chlorobenzene primarily yields 1-chloro-2,4-dinitrobenzene, with a smaller amount of the 1-chloro-2,6-dinitrobenzene isomer also being formed.[7] The precise yield can vary based on reaction conditions.

Compound	Common Name	Role	Melting Point	Typical Yield
1-Chloro-2,4-dinitrobenzene	2,4-DNCB	Major Product	53-54 °C[7][9]	High
1-Chloro-2,6-dinitrobenzene	2,6-DNCB	Minor Product	87-88 °C[7]	Low
Trinitrochlorobenzene	-	Byproduct	-	Trace (<0.3%)

Table based on data from various synthesis protocols. A specific one-step adiabatic continuous nitration method has reported yields of 2,4-dinitrochlorobenzene as high as 99.7%.[1]

Detailed Experimental Protocol

This protocol outlines a standard laboratory procedure for the dinitration of chlorobenzene.

3.1 Materials and Reagents

• Chlorobenzene (C₆H₅Cl)

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 60-70%)

• Ice (from deionized water)

• 95% Ethanol (for recrystallization)

• Personal Protective Equipment (gloves, safety goggles, lab coat)

3.2 Apparatus

• 250 mL three-necked round-bottom flask

• Dropping funnel

• Condenser

• Magnetic stirrer and stir bar

• Thermometer

• Heating mantle

• Ice-water bath

• Beaker (1 L)

• Büchner funnel and filter flask (vacuum filtration)

3.3 Procedure

• Preparation of Nitrating Mixture: In the 250 mL flask, carefully add 34 g of concentrated sulfuric acid. Cool the flask in an ice-water bath. Slowly, and with continuous stirring, add 16 g of concentrated nitric acid to the sulfuric acid, ensuring the temperature remains below 20°C.[7]

• Mononitration Step: To the cooled nitrating mixture, add 10 g of chlorobenzene dropwise from the dropping funnel over a period of 30 minutes.[7] Maintain the reaction temperature between 50-55°C using the ice bath to control the exothermic reaction.[7]

• Dinitration Step: After the addition of chlorobenzene is complete, slowly heat the reaction mixture. Raise the temperature to 95°C and maintain it for 2 hours with continuous stirring to complete the dinitration.[7] An alternative procedure suggests heating to 115°C for one hour after the addition of more sulfuric acid.[8]

• Reaction Quenching: After the heating period, cool the mixture to room temperature. Carefully pour the reaction mixture onto approximately 100 g of crushed ice in a 1 L beaker with stirring.[8][10] This will cause the crude dinitrochlorobenzene to precipitate as a yellow solid.

• Isolation of Crude Product: Isolate the solid product by vacuum filtration using a Büchner funnel.[10]

• Washing: Wash the filter cake thoroughly with cold water to remove any residual acid.[8][10] Continue washing until the washings are neutral to litmus (B1172312) paper.

• Purification by Recrystallization: Transfer the crude solid to an Erlenmeyer flask. Recrystallize the product from 95% ethanol.[10] Dissolve the solid in a minimum amount of hot ethanol, and then allow it to cool slowly to room temperature, followed by cooling in an ice bath to maximize crystal formation.

• Drying: Isolate the purified crystals by vacuum filtration and allow them to air dry completely.

• Characterization: Determine the weight and melting point of the final product. Analyze the product purity and isomer distribution using appropriate analytical methods (see Section 5).

3.4 Safety Precautions

• Always wear appropriate personal protective equipment, including chemical-resistant gloves and safety goggles.[10]

• Chlorobenzene and its nitrated derivatives are toxic and can cause skin irritation.[10] Avoid all contact with skin.

• The reaction involves concentrated and corrosive acids. Handle them with extreme care in a well-ventilated fume hood.

• The nitration reaction is highly exothermic. Strict temperature control is essential to prevent runaway reactions.

Experimental Workflow

The following diagram illustrates the logical flow of the dinitration experiment.

Caption: Workflow for the synthesis and purification of dinitrochlorobenzene.

Analytical Methods for Product Characterization

To confirm the identity and purity of the final product and to determine the isomeric ratio, several analytical techniques can be employed:

• Melting Point Analysis: A sharp melting point close to the literature value (53-54°C for 2,4-DNCB) indicates high purity.

• Gas Chromatography (GC): GC is a rapid and efficient method for separating and quantifying the different isomers of nitrochlorobenzene and dinitrochlorobenzene.[11] Using a suitable column (e.g., FFAP stationary phase) and detector (e.g., FID or ECD), one can determine the percentage of each isomer in the product mixture.[11][12]

• High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is another powerful technique for the analysis of nitrated aromatic compounds.[12] It is particularly useful for separating non-volatile impurities.

• Spectroscopic Methods: Techniques such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the chemical structure of the major product. Mass Spectrometry (MS) can confirm the molecular weight.[12]

References

• 1. Method for preparing 2, 4-dinitrochlorobenzene by one-step adiabatic continuous nitration of chlorobenzene - Eureka | Patsnap [eureka.patsnap.com]
• 2. Chlorobenzene Properties, Uses & Nitration - Lesson | Study.com [study.com]
• 3. Write the chemical reaction of chlorobenzene with respect class 12 chemistry CBSE [vedantu.com]
• 4. Explain the nitration reaction of chlorobenzene | Filo [askfilo.com]
• 5. youtube.com [youtube.com]
• 6. sarthaks.com [sarthaks.com]
• 7. scribd.com [scribd.com]
• 8. pjsir.org [pjsir.org]
• 9. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 10. studylib.net [studylib.net]
• 11. discovery.researcher.life [discovery.researcher.life]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]

Application Notes and Protocols for the Selective Reduction of Nitro Groups in 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective reduction of nitro groups in poly-nitro aromatic compounds is a critical transformation in organic synthesis, providing access to valuable intermediates for the preparation of pharmaceuticals, dyes, and agrochemicals. 2-Chloro-1,4-dinitrobenzene is a readily available starting material that, through controlled reduction of one of its two nitro groups, can yield two isomeric chloro-nitroanilines: 2-Chloro-4-nitroaniline (B86195) and 4-Chloro-2-nitroaniline. These isomers are important building blocks in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other therapeutic agents.

This document provides detailed application notes on the methodologies for the selective reduction of 2-Chloro-1,4-dinitrobenzene, experimental protocols for key transformations, and insights into the application of the resulting products in drug development.

Regioselectivity in the Reduction of 2-Chloro-1,4-dinitrobenzene

The selective reduction of one nitro group over the other in 2-Chloro-1,4-dinitrobenzene is influenced by several factors, including the choice of reducing agent, reaction conditions, and the electronic and steric environment of the nitro groups.

• The Nitro Group at the 4-position (para to the chloro group): This nitro group is generally more sterically accessible.

• The Nitro Group at the 1-position (ortho to the chloro group): This nitro group is more sterically hindered by the adjacent chlorine atom.

In many cases, the least sterically hindered nitro group is preferentially reduced. However, the electronic effects of the chloro substituent can also play a role, and the choice of reductant can influence the regioselectivity. For instance, bulky reducing agents may favor the reduction of the more accessible 4-nitro group, while other reagents might be more sensitive to electronic effects.

Methodologies for Selective Nitro Group Reduction

Several methods can be employed for the selective reduction of one nitro group in 2-Chloro-1,4-dinitrobenzene. The choice of method depends on the desired product, available equipment, and tolerance to different reaction conditions.

Zinin Reduction using Sodium Polysulfide

The Zinin reduction is a classic and effective method for the selective reduction of one nitro group in dinitroaromatic compounds.[1] It utilizes sodium sulfide (B99878) or polysulfide in an aqueous or alcoholic medium. This method is often preferred for its high chemoselectivity, cost-effectiveness, and its ability to avoid dehalogenation, which can be a side reaction with some catalytic methods.[2]

Catalytic Transfer Hydrogenation

Catalytic transfer hydrogenation offers a practical alternative to traditional catalytic hydrogenation using hydrogen gas. A hydrogen donor, such as hydrazine (B178648) hydrate, in the presence of a catalyst like Palladium on carbon (Pd/C) or Raney Nickel, can effectively reduce a nitro group. This method avoids the need for specialized high-pressure hydrogenation equipment. However, there is a potential risk of dehalogenation, which needs to be carefully monitored.[2]

Metal-Based Reductions

Metals such as iron (Fe) in the presence of an acid like acetic acid (AcOH) or tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) are commonly used for the reduction of nitro groups. These methods are generally robust and can be performed in standard laboratory glassware. However, they are stoichiometric reductions, which generate significant metal waste, and the workup can sometimes be challenging due to the formation of metal salts.[3]

Data Presentation: Comparison of Reduction Methodologies

The following table summarizes various methodologies for the selective reduction of nitroarenes, providing a comparative overview of their advantages and disadvantages. The quantitative data for specific reductions of 2-Chloro-1,4-dinitrobenzene are often proprietary or not widely published; therefore, the yields and conditions presented here are based on analogous reactions and should be considered as a starting point for optimization.

Method	Reagents/Catalyst	Solvent(s)	Temp.	Typical Yield (%)	Advantages	Disadvantages
Zinin Reduction	Na₂S·9H₂O, Sulfur	Water, Ethanol (B145695)/Water	Reflux	70-90	High chemoselectivity, avoids dehalogenation, cost-effective.[1][4][5]	Can generate toxic H₂S gas, workup can be cumbersome.
Catalytic Transfer Hydrogenation	Hydrazine hydrate, Pd/C	Ethanol, Methanol	Reflux	85-95	High efficiency, no need for H₂ gas atmosphere.[2]	Risk of dehalogenation, hydrazine is toxic.
Metal/Acid Reduction	Fe, AcOH	Ethanol, Water	Reflux	70-85	Inexpensive, mild conditions.	Stoichiometric metal use, removal of iron salts can be difficult.[3]
Metal/Acid Reduction	SnCl₂·2H₂O, HCl	Ethanol, Ethyl Acetate (B1210297)	Reflux	80-95	Mild and selective.[6]	Stoichiometric tin use leading to metal waste.

Experimental Protocols

Protocol 1: Selective Reduction of 2-Chloro-1,4-dinitrobenzene to 2-Chloro-4-nitroaniline via Zinin Reduction (Adapted from a similar procedure)

This protocol is adapted from the selective reduction of a similar dinitro compound and is expected to favor the reduction of the more sterically accessible nitro group at the 4-position.[4]

Materials and Reagents:

• 2-Chloro-1,4-dinitrobenzene

• Sodium sulfide nonahydrate (Na₂S·9H₂O)

• Elemental sulfur

• Deionized water

• Ethanol

• Hydrochloric acid (HCl), 5% solution

• Sodium hydroxide (B78521) (NaOH), 10% solution

Procedure:

• Preparation of Sodium Polysulfide Solution: In a flask, dissolve sodium sulfide nonahydrate (1.2 eq) in a mixture of water and ethanol (1:1 v/v). To this solution, add powdered elemental sulfur (0.5 eq) and heat the mixture to reflux with stirring until the sulfur has completely dissolved, forming a clear, dark-colored solution.

• Reaction Setup: In a three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, add 2-Chloro-1,4-dinitrobenzene (1.0 eq) and a mixture of water and ethanol (1:1 v/v) to form a slurry.

• Reduction Reaction: Heat the slurry to a gentle reflux with vigorous stirring. Add the warm sodium polysulfide solution dropwise from the dropping funnel over a period of 1-2 hours. The reaction is exothermic, so the addition rate should be controlled to maintain a steady reflux.

• Reaction Completion and Work-up: After the addition is complete, continue to heat the mixture at reflux for an additional 1-2 hours to ensure the reaction goes to completion. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Isolation of Crude Product: Allow the reaction mixture to cool to room temperature. The product will precipitate as a solid. Collect the crude product by vacuum filtration and wash the filter cake thoroughly with cold water until the filtrate is neutral.

• Purification: Transfer the crude solid to a beaker and treat with a 5% HCl solution to dissolve the amine product as its hydrochloride salt, leaving behind unreacted starting material and sulfur. Filter the acidic solution to remove any insoluble impurities. Cool the filtrate in an ice bath and slowly add a 10% NaOH solution with stirring until the solution is basic (pH > 8) to precipitate the free amine.

• Final Product: Collect the precipitated 2-Chloro-4-nitroaniline by vacuum filtration, wash with cold water, and dry under vacuum. The product can be further purified by recrystallization from ethanol/water.

Protocol 2: Synthesis of 4-Chloro-2-nitroaniline via Catalytic Reduction (General Procedure)

This general protocol for the reduction of a nitroarene to 4-Chloro-2-nitroaniline uses sodium borohydride (B1222165) with a gold-based catalyst.[7]

Materials and Reagents:

• Substituted nitroarene (e.g., 1,4-dichloro-2-nitrobenzene (B41259) for a subsequent amination, or a related precursor)

• Starch-stabilized gold catalyst (Starch-crt@Au)

• Sodium borohydride (NaBH₄)

• Ethanol

• Water

• Ethyl acetate

Procedure:

• Reaction Setup: To a flask containing the nitroarene (0.5 mmol), add the starch-stabilized gold catalyst (0.1 mol%, 25 mg), sodium borohydride (2.5 mmol, 45 mg), and a 1:1 mixture of water and ethanol (2 mL).

• Reaction: Stir the reaction mixture at room temperature for approximately 4 hours.

• Monitoring: Monitor the progress of the reaction by TLC, Gas Chromatography (GC), or ¹H NMR.

• Work-up and Isolation: After completion of the reaction, extract the crude product with ethyl acetate (3 x 5 mL).

• Purification: Evaporate the solvent from the combined organic layers and purify the residue using column or plate chromatography to yield 4-Chloro-2-nitroaniline. A reported yield for this specific transformation is 90%.[8]

Applications in Drug Development

The selective reduction of 2-Chloro-1,4-dinitrobenzene provides access to key intermediates for the synthesis of bioactive molecules.

2-Chloro-4-nitroaniline in the Synthesis of Niclosamide

2-Chloro-4-nitroaniline is a crucial precursor in the synthesis of Niclosamide, an anthelmintic drug used to treat tapeworm infections.[9][10] Niclosamide has also been investigated for other therapeutic applications, including as an anticancer and antiviral agent, due to its ability to induce apoptosis and inhibit the STAT3 signaling pathway.[10]

The synthesis of Niclosamide involves the amidation of 5-chlorosalicylic acid with 2-chloro-4-nitroaniline in the presence of a coupling agent like phosphorus trichloride.[9]

Chloro-nitroanilines in the Synthesis of Kinase Inhibitors

Anilinoquinazoline derivatives are a well-established class of kinase inhibitors used in cancer therapy.[11][12] These molecules typically function by competing with ATP for binding to the kinase domain of receptor tyrosine kinases such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[11][13] The signaling pathways regulated by these kinases are critical for cell proliferation, survival, and angiogenesis, and their dysregulation is a hallmark of many cancers.

Both 2-Chloro-4-nitroaniline and 4-Chloro-2-nitroaniline can serve as starting materials for the synthesis of various anilinoquinazoline-based kinase inhibitors. The chloro and nitro functionalities provide handles for further chemical modifications to optimize the potency, selectivity, and pharmacokinetic properties of the final drug candidate. For instance, the nitro group can be reduced to an amine, which can then be further functionalized.

Visualizations

Logical Workflow for Selective Nitro Reduction

References

• 1. Zinin reaction - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. 4-Chloro-2-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 8. Drug Repurposing: Research Progress of Niclosamide and Its Derivatives on Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Niclosamide synthesis - chemicalbook [chemicalbook.com]
• 10. Niclosamide | C13H8Cl2N2O4 | CID 4477 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Novel 5-anilinoquinazoline-8-nitro derivatives as inhibitors of VEGFR-2 tyrosine kinase: synthesis, biological evaluation and molecular docking - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Design, synthesis and biological evaluation of novel 4-anilinoquinazoline derivatives as hypoxia-selective EGFR and VEGFR-2 dual inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Purification of 2-Chloro-1,4-dinitrobenzene by Recrystallization

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for the purification of 2-Chloro-1,4-dinitrobenzene via recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing 2-Chloro-1,4-dinitrobenzene?

A1: Ethanol (B145695) is a commonly recommended solvent. 2-Chloro-1,4-dinitrobenzene is soluble in hot ethanol and less soluble in cold ethanol, which is the ideal characteristic for a recrystallization solvent.[1][2] Ether is also a suitable solvent.[1][2] Water is considered an anti-solvent as the compound is insoluble in it.[1][2]

Q2: My compound "oils out" instead of forming crystals. What should I do?

A2: "Oiling out" occurs when the solute separates from the solution as a liquid instead of a solid. This can happen if the solution is cooled too quickly or if the impurities lower the melting point of the mixture. To resolve this, reheat the solution until the oil redissolves. Add a small amount of additional hot solvent to decrease the saturation and allow the solution to cool much more slowly.[3] Using a mixed solvent system can also prevent this issue.[3]

Q3: No crystals are forming, even after the solution has cooled to room temperature. What's wrong?

A3: This is a common issue that can be caused by two main factors:

• Too much solvent was used: If the solution is not saturated, crystals will not form. Try boiling off a portion of the solvent to increase the concentration of the solute and then allow it to cool again.[4]

• The solution is supersaturated: The solution may require a nucleation site to initiate crystal growth. Try scratching the inside of the flask at the surface of the liquid with a glass rod or adding a tiny "seed" crystal of the pure compound.[3]

Q4: The yield of my recrystallized product is very low. How can I improve it?

A4: A low yield is typically due to using too much solvent, which keeps a significant portion of your product dissolved in the mother liquor.[3][4] To improve your yield, ensure you use the minimum amount of hot solvent necessary to fully dissolve the crude material. After cooling to room temperature, place the flask in an ice bath for at least 30 minutes to maximize precipitation before filtration.[3][5]

Q5: The recrystallized product is still colored/impure. What can I do?

A5: If your final product retains a colored tint or other visible impurities, the initial recrystallization may not have been sufficient.

• Perform a second recrystallization: Repeating the process can significantly improve purity.

• Use activated charcoal: If the solution is colored by high-molecular-weight impurities, you can add a small amount of activated charcoal to the hot solution before filtration.[4] Boil the solution with the charcoal for a few minutes, then perform a hot filtration to remove the charcoal and the adsorbed impurities before allowing the solution to cool.

Q6: What are the key safety precautions when handling 2-Chloro-1,4-dinitrobenzene?

A6: 2-Chloro-1,4-dinitrobenzene and its isomers are hazardous.[1][6] Always handle this chemical in a well-ventilated fume hood.[7][8] Mandatory personal protective equipment (PPE) includes chemical safety goggles, a lab coat, and chemical-resistant gloves.[9][10] Avoid breathing dust and prevent any contact with skin or eyes.[8][10] In case of contact, wash the affected area immediately and thoroughly with soap and water.[7][9]

Troubleshooting Guide

This section addresses specific problems that may arise during the experimental workflow.

Problem	Possible Cause(s)	Recommended Solution(s)
Crude material will not dissolve.	1. Incorrect solvent choice.2. Insufficient solvent volume.3. Solvent is not hot enough.	1. Confirm you are using an appropriate solvent like ethanol.[1][2]2. Add more solvent in small increments until the solid dissolves.3. Ensure the solvent is heated to its boiling point.
Solid forms in the funnel during hot filtration.	1. The solution cooled down prematurely.2. The filtration apparatus was too cold.	1. Use a stemless funnel and keep the receiving flask on a hot plate to keep the solution warm.2. Pre-heat the funnel and filter paper with hot solvent before pouring your solution.
Crystallization happens too quickly.	The solution is too concentrated or cooled too rapidly, which can trap impurities.[4]	Reheat the solution, add a small amount (1-2 mL) of extra hot solvent to slightly decrease saturation, and ensure the flask is well-insulated to allow for slow cooling.[4]
Final product melting point is low or has a wide range.	The product is still impure or is wet.	1. Perform another recrystallization.2. Ensure the crystals are completely dry before measuring the melting point. Dry them under a vacuum.

Quantitative Data: Solubility

Solvent	Temperature (°C)	Solubility (g / 100 g of Solvent)
Ethanol (96%)	16	4.73[11]
34	15.47[11]
Methanol	16	11.23[11]
32	32.36[11]
Acetone	16	268[11]
30	532[11]
Toluene	15	139.87[11]
31.5	282.56[11]
Water	15	0.0008[11]
100	0.159[11]

Note: The significant increase in solubility with a modest temperature rise in ethanol highlights its suitability for recrystallization.

Experimental Protocol: Recrystallization from Ethanol

Objective: To purify crude 2-Chloro-1,4-dinitrobenzene using a single-solvent recrystallization method.

Materials:

• Crude 2-Chloro-1,4-dinitrobenzene

• 95% Ethanol

• Erlenmeyer flasks (2)

• Hotplate with stirring capability

• Magnetic stir bar

• Stemless funnel and filter paper

• Büchner funnel and flask

• Vacuum source

• Watch glass

Procedure:

• Dissolution: Place the crude 2-Chloro-1,4-dinitrobenzene in an Erlenmeyer flask with a magnetic stir bar. Add a small volume of 95% ethanol, turn on the stirring, and gently heat the mixture on a hotplate. Continue adding ethanol in small portions until the solid completely dissolves at the boiling point. Use the minimum amount of hot solvent required.

• Decolorization (Optional): If the solution is colored, remove it from the heat, add a spatula-tip of activated charcoal, and then gently boil for 5-10 minutes.

• Hot Filtration (if charcoal was used or insoluble impurities are present): Pre-heat a second Erlenmeyer flask and a stemless funnel. Place a fluted filter paper in the funnel and rapidly filter the hot solution to remove the charcoal or other solids.

• Crystallization: Cover the flask containing the clear, hot solution with a watch glass and set it aside on an insulated surface (e.g., a cork ring or wooden block) to cool slowly and undisturbed to room temperature.

• Cooling: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 30 minutes to maximize the crystal yield.

• Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals in the funnel with a small amount of ice-cold 95% ethanol to rinse away any remaining mother liquor.

• Drying: Allow the crystals to air-dry in the funnel by drawing air through them for several minutes. For final drying, transfer the crystals to a watch glass and place them in a vacuum oven at a temperature well below the compound's melting point (64 °C).[1]

Visualizations

Caption: Experimental workflow for the recrystallization of 2-Chloro-1,4-dinitrobenzene.

Caption: A decision tree for troubleshooting common recrystallization issues.

References

• 1. echemi.com [echemi.com]
• 2. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. benchchem.com [benchchem.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. gustavus.edu [gustavus.edu]
• 9. fishersci.com [fishersci.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. 2,4-dinitrochlorobenzene [chemister.ru]

Technical Support Center: Separation of Dinitrochlorobenzene Isomers

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the separation of dinitrochlorobenzene (DNCB) isomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common dinitrochlorobenzene isomers I am likely to encounter?

A1: In industrial processes, the nitration of monochlorobenzene primarily yields 2,4-dinitrochlorobenzene (2,4-DNCB) as the major isomer.[1][2] Other isomers that may be present include 2,6-DNCB, 3,4-DNCB, and 3,5-DNCB.

Q2: What are the primary methods for separating dinitrochlorobenzene isomers?

A2: The most common methods for separating DNCB isomers are fractional crystallization and High-Performance Liquid Chromatography (HPLC).[3][4] Fractional crystallization is often used in industrial settings and relies on the differences in melting points and solubilities of the isomers.[3][5] HPLC is a powerful analytical and preparative technique that separates isomers based on their differential partitioning between a stationary phase and a mobile phase.[6][7]

Q3: Why is separating dinitrochlorobenzene isomers so challenging?

A3: The separation of DNCB isomers is difficult due to their similar chemical structures and physical properties.[8] This can lead to challenges such as co-crystallization in fractional crystallization and co-elution in chromatography.[6][9] Additionally, the formation of eutectic mixtures can complicate separation by crystallization.[10]

Q4: Can I use distillation to separate DNCB isomers?

A4: While distillation is a common separation technique, it is generally not effective for separating DNCB isomers due to their very close boiling points.[8]

Data Presentation: Physical Properties of Dinitrochlorobenzene Isomers

The following table summarizes the key physical properties of common dinitrochlorobenzene isomers. These properties are critical for developing effective separation protocols.

Isomer	Molecular Formula	Molar Mass ( g/mol )	Melting Point (°C)	Boiling Point (°C)	Appearance
2,4-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	48 - 50[2][11][12]	315[1][2][11]	Yellow crystals[1][13]
2,6-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	86 - 88[14]	315[14]	Yellow needle-like crystals[14]
3,4-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	40 - 41	267 (at 760 mmHg)[15]	Yellow-brown oily liquid after melting[16][17]
3,5-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	Not readily available	Not readily available	White to off-white solid[18]
2,5-Dinitrochlorobenzene	C₆H₃ClN₂O₄	202.55	52 - 54[19][20]	266 - 269[19]	Yellow solid[21]

Solubility of 2,4-Dinitrochlorobenzene: This isomer is generally soluble in organic solvents like ethanol, ether, benzene, and acetone, but has very low solubility in water.[1][22][23]

Experimental Protocols

Fractional Crystallization

This method leverages the differences in solubility of the isomers in a particular solvent at different temperatures.

Methodology:

• Solvent Selection: Choose a solvent in which the desired isomer has high solubility at an elevated temperature and low solubility at a lower temperature, while the other isomers remain more soluble at the lower temperature. Ethanol is a commonly used solvent.[14][16][17][24]

• Dissolution: Dissolve the mixture of dinitrochlorobenzene isomers in a minimum amount of the hot solvent to create a saturated solution.

• Cooling: Slowly cool the solution to allow for the selective crystallization of the least soluble isomer. Rapid cooling can lead to the trapping of impurities in the crystal lattice.[3]

• Isolation: Separate the formed crystals from the mother liquor by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals.

• Repeat: For higher purity, the process can be repeated (recrystallization).

High-Performance Liquid Chromatography (HPLC)

HPLC is a highly efficient method for the separation and quantification of DNCB isomers.

Methodology:

• Column Selection: A reversed-phase column, such as a C18 or a phenyl column, is often suitable for separating aromatic isomers.[7] Phenyl columns can offer enhanced selectivity through π-π interactions.[7]

• Mobile Phase Selection: A typical mobile phase for reversed-phase HPLC consists of a mixture of water and an organic modifier like acetonitrile (B52724) or methanol (B129727).[6][25]

• Initial Gradient: Start with a broad gradient (e.g., 5% to 95% organic solvent) to determine the approximate elution conditions for the isomers.[6]

• Optimization: Adjust the mobile phase composition (isocratic or gradient), flow rate, and column temperature to achieve optimal separation (resolution) of the isomer peaks.

• Detection: Use a UV detector, typically at 254 nm, to monitor the elution of the isomers.[26]

Troubleshooting Guides

Fractional Crystallization

Issue	Possible Cause(s)	Troubleshooting Steps
Low Crystal Yield	- The solution was not sufficiently saturated.- The cooling process was too fast, preventing crystal formation.- The chosen solvent is not optimal.	- Reduce the amount of solvent used for dissolution.- Allow the solution to cool more slowly.- Experiment with different solvents to find one with a steeper solubility curve for the target isomer.
Poor Crystal Purity	- Impurities were trapped during rapid crystallization.- The mother liquor was not completely removed.	- Ensure a slow and controlled cooling rate.[3]- Wash the crystals thoroughly with a small amount of cold, pure solvent.- Perform one or more recrystallization steps.[5]
"Oiling Out"	- The solute's solubility is exceeded at a temperature above its melting point in the solvent.	- Add more solvent to the hot solution to ensure the saturation point is reached at a lower temperature.[5]- Slow down the cooling rate or the addition of an anti-solvent.[5]
No Crystal Formation	- The solution is not supersaturated.- Nucleation is inhibited.	- Evaporate some of the solvent to increase the concentration.- Scratch the inside of the flask with a glass rod to induce nucleation.- Add a seed crystal of the pure isomer.

High-Performance Liquid Chromatography (HPLC)

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Resolution / Co-elution	- Inappropriate mobile phase composition.- Unsuitable stationary phase.	- Adjust the ratio of the organic modifier to water in the mobile phase.[3]- Switch the organic modifier (e.g., from methanol to acetonitrile).[6]- Try a different column with a different stationary phase (e.g., a phenyl column instead of a C18).[6][7]
Peak Tailing	- Secondary interactions between the analyte and the stationary phase.- Column overload.	- Adjust the pH of the mobile phase.[6]- Use a lower concentration of the sample.- Ensure the column is not degraded.
Shifting Retention Times	- Inconsistent mobile phase preparation.- Fluctuations in column temperature.- Leaks in the HPLC system.	- Prepare fresh mobile phase and ensure accurate composition.- Use a column oven to maintain a constant temperature.- Check for and repair any leaks in the system.[6]
High Backpressure	- Blockage in the column or system.	- Reverse and flush the column (if permitted by the manufacturer).[6]- Check for blockages in the tubing and frits.[6]- Filter all samples and mobile phases before use.

Mandatory Visualizations

References

• 1. 2,4-Dinitrochlorobenzene - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]
• 3. benchchem.com [benchchem.com]
• 4. Types of Chemical Isomers and Recommended HPLC Columns for Effective Separation - Tips & Suggestions [mtc-usa.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. uhplcs.com [uhplcs.com]
• 8. US3311666A - Separation of chloronitrobenzene isomers by crystallization and fractionation - Google Patents [patents.google.com]
• 9. steemit.com [steemit.com]
• 10. US3368365A - Separation of chloronitrobenzene isomers by crystallization and fractionation - Google Patents [patents.google.com]
• 11. chemwhat.com [chemwhat.com]
• 12. 97-00-7 CAS MSDS (2,4-Dinitrochlorobenzene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 13. grokipedia.com [grokipedia.com]
• 14. chembk.com [chembk.com]
• 15. fishersci.com [fishersci.com]
• 16. 3,4-Dinitrochlorobenzene | 610-40-2 [amp.chemicalbook.com]
• 17. 3,4-Dinitrochlorobenzene | 610-40-2 [chemicalbook.com]
• 18. 3,5-Dinitrochlorobenzene | CymitQuimica [cymitquimica.com]
• 19. accustandard.com [accustandard.com]
• 20. DCNB (2,5-DICHLORONITROBENZENE) - Ataman Kimya [atamanchemicals.com]
• 21. 2,5-Dichloronitrobenzene | C6H3Cl2NO2 | CID 6977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 22. solubilityofthings.com [solubilityofthings.com]
• 23. 2,4-dinitrochlorobenzene [chemister.ru]
• 24. 1-chloro-3,5-dinitrobenzene CAS#: 618-86-0 [m.chemicalbook.com]
• 25. 2,6-Dinitrochlorobenzene | SIELC Technologies [sielc.com]
• 26. rsc.org [rsc.org]

controlling temperature in nitration reactions of chlorobenzene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on controlling temperature during the nitration of chlorobenzene (B131634). Below you will find troubleshooting guides and frequently asked questions to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: Why is temperature control so critical in the nitration of chlorobenzene?

A1: Temperature control is paramount for several reasons. The nitration of chlorobenzene is a highly exothermic reaction, meaning it releases a significant amount of heat.[1] Failure to manage this heat can lead to a runaway reaction, where the temperature increases uncontrollably, posing a significant safety hazard.[1] Furthermore, temperature directly influences the reaction rate and the selectivity of the products, affecting both the yield of the desired mononitrochlorobenzene and the formation of undesired byproducts like dinitrochlorobenzene.[2][3]

Q2: What is the optimal temperature range for the mononitration of chlorobenzene?

A2: The optimal temperature for mononitration typically falls within the range of 50-70°C. Operating within this window generally provides a good reaction rate without promoting significant dinitration. For instance, reactions carried out at 60-65°C have shown high yields of mononitrochlorobenzene (MNCB).[4][5] However, the ideal temperature can vary depending on the specific concentrations of acids and the desired reaction time.

Q3: What are the consequences of the reaction temperature being too high?

A3: If the temperature exceeds the optimal range (e.g., above 70-80°C), the rate of reaction will increase significantly. This elevates the risk of forming multiple nitration products, primarily 1-chloro-2,4-dinitrobenzene, which is a known skin irritant.[3] Higher temperatures reduce the selectivity for the desired mononitrated product, leading to lower yields and a more complex purification process.[6] Most critically, excessively high temperatures can lead to a loss of control over the exothermic reaction.[7]

Q4: What happens if the reaction temperature is too low?

A4: A low reaction temperature will slow down the rate of nitration. This can lead to an accumulation of the unreacted nitrating agent in the mixture.[8] If the cooling is then reduced or fails, this buildup of reagents can react very rapidly, causing a sudden and dangerous spike in temperature.[8] Therefore, maintaining a temperature high enough for a steady reaction rate is crucial for safety.

Q5: How does temperature influence the ratio of ortho and para isomers?

A5: Temperature can have a modest effect on the isomer distribution. In the nitration of chlorobenzene, the para isomer is generally favored due to steric hindrance at the ortho position.[2] Some studies suggest that higher temperatures may slightly alter the ortho/para ratio. For example, in a microchannel reactor system, an increase in temperature from 60°C to 85°C resulted in a slight decrease in the ortho/para ratio from 0.68 to 0.65.[9]

Troubleshooting Guide

Issue 1: Uncontrolled Temperature Increase (Runaway Reaction)

Question: My reaction temperature is rising rapidly and uncontrollably. What should I do?

Answer: An uncontrolled temperature increase indicates a potential runaway reaction, which is a serious safety hazard.

Immediate Actions:

• Stop Reagent Addition: Immediately cease the addition of the nitrating mixture.[1]

• Enhance Cooling: Increase the efficiency of your cooling bath (e.g., by adding more ice/salt or using a colder medium).[8]

• Emergency Quenching (Last Resort): If the temperature continues to escalate, prepare to quench the reaction by cautiously pouring the reaction mixture into a large volume of crushed ice or cold water with vigorous stirring.[8] CAUTION: This procedure is hazardous as the dilution of concentrated sulfuric acid is itself highly exothermic. This should only be performed as a final measure with appropriate personal protective equipment and behind a safety shield.[8]

• Alert Personnel: Inform your supervisor and follow all established laboratory emergency protocols.[8]

Potential Causes & Preventative Measures:

• Rapid Addition of Nitrating Agent: Adding the acid mixture too quickly generates heat faster than the cooling system can remove it.[8] Solution: Employ a slow, dropwise addition rate using an addition funnel, and continuously monitor the internal temperature.[8]

• Inadequate Cooling: The cooling bath may be insufficient for the scale of the reaction. Solution: Ensure the reaction flask is adequately submerged in a suitable cooling medium (e.g., an ice-water or ice-salt bath).

• Poor Agitation: Inefficient stirring can create localized "hot spots" with high reactant concentrations, leading to a runaway.[8][10] Solution: Use vigorous and constant mechanical or magnetic stirring to ensure the reaction mixture is homogeneous.[8]

Issue 2: High Yield of Dinitrochlorobenzene

Question: My final product contains a significant amount of dinitrochlorobenzene. How can I prevent this?

Answer: The formation of dinitro byproducts is a common issue, typically caused by overly harsh reaction conditions.

Potential Causes & Solutions:

• High Reaction Temperature: The most common cause is allowing the reaction temperature to exceed the optimal range. Solution: Maintain strict temperature control, keeping the reaction mixture between 50-60°C.[5] Use a thermometer to monitor the internal temperature of the flask, not just the cooling bath.

• Excess Nitrating Agent: Using a large excess of the nitric acid/sulfuric acid mixture can drive the reaction towards dinitration. Solution: Carefully control the stoichiometry of the reactants. Molar ratios of nitric acid to chlorobenzene between 1.3:1 and 2.5:1 have been shown to produce high yields of the mono-nitrated product.[4][9]

Data Presentation

Table 1: Effect of Temperature and Reagent Ratio on Mononitrochlorobenzene (MNCB) Yield

Molar Ratio (HNO₃:Chlorobenzene)	Temperature (°C)	Reaction Time (min)	MNCB Yield (%)	DNCB Yield (%)	Reference
2.5 : 1	65	45	97.5	-	[4]
3 : 1	55	7.5	98.0	-	[4]
3 : 1	65	10	99.0	-	[4]
1.3 : 1	85	0.75	99.0 (Yield)	-	[9]
1.7 : 1	60	1.17	98.0 (Yield)	-	[9]

Note: DNCB stands for Dinitrochlorobenzene. A dash (-) indicates data not provided in the source.

Table 2: Isomer Distribution at Different Temperatures

Temperature (°C)	p-nitrochlorobenzene (%)	o-nitrochlorobenzene (%)	m-nitrochlorobenzene (%)	Reference
60	65	34	1	[5]
Not Specified	68.0 - 70.0	29.5 - 31.9	~0.1	[4]

Experimental Protocols

Methodology: Laboratory-Scale Nitration of Chlorobenzene

This protocol is adapted from established laboratory procedures.[5]

1. Preparation of the Nitrating Mixture:

• In a flask placed within an ice-water bath, cautiously and slowly add 20 mL of concentrated sulfuric acid to 20 mL of 60% nitric acid.
• Stir the mixture gently and allow it to cool to room temperature before proceeding.

2. Nitration Reaction:

• Place 11.2 g (0.10 mol) of chlorobenzene into a round-bottom flask equipped with a thermometer and a magnetic stirrer, situated in an ice-water bath for cooling.
• Begin vigorous stirring. Slowly add the prepared nitrating mixture to the chlorobenzene in small portions (e.g., 2-3 mL) over a period of 20-30 minutes.
• Carefully monitor the internal temperature of the reaction mixture. Do not allow the temperature to rise above 60°C.[5] Adjust the addition rate and cooling as necessary to maintain this temperature.
• After the addition is complete and the initial exotherm has subsided, continue to stir the mixture for an additional 30 minutes, allowing it to cool to room temperature.[5]

3. Work-up and Product Isolation:

• Pour the entire reaction mixture slowly and with constant stirring into a beaker containing approximately 200 mL of an ice-water slurry.[5] This will quench the reaction and precipitate the product.
• A yellowish, pasty solid will form.
• Isolate the solid product by vacuum filtration.
• Wash the collected solid several times with cold water to remove any residual acid.
• The crude product can be further purified by recrystallization from ethanol.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Explain the nitration reaction of chlorobenzene | Filo [askfilo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. CN102432471A - Method for performing chlorobenzene nitro reaction by using microchannel reactor - Google Patents [patents.google.com]
• 10. icheme.org [icheme.org]

avoiding side reactions in the synthesis of 2-Chloro-1,4-dinitrobenzene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to mitigate side reactions during the synthesis of 2-Chloro-1,4-dinitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route to 2-Chloro-1,4-dinitrobenzene?

The most common laboratory and industrial synthesis involves the nitration of 1-chloro-4-nitrobenzene (B41953) using a nitrating mixture, typically composed of concentrated nitric acid and concentrated sulfuric acid. The sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating agent.

Q2: What are the most common side reactions and byproducts in this synthesis?

The primary side reactions involve the formation of undesired isomers. The directing effects of the chloro (-Cl) and nitro (-NO₂) groups on the starting material (1-chloro-4-nitrobenzene) can lead to the formation of other dinitrobenzene isomers. The main byproducts include 4-Chloro-1,2-dinitrobenzene and 2-Chloro-1,3-dinitrobenzene.

Q3: How do the directing effects of the substituents influence the reaction?

In 1-chloro-4-nitrobenzene, the chloro group is an ortho-, para-director, while the nitro group is a meta-director. Both are deactivating groups, making the reaction slower than the nitration of benzene. The incoming electrophile (NO₂⁺) is directed to the positions ortho to the chloro group (positions 2 and 6) and meta to the nitro group (also positions 2 and 6). This alignment of directing effects is why the desired 2-Chloro-1,4-dinitrobenzene is the major product. However, minor amounts of other isomers can still form.

Q4: Why is temperature control so critical during the nitration process?

Temperature control is arguably the most crucial factor for minimizing side reactions. Aromatic nitration is a highly exothermic process. If the temperature rises uncontrollably, it can lead to an increase in the rate of side reactions, resulting in the formation of larger quantities of unwanted isomers and potentially leading to over-nitration or even unsafe, runaway reactions. Maintaining a specific, low-temperature range is key to ensuring the selectivity of the reaction.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Yield of Desired Product	1. Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or temperature. 2. Suboptimal Reagent Ratio: The molar ratio of the nitrating mixture to the substrate may be incorrect. 3. Loss During Workup: Product may be lost during the quenching, extraction, or purification steps.	1. Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material. Consider extending the reaction time if necessary. 2. Optimize Stoichiometry: Ensure the correct molar equivalents of nitric and sulfuric acid are used. 3. Careful Workup: Pour the reaction mixture slowly onto crushed ice to precipitate the product. Ensure efficient extraction and handle the solid product carefully during filtration and drying.
High Levels of Isomeric Impurities	1. Elevated Reaction Temperature: The most common cause. Higher temperatures provide the activation energy needed to form less-favored isomers. 2. Incorrect Reagent Addition: Adding the substrate too quickly to the nitrating mixture can cause localized "hot spots," leading to side product formation.	1. Strict Temperature Control: Maintain the reaction temperature within the recommended range (e.g., 40-50°C), using an ice bath to manage the exothermic reaction. 2. Slow, Controlled Addition: Add the 1-chloro-4-nitrobenzene substrate portion-wise or as a solution drop-wise to the cooled nitrating mixture, ensuring the temperature does not spike.
Formation of Dark-Colored Byproducts	1. Oxidation: The strong oxidizing nature of the nitrating mixture can lead to the oxidation of the aromatic ring or other materials, creating tar-like substances. 2. Over-Nitration/Decomposition: Excessively high temperatures or prolonged reaction times can cause decomposition of the starting material or product.	1. Use High-Purity Reagents: Ensure starting materials are free of easily oxidizable impurities. 2. Adhere to Reaction Time & Temperature: Do not exceed the recommended reaction parameters. Quench the reaction as soon as TLC indicates the consumption of the starting material.
Product Fails to Precipitate During Quenching	1. Insufficient Product Formation: The reaction may have failed or yielded very little product. 2. Product is Soluble in Quenching Medium: While unlikely with ice/water, using an incorrect quenching solvent could be an issue.	1. Verify Reaction: Before quenching, confirm product formation via TLC. 2. Use Crushed Ice/Water: Quench the reaction by pouring it slowly into a large volume of an ice-water slurry with vigorous stirring to ensure rapid cooling and precipitation of the solid organic product.

Reaction Pathway and Side Products

Caption: Synthesis pathway showing the formation of the major product and key isomeric side products.

Troubleshooting Workflow

Caption: A logical workflow for troubleshooting and optimizing the synthesis based on product purity analysis.

Detailed Experimental Protocol

Objective: To synthesize 2-Chloro-1,4-dinitrobenzene with minimal side products.

Materials:

• 1-chloro-4-nitrobenzene

• Concentrated sulfuric acid (98%)

• Concentrated nitric acid (70%)

• Crushed ice

• Ethanol (B145695) (for recrystallization)

• Standard laboratory glassware (three-neck flask, dropping funnel, condenser, thermometer)

• Magnetic stirrer and heating mantle

• Ice bath

Procedure:

• Preparation of the Nitrating Mixture:

  • In a three-neck flask equipped with a magnetic stirrer, thermometer, and dropping funnel, carefully add a measured volume of concentrated sulfuric acid.

  • Cool the flask in an ice-salt bath to 0-5°C.

  • Slowly add the stoichiometric amount of concentrated nitric acid drop-wise via the dropping funnel. Maintain the temperature below 10°C during this addition.

• Reaction:

  • Melt the 1-chloro-4-nitrobenzene (melting point ~83°C) and add it to the dropping funnel.

  • Add the molten 1-chloro-4-nitrobenzene drop-wise to the cold, stirred nitrating mixture over a period of 30-45 minutes.

  • Crucial Step: Carefully monitor the temperature and maintain it between 40-50°C. Use the ice bath to control the exothermic reaction. Do not allow the temperature to exceed 50°C to minimize the formation of isomers.

  • After the addition is complete, continue stirring at 40-50°C for an additional 2 hours. Monitor the reaction's progress using TLC.

• Workup and Isolation:

  • Once the reaction is complete, cool the flask in an ice bath.

  • Pour the reaction mixture slowly and carefully into a large beaker containing a vigorously stirred mixture of crushed ice and water.

  • The crude 2-Chloro-1,4-dinitrobenzene will precipitate as a pale yellow solid.

  • Stir for 15-20 minutes to ensure complete precipitation and to hydrolyze any reactive intermediates.

  • Isolate the solid product by vacuum filtration using a Buchner funnel.

  • Wash the solid thoroughly with cold water until the washings are neutral to litmus (B1172312) paper. This removes residual acids.

• Purification:

  • The primary method for purification is recrystallization.

  • Transfer the crude, air-dried solid to a flask and recrystallize from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain pure, pale yellow needles of 2-Chloro-1,4-dinitrobenzene.

  • Dry the purified product in a desiccator or a vacuum oven at a low temperature.

• Characterization:

  • Determine the melting point of the purified product (expected: 104-106°C).

  • Confirm the structure and assess purity using analytical techniques such as NMR spectroscopy, IR spectroscopy, and/or GC-MS.

Technical Support Center: 2-Chloro-1,4-dinitrobenzene Production Scale-Up

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions to address challenges encountered during the scale-up of 2-Chloro-1,4-dinitrobenzene synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common industrial synthesis route for 2-Chloro-1,4-dinitrobenzene? A1: The primary commercial method involves the dinitration of chlorobenzene (B131634) using a mixed acid of concentrated nitric acid (HNO₃) and sulfuric acid (H₂SO₄).[1] An alternative route is the nitration of p-nitrochlorobenzene under more vigorous conditions.[1]

Q2: Why is temperature control so critical during the scale-up of this nitration reaction? A2: Nitration reactions are highly exothermic, and improper temperature control can lead to a runaway reaction, posing a significant safety risk.[1][2] Additionally, maintaining an optimal temperature is crucial for minimizing the formation of unwanted isomers, such as 1-chloro-2,6-dinitrobenzene, which complicates purification and reduces the yield of the desired product.[1][3]

Q3: What are the main by-products and impurities I should expect? A3: The most common impurity is the 1-chloro-2,6-dinitrobenzene isomer.[1][3] Depending on the reaction conditions, over-nitration can lead to trinitro-derivatives, or incomplete nitration may leave mononitrochlorobenzene isomers in the product mixture.[4][5]

Q4: What are the key safety precautions when handling 2-Chloro-1,4-dinitrobenzene and the reagents for its synthesis? A4: 2-Chloro-1,4-dinitrobenzene is harmful if swallowed and fatal in contact with skin.[6][7] It can cause severe skin and eye irritation and may cause an allergic skin reaction.[6][8] The material can decompose explosively when heated above 149°C and can be detonated by shock or heat under confinement.[9] It is crucial to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and protective clothing, and to work in a well-ventilated area or under a chemical fume hood.[6][8][9]

Q5: How does the ratio of nitric acid to sulfuric acid affect the reaction? A5: The concentration and molar ratio of the nitrating agents are critical parameters that significantly influence the reaction's yield and purity.[1] Sulfuric acid acts as a catalyst, protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active nitrating species. The careful control of these concentrations is essential to drive the reaction towards completion while preventing over-nitration.[1]

Troubleshooting Guide

Issue	Possible Cause(s)	Troubleshooting Steps & Recommendations
Low Yield	1. Incomplete Reaction: Insufficient reaction time or temperature.	- Ensure the reaction is heated to the target temperature (e.g., 95-105°C) for the specified duration (e.g., 2+ hours) to drive the second nitration to completion.[1][3] - Monitor reaction progress using techniques like HPLC or GC.
2. Suboptimal Reagent Ratio: Incorrect molar ratio of nitric acid to the substrate or insufficient sulfuric acid.	- Verify the molar ratios of your reagents. A patented process specifies a reactant ratio of p-nitrochlorobenzene: 98% sulfuric acid: 98% nitric acid = 1: 0.9: 0.45.[1][10]
3. Loss During Workup: Product remains dissolved in the spent acid or is lost during washing/extraction.	- Dilute the spent acid with water to precipitate the remaining dissolved product.[3] - Optimize washing procedures; use hot water to wash the melted product, followed by cold water washes.[3]
High Percentage of Impurities (e.g., 2,6-dinitro isomer)	1. Incorrect Temperature Control: Temperature fluctuations or setting the initial nitration temperature too high.	- Maintain a strict temperature profile. An initial nitration may be performed at a lower temperature (50-55°C) before raising it to complete the dinitration.[1][3] - Ensure vigorous and efficient stirring to avoid localized hot spots.[5]
2. Incorrect Reagent Addition: Adding the substrate too quickly to the mixed acid.	- Add chlorobenzene or p-nitrochlorobenzene dropwise to the mixed acid to maintain better control over the reaction exotherm.[3][5]
Runaway Reaction / Poor Exotherm Control	1. Highly Exothermic Nature of Nitration: Inadequate cooling capacity for the scale of the reaction.	- Ensure the reactor is equipped with a sufficiently powerful cooling system. - For large-scale operations, consider using a microreactor or continuous flow system, which offers superior heat transfer and safety.[2][11][12]
2. Rapid Reagent Addition: Adding the nitrating agent or substrate too quickly.	- Implement a slow, controlled addition of reagents using a metering pump.[11]
Product Purification Challenges	1. Isomer Separation: The desired 2,4-dinitro isomer and the 2,6-dinitro isomer have similar properties.	- Fractional crystallization is a common method for separation.[4] The product can be recrystallized from 90% acetic acid or a benzene (B151609)/petroleum ether mixture.[13]
2. High Viscosity: Concentrated solutions can be highly viscous, hindering chromatographic processing.	- Consider method development informed by viscosity modeling.[14] - Complementary purification approaches like tangential flow filtration (TFF) can be effective for removing certain impurities.[14]

Data Presentation

Table 1: Reaction Parameters for Dinitrochlorobenzene Synthesis

Starting Material	Reagent Ratios	Temperature Profile	Reaction Time	Yield/Selectivity	Reference
Chlorobenzene	100g Chlorobenzene, 160g HNO₃, 340g H₂SO₄	Add chlorobenzene at 50-55°C, then raise to 95°C	2 hours at 95°C	Not specified	[1][3][15]
Chlorobenzene	Mixed Acid (30% HNO₃: 56% H₂SO₄: 14% H₂O)	40–70 °C	Not specified	98% yield (isomer mix)	[4]
p-Nitrochlorobenzene	p-NCB: 98% H₂SO₄: 98% HNO₃ = 1 : 0.9 : 0.45	60–90°C	5-10 hours	>99% 2,4-DNCB content	[1][10]
Chlorobenzene (Microreactor)	Molar ratio HNO₃/Chlorobenzene = 1.6 to 2.4	Normal temp to 80°C	Continuous flow	>98% selectivity for 2,4-DNCB	[11]

Table 2: Physical Properties of 2-Chloro-1,4-dinitrobenzene and Related Isomers

Compound	CAS Number	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Chloro-1,4-dinitrobenzene	619-16-9	202.55	~50 - 53.4	-
1-Chloro-2,4-dinitrobenzene (B32670)	97-00-7	202.55	48 - 53	315
1-Chloro-2,6-dinitrobenzene	606-21-3	202.55	86 - 88	-
2-Chloronitrobenzene	88-73-3	157.56	34 - 35	246
4-Chloronitrobenzene	100-00-5	157.56	83.6	242

Note: 2-Chloro-1,4-dinitrobenzene is also referred to as 1-Chloro-2,5-dinitrobenzene. The most common industrial product is 1-Chloro-2,4-dinitrobenzene.

Experimental Protocols

Protocol 1: Lab-Scale Synthesis via Dinitration of Chlorobenzene

This protocol is adapted from established laboratory procedures.[1][3][15]

Materials:

• Chlorobenzene (100 g)

• Concentrated Nitric Acid (160 g, d=1.50 g/ml)

• Concentrated Sulfuric Acid (340 g, d=1.84 g/ml)

• Reaction vessel with mechanical stirring, dropping funnel, and temperature control (cooling/heating bath).

Procedure:

• Carefully prepare the mixed acid by adding 340 g of concentrated sulfuric acid to a reaction vessel, then slowly adding 160 g of concentrated nitric acid while cooling and stirring.

• Begin stirring the mixed acid and slowly add 100 g of chlorobenzene dropwise from a dropping funnel.

• Monitor the temperature closely during the addition, maintaining it between 50-55°C using a cooling bath.

• After the complete addition of chlorobenzene, slowly raise the temperature of the reaction mixture to 95°C.

• Maintain the reaction at 95°C for 2 hours with continuous stirring to ensure the completion of the dinitration.

• After 2 hours, stop heating and allow the mixture to cool to room temperature. The upper organic layer containing the product will solidify.

• Separate the solidified product layer from the spent acid.

• To recover additional product, carefully dilute the spent acid layer with a large volume of crushed ice/water, which will precipitate more dinitrochlorobenzene.

• Combine all solid products. Wash the crude product with cold water, followed by several washes with hot water while the product is melted, and a final wash with cold water.

• Crush the solidified product under water, then filter and allow it to air dry. The product consists mainly of 1-chloro-2,4-dinitrobenzene with a small amount of the 1-chloro-2,6-dinitro isomer.[3]

Visualizations

References

• 1. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. 1-Chloro-2,4-Dinitrobenzene Manufacturers, with SDS [mubychem.com]
• 8. fishersci.com [fishersci.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]
• 11. CN101544568A - Dinitrochlorobenzene synthesis method and microreactor - Google Patents [patents.google.com]
• 12. researchgate.net [researchgate.net]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. PURIFICATION STRATEGIES - Purification at Scale: Overcoming Chromatography Challenges for Advanced Modalities [drug-dev.com]
• 15. scribd.com [scribd.com]

safe handling and storage of 2-Chloro-1,4-dinitrobenzene

This technical support center provides guidance on the safe handling and storage of 2-Chloro-1,4-dinitrobenzene for researchers, scientists, and drug development professionals.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during experimentation with 2-Chloro-1,4-dinitrobenzene.

Issue: I have accidentally spilled a small amount of 2-Chloro-1,4-dinitrobenzene powder in the fume hood.

Solution:

• Ensure Personal Protective Equipment (PPE) is worn: This includes a lab coat, splash goggles, and appropriate gloves.[1]

• Contain the spill: Use appropriate tools to carefully collect the spilled solid.[1]

• Clean the area: Use a shovel to put the material into a convenient waste disposal container.[1]

• Decontaminate: Wipe the area with a suitable solvent (e.g., acetone) and then wash with soap and water.

• Dispose of waste: The collected material and cleaning supplies should be placed in a sealed, labeled container for hazardous waste disposal.[2][3]

Issue: The color of the 2-Chloro-1,4-dinitrobenzene has changed from yellow to a brownish hue.

Solution:

• Assess Storage Conditions: Verify that the compound has been stored in a tightly closed container in a dry, well-ventilated place, away from heat and incompatible materials such as strong oxidizing agents and bases.[3][4]

• Consider Decomposition: A color change may indicate decomposition. While the product is generally stable under recommended storage conditions, prolonged exposure to light or contaminants could initiate degradation.[2]

• Evaluate for Use: If there is any doubt about the purity of the material, it is advisable to perform an analytical test (e.g., melting point, NMR) to confirm its integrity before use in a reaction.

• Dispose if Necessary: If decomposition is confirmed or suspected, dispose of the material as hazardous waste according to your institution's guidelines.[5][6]

Issue: I am observing an unexpected exotherm in my reaction involving 2-Chloro-1,4-dinitrobenzene.

Solution:

• Immediate Cooling: If safe to do so, apply external cooling (e.g., ice bath) to the reaction vessel to control the temperature.

• Stop Reagent Addition: If reagents are being added, cease the addition immediately.

• Consult Incompatibility Data: 2-Chloro-1,4-dinitrobenzene is incompatible with strong oxidizing agents and strong bases.[3] An uncontrolled reaction with these materials can lead to an exotherm.

• Review the Procedure: Double-check the experimental protocol to ensure that all reagents and conditions are correct.

• Emergency Preparedness: Be prepared for a potential runaway reaction. Have appropriate fire extinguishing media (water spray, alcohol-resistant foam, dry chemical, or carbon dioxide) readily available.[2]

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Chloro-1,4-dinitrobenzene?

A1: 2-Chloro-1,4-dinitrobenzene is a highly toxic substance with several primary hazards:

• Acute Toxicity: It is harmful if swallowed, fatal in contact with skin, and toxic if inhaled.[2][5][7]

• Skin and Eye Damage: It causes skin irritation, may cause an allergic skin reaction, and causes serious eye damage.[5][6][8]

• Organ Damage: It may cause damage to organs through prolonged or repeated exposure.[2][7]

• Aquatic Toxicity: It is very toxic to aquatic life with long-lasting effects.[5][7][8]

Q2: What Personal Protective Equipment (PPE) is required when handling 2-Chloro-1,4-dinitrobenzene?

A2: The following PPE should be worn:

• Eye/Face Protection: Safety glasses with side-shields or chemical goggles. A face shield may also be necessary.[2]

• Skin Protection: A lab coat and appropriate chemical-resistant gloves.[1][2] It is crucial to inspect gloves before use and use proper glove removal technique.[2]

• Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator should be used.[1][2]

Q3: What are the proper storage conditions for 2-Chloro-1,4-dinitrobenzene?

A3: Store in a tightly closed container in a dry and well-ventilated place.[2][3][4] Keep the container in a cool place.[1] The storage area should be locked up or accessible only to qualified or authorized personnel.[5][6]

Q4: What should I do in case of accidental exposure to 2-Chloro-1,4-dinitrobenzene?

A4: Immediate first aid is crucial:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][9]

• Skin Contact: Immediately wash off with soap and plenty of water. Remove all contaminated clothing. Seek immediate medical attention.[2][9]

• Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[2][6]

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek immediate medical attention.[2][3]

Q5: How should I dispose of waste containing 2-Chloro-1,4-dinitrobenzene?

A5: Dispose of contents and container to an approved waste disposal plant.[2][5][6] Do not let the product enter drains.[2][5] All disposal practices must be in accordance with local, state, and federal regulations.

Quantitative Data Summary

Property	Value	Reference
Melting Point	48 - 50 °C (118 - 122 °F)	[5][6]
Boiling Point	315 °C (599 °F)	[5][6]
Acute Oral Toxicity (LD50, Rat)	640 - 780 mg/kg	[2][10]
Acute Dermal Toxicity (LD50, Rabbit)	130 mg/kg	[9][10]
Water Solubility	Insoluble	[8]

Experimental Protocol: Synthesis of 2,4-Dinitrophenylhydrazine (B122626)

This protocol is a representative example and should be adapted and reviewed by qualified personnel before implementation. A thorough risk assessment must be conducted.

Objective: To synthesize 2,4-dinitrophenylhydrazine from 2-Chloro-1,4-dinitrobenzene and hydrazine (B178648) hydrate (B1144303).

Materials:

• 2-Chloro-1,4-dinitrobenzene

• Hydrazine hydrate

• Ethanol (B145695)

• Round-bottom flask

• Reflux condenser

• Heating mantle with stirrer

• Beakers, graduated cylinders, and other standard laboratory glassware

• Buchner funnel and filter paper

Procedure:

• Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Addition:

  • Dissolve 10.1 g (0.05 mol) of 2-Chloro-1,4-dinitrobenzene in 100 mL of ethanol in the flask with gentle warming and stirring.

  • In a separate beaker, cautiously dilute 2.5 mL (0.05 mol) of hydrazine hydrate with 10 mL of ethanol.

  • Slowly add the hydrazine hydrate solution to the stirred 2-Chloro-1,4-dinitrobenzene solution. An exothermic reaction will occur, and the color of the solution will change.

• Reflux: Heat the reaction mixture to reflux and maintain for one hour.

• Crystallization: Allow the mixture to cool to room temperature, then cool further in an ice bath to promote crystallization of the product.

• Isolation: Collect the solid product by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol to remove any unreacted starting material.

• Drying: Dry the product in a vacuum oven at a low temperature.

• Waste Disposal: All liquid and solid waste must be collected and disposed of as hazardous waste.

Visualizations

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. gustavus.edu [gustavus.edu]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. bg.cpachem.com [bg.cpachem.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. oxfordlabfinechem.com [oxfordlabfinechem.com]

Technical Support Center: Safe Handling of 2-Chloro-1,4-dinitrobenzene

This guide provides essential information on the selection and use of personal protective equipment (PPE) for researchers, scientists, and drug development professionals handling 2-Chloro-1,4-dinitrobenzene.

Troubleshooting and FAQs

Q1: What are the primary routes of exposure to 2-Chloro-1,4-dinitrobenzene that I should be concerned about?

A1: The primary routes of exposure are skin contact, eye contact, and inhalation of dust particles.[1][2][3][4][5] It is crucial to use appropriate PPE to mitigate risks associated with these exposure pathways.

Q2: I am unsure which type of glove to use for handling this chemical. What is recommended?

A2: For handling 2-Chloro-1,4-dinitrobenzene, chemical-resistant gloves are mandatory.[1][6][7] While specific recommendations can vary, nitrile or PVC gloves are often suggested.[6] Always inspect gloves for any signs of degradation or perforation before use.[7] For extended contact, it is advisable to consult glove manufacturer's compatibility charts.

Q3: Is a standard dust mask sufficient for respiratory protection?

A3: No, a standard dust mask is not sufficient. When handling 2-Chloro-1,4-dinitrobenzene, especially when dust may be generated, a NIOSH/MSHA-approved respirator is necessary.[5] For situations with a risk of significant airborne exposure, a full-face particle respirator (type N100 in the US or P3 in Europe) is recommended.[4]

Q4: What should I do if 2-Chloro-1,4-dinitrobenzene comes into contact with my skin?

A4: Immediately wash the affected area with plenty of soap and water.[3][8] Remove any contaminated clothing.[3] Seek medical attention if irritation persists.[8]

Q5: What type of eye protection is required?

A5: Chemical splash goggles are the minimum requirement.[1][8] For procedures with a higher risk of splashing, a face shield used in conjunction with goggles is recommended.[7] Safety glasses with side shields can also be used.[6]

Q6: Are there any specific storage requirements I should be aware of?

A6: Yes, 2-Chloro-1,4-dinitrobenzene should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[1][3] It should be kept away from heat and sources of ignition.[8]

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling 2-Chloro-1,4-dinitrobenzene. This information is a general guideline; always refer to the specific Safety Data Sheet (SDS) for the product you are using and conduct a risk assessment for your particular experimental conditions.

Body Part	Recommended Protection	Specifications & Notes
Eyes	Chemical Splash Goggles or Safety Glasses with side shields	A face shield may be required for splash hazards.[7]
Hands	Chemical-resistant gloves	Nitrile or PVC gloves are commonly recommended.[6] Always inspect gloves before use.[7]
Respiratory	NIOSH/MSHA-approved respirator	Use a dust respirator for operations that generate dust.[1][8] For higher exposure risks, a full-face particle respirator (N100/P3) is advised.[4]
Skin & Body	Lab coat or Chemical-resistant protective clothing	For large spills or significant exposure risk, a full suit may be necessary.[1][8]

Experimental Protocol: PPE Selection Workflow

The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following protocol outlines a logical workflow for determining the necessary protective equipment when working with 2-Chloro-1,4-dinitrobenzene.

• Consult the Safety Data Sheet (SDS): Before beginning any experiment, thoroughly review the SDS for 2-Chloro-1,4-dinitrobenzene. Pay close attention to the "Hazards Identification" and "Exposure Controls/Personal Protection" sections.

• Assess the Risk: Evaluate the specific experimental procedure to identify potential exposure routes and the likelihood of contact. Consider the quantity of the chemical being used, the duration of the experiment, and the potential for aerosol or dust generation.

• Select Eye and Face Protection: Based on the risk assessment, choose the appropriate eye and face protection. For most applications, chemical splash goggles are sufficient. If there is a significant risk of splashing, a face shield should be worn over the goggles.

• Select Hand Protection: Choose chemical-resistant gloves that are compatible with 2-Chloro-1,4-dinitrobenzene. Check the glove manufacturer's compatibility data. Ensure the gloves are the correct size and are inspected for damage before each use.

• Select Respiratory Protection: If the experiment will be conducted in an open environment or if there is a potential for dust generation, a NIOSH/MSHA-approved respirator is required. The type of respirator will depend on the potential exposure level.

• Select Protective Clothing: A standard lab coat is the minimum requirement. For procedures with a higher risk of skin contact or for handling larger quantities, chemical-resistant coveralls or a full suit should be worn.

• Verify and Document: Before starting the experiment, double-check that all selected PPE is in good condition and fits properly. Document the PPE selection in the experimental protocol.

PPE Selection Workflow Diagram

Caption: PPE selection workflow for handling 2-Chloro-1,4-dinitrobenzene.

References

• 1. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. gustavus.edu [gustavus.edu]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. cdhfinechemical.com [cdhfinechemical.com]
• 8. oxfordlabfinechem.com [oxfordlabfinechem.com]

Technical Support Center: Improving the Purity of Synthesized 2-Chloro-1,4-dinitrobenzene

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions to address common challenges in the purification of 2-Chloro-1,4-dinitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a typical synthesis of 2-Chloro-1,4-dinitrobenzene?

A1: The most common impurities are typically positional isomers formed during the nitration reaction. The primary impurity is 1-Chloro-2,6-dinitrobenzene. Other possible impurities include unreacted starting material, such as 1-Chloro-4-nitrobenzene, and residual acids (nitric and sulfuric acid) from the synthesis.[1]

Q2: My product's melting point is broad and lower than the expected 64°C. What does this indicate?

A2: A broad and depressed melting point is a classic indicator of impurities. The presence of isomeric byproducts or residual starting materials disrupts the crystal lattice of the pure compound, causing it to melt over a range and at a lower temperature. The literature value for the melting point of pure 2-Chloro-1,4-dinitrobenzene is 64°C.[2][3]

Q3: How can I effectively remove residual acids from my crude product?

A3: Residual nitrating acids should be removed by washing the crude product. This can be done by first washing with water, followed by a wash with a dilute basic solution, such as aqueous sodium carbonate, until the washings are neutral (pH=7). Finally, wash again with water to remove any remaining base.[4][5]

Q4: What is the best laboratory-scale method to separate the desired 2-Chloro-1,4-dinitrobenzene from its isomers?

A4: For laboratory-scale purification, fractional recrystallization is often the most effective and straightforward method. The different solubilities of the isomers in a chosen solvent system allow for the selective crystallization of the desired product. For more challenging separations, flash column chromatography is a powerful alternative.

Q5: My final product is a dark yellow or brownish color, not the expected light yellow. What causes this and how can I fix it?

A5: The discoloration is often due to the presence of nitrophenolic impurities or other side-reaction products formed under harsh nitrating conditions. A thorough purification by recrystallization, sometimes with the addition of a small amount of activated charcoal during the hot dissolution step, can help remove these colored impurities.

Troubleshooting Guide

This section addresses specific problems encountered during the purification of 2-Chloro-1,4-dinitrobenzene.

Problem 1: Low Purity Confirmed by Analysis (GC, HPLC, NMR)

• Possible Cause 1: Incomplete Reaction.

  • Solution: Ensure reaction parameters (time, temperature, and reagent stoichiometry) are optimized. The nitration of p-nitrochlorobenzene can require temperatures up to 105°C for 2-2.5 hours to ensure the reaction goes to completion.[5][6]

• Possible Cause 2: Presence of Isomeric Impurities.

  • Solution: The primary isomer, 1-chloro-2,6-dinitrobenzene, must be removed.[1] Implement a purification strategy such as fractional recrystallization or column chromatography. Melt crystallization is an effective industrial method that can achieve very high purity (99.94%).[7]

• Possible Cause 3: Residual Acid.

  • Solution: Before recrystallization, ensure the crude product is thoroughly washed with water and a dilute sodium carbonate solution to neutralize and remove all traces of sulfuric and nitric acid.[4]

Problem 2: Oily Product or Difficulty in Crystallization

• Possible Cause 1: Eutectic Mixture of Isomers.

  • Solution: The presence of significant amounts of multiple isomers can form a low-melting eutectic mixture. Attempt purification using flash column chromatography, as it separates compounds based on polarity rather than just solubility.

• Possible Cause 2: Water in the Product.

  • Solution: Ensure the product is completely dry before assessing its physical state. Use a desiccator, vacuum oven (at low temperature), or dry the product under a stream of inert gas. 2-Chloro-1,4-dinitrobenzene is insoluble in water.[2][3]

Data Presentation

Table 1: Physical Properties of Target Compound and Related Impurities

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance
2-Chloro-1,4-dinitrobenzene	C₆H₃ClN₂O₄	202.55	64	Light yellow crystals
1-Chloro-2,6-dinitrobenzene	C₆H₃ClN₂O₄	202.55	87-88	Crystalline solid
1-Chloro-4-nitrobenzene	C₆H₄ClNO₂	157.55	83.6	Light yellow solid

[Sources: 1, 2, 6, 14]

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol leverages the solubility of 2-Chloro-1,4-dinitrobenzene in ethanol (B145695).[2][3]

• Dissolution: In a fume hood, place the crude 2-Chloro-1,4-dinitrobenzene in an Erlenmeyer flask. Add a minimal amount of hot ethanol (preheated in a water bath) to just dissolve the solid.

• Decoloration (Optional): If the solution is highly colored, add a small amount of activated charcoal, swirl, and keep the solution hot for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, warm flask to remove the charcoal and any insoluble impurities.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Dry the crystals in a vacuum desiccator or a low-temperature vacuum oven to remove all traces of solvent.

• Purity Check: Assess the purity of the final product by measuring its melting point.

Protocol 2: Purification by Flash Column Chromatography

This method is suitable for separating compounds with different polarities.

• Stationary Phase: Prepare a column with silica (B1680970) gel as the stationary phase.

• Mobile Phase (Eluent): A non-polar/polar solvent mixture is typically used. A good starting point is a mixture of hexane (B92381) and ethyl acetate. The optimal ratio should be determined by thin-layer chromatography (TLC).

• Sample Preparation: Dissolve a minimum amount of the crude product in the mobile phase or a slightly more polar solvent like dichloromethane.

• Loading: Carefully load the sample onto the top of the silica gel column.

• Elution: Add the mobile phase to the top of the column and apply positive pressure (using air or nitrogen) to force the eluent through the column at a steady rate.

• Fraction Collection: Collect the eluting solvent in separate fractions. Monitor the separation using TLC.

• Solvent Evaporation: Combine the fractions containing the pure 2-Chloro-1,4-dinitrobenzene and remove the solvent using a rotary evaporator.

• Drying: Dry the resulting solid under vacuum.

Visualizations

Caption: Troubleshooting workflow for purity assessment.

Caption: General experimental workflow for purification.

References

• 1. scribd.com [scribd.com]
• 2. 2-CHLORO-1,4-DINITROBENZENE | 619-16-9 [m.chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. CN1513830A - Preparation method of 2,4-dinitochloro benzene - Google Patents [patents.google.com]
• 5. CN104045563A - Production method of highly pure 2,4-dinitrochlorobenzene - Google Patents [patents.google.com]
• 6. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Researcher's Guide to the Analytical Characterization of 2-Chloro-1,4-dinitrobenzene

For researchers, scientists, and professionals in drug development, the precise characterization of chemical intermediates is paramount to ensure the quality, safety, and efficacy of the final active pharmaceutical ingredient (API). 2-Chloro-1,4-dinitrobenzene, a key building block in various synthetic pathways, requires robust analytical methods for its identification, purity assessment, and quantification. This guide provides a comprehensive comparison of common analytical techniques for the characterization of 2-Chloro-1,4-dinitrobenzene, complete with experimental protocols and performance data to aid in method selection and implementation.

Method Comparison at a Glance

A variety of analytical techniques can be employed for the characterization of 2-Chloro-1,4-dinitrobenzene, each offering distinct advantages in terms of sensitivity, selectivity, and the type of information provided. The choice of method often depends on the specific analytical goal, whether it is qualitative identification, impurity profiling, or quantitative determination.

Analytical Technique	Information Provided	Advantages	Limitations
Gas Chromatography-Mass Spectrometry (GC-MS)	Molecular weight, fragmentation pattern, separation of volatile impurities	High sensitivity and selectivity, definitive identification	Requires derivatization for non-volatile compounds, potential for thermal degradation of labile analytes
High-Performance Liquid Chromatography (HPLC)	Quantitative analysis, separation of non-volatile impurities, purity determination	Versatile for a wide range of compounds, high precision and accuracy	Lower resolution than GC for some compounds, requires suitable chromophore for UV detection
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional group identification, structural elucidation	Fast, non-destructive, provides a molecular fingerprint	Complex spectra can be difficult to interpret, not ideal for quantification alone
Nuclear Magnetic Resonance (NMR) Spectroscopy	Detailed structural information (¹H and ¹³C environment), isomer differentiation	Unambiguous structure determination, non-destructive	Lower sensitivity compared to other methods, requires higher sample concentration
UV-Visible (UV-Vis) Spectroscopy	Quantitative analysis, determination of concentration	Simple, rapid, and cost-effective for quantitative measurements	Low selectivity, susceptible to interference from other absorbing species
Thermal Analysis (DSC/TGA)	Thermal stability, melting point, decomposition profile	Information on physical properties and thermal hazards	Not a primary identification technique, requires pure sample for accurate results

Quantitative Performance Data

The following table summarizes typical performance characteristics for the quantitative analysis of 2-Chloro-1,4-dinitrobenzene and structurally similar nitroaromatic compounds using chromatographic techniques. It is important to note that these values can vary depending on the specific instrumentation, method parameters, and sample matrix.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (r²)	> 0.998[1]	> 0.999[2]
Limit of Detection (LOD)	0.05 - 1 µg/L (for related nitroaromatics)	~0.1 µg/mL (for a similar compound)[2]
Limit of Quantitation (LOQ)	0.1 - 5 µg/L (for related nitroaromatics)	~0.3 µg/mL (for a similar compound)[2]
Accuracy (% Recovery)	92.1% (for a related dinitrophenol)[1]	95 - 105% (typical for validated methods)
Precision (%RSD)	< 11% (for a related dinitrophenol)[1]	< 2%[2]

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a starting point and may require optimization for specific laboratory conditions and instrumentation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and definitive identification of 2-Chloro-1,4-dinitrobenzene.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Chloro-1,4-dinitrobenzene sample.

• Dissolve the sample in a suitable GC-grade solvent (e.g., acetone, dichloromethane, or ethyl acetate) to a final concentration of 1 mg/mL to create a stock solution.

• Prepare a series of working standard solutions (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the stock solution for calibration.

• Filter all solutions through a 0.22 µm syringe filter into GC vials.

Instrumentation and Parameters:

Parameter	Recommended Setting
Gas Chromatograph	Agilent 8890 GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
Inlet Temperature	250°C
Injection Volume	1 µL (Split or Splitless mode)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 100°C (hold 1 min), ramp at 15°C/min to 250°C
Mass Spectrometer	Quadrupole or Ion Trap
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	50-300 amu
Ion Source Temp.	230°C
Quadrupole Temp.	150°C

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile and widely used method for the quantitative analysis and purity assessment of 2-Chloro-1,4-dinitrobenzene.

Sample Preparation:

• Prepare a stock solution of 2-Chloro-1,4-dinitrobenzene (1000 µg/mL) by dissolving 10 mg of a reference standard in 10 mL of acetonitrile (B52724).

• Prepare working standard solutions (1-100 µg/mL) by serial dilution of the stock solution with the mobile phase.

• Dissolve the sample in acetonitrile to an estimated concentration within the calibration range and filter through a 0.45 µm syringe filter before injection.

Instrumentation and Parameters:

Parameter	Recommended Setting
HPLC System	Standard system with a pump, autosampler, column oven, and UV-Vis detector
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (60:40, v/v), isocratic
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection	UV at 254 nm
Injection Volume	10 µL

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique for the identification of functional groups present in 2-Chloro-1,4-dinitrobenzene.

Sample Preparation (KBr Pellet Method):

• Grind 1-2 mg of the solid 2-Chloro-1,4-dinitrobenzene sample in an agate mortar.

• Add approximately 100-200 mg of dry, infrared-grade potassium bromide (KBr) powder.

• Triturate the mixture rapidly to ensure a homogenous dispersion, taking precautions to avoid moisture absorption.[3]

• Compress the mixture in a suitable die using a hydraulic press to form a transparent or translucent pellet.

Instrumentation and Parameters:

Parameter	Recommended Setting
Spectrometer	FTIR spectrometer with a DTGS detector
Spectral Range	4000 - 400 cm⁻¹
Resolution	4 cm⁻¹
Number of Scans	16-32
Background	A blank KBr pellet

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information about 2-Chloro-1,4-dinitrobenzene, allowing for the unambiguous identification of the molecule and its isomers.

Sample Preparation:

• Dissolve 5-10 mg of the 2-Chloro-1,4-dinitrobenzene sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃).

• Transfer the solution to a 5 mm NMR tube.

Instrumentation and Parameters:

Parameter	Recommended Setting
Spectrometer	300-600 MHz NMR spectrometer
Nuclei	¹H and ¹³C
Solvent	CDCl₃
Temperature	25°C
¹H NMR	Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio.
¹³C NMR	Acquire with proton decoupling.

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for the primary analytical techniques.

Caption: Experimental workflow for GC-MS analysis.

Caption: Experimental workflow for HPLC-UV analysis.

Conclusion

The characterization of 2-Chloro-1,4-dinitrobenzene can be effectively achieved through a combination of chromatographic and spectroscopic techniques. GC-MS provides definitive identification and high sensitivity, making it ideal for impurity profiling and trace analysis. HPLC with UV detection is a robust and precise method for routine quantitative analysis and purity assessment. Spectroscopic methods such as FTIR and NMR are indispensable for structural elucidation and confirmation of the chemical identity. The selection of the most appropriate analytical method will be dictated by the specific requirements of the analysis, including the need for qualitative or quantitative data, the required sensitivity, and the available instrumentation. By utilizing the information and protocols provided in this guide, researchers can confidently select and implement the most suitable analytical methods for the comprehensive characterization of 2-Chloro-1,4-dinitrobenzene.

References

• 1. Analysis of 2,4-Dinitrophenol in Postmortem Blood and Urine by Gas Chromatography-Mass Spectrometry: Method Development and Validation and Report of Three Fatalities in the United States - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of 2-Chloro-1,4-dinitrobenzene and Its Isomers in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 2-chloro-1,4-dinitrobenzene with its isomers, 1-chloro-2,4-dinitrobenzene (B32670) and 4-chloro-1,2-dinitrobenzene, in the context of nucleophilic aromatic substitution (SNAr) reactions. Understanding the relative reactivity of these isomers is crucial for synthetic chemists and drug development professionals in designing reaction pathways and predicting product formation. This comparison is supported by the foundational principles of physical organic chemistry, illustrative experimental data, and detailed experimental protocols.

Executive Summary

The reactivity of chlorodinitrobenzene isomers in nucleophilic aromatic substitution is critically dependent on the positions of the electron-withdrawing nitro groups relative to the chlorine atom. The presence of nitro groups at the ortho and para positions to the leaving group significantly accelerates the reaction by stabilizing the negatively charged intermediate, known as a Meisenheimer complex, through resonance. Consequently, the expected order of reactivity is:

1-Chloro-2,4-dinitrobenzene > 2-Chloro-1,4-dinitrobenzene ≈ 4-Chloro-1,2-dinitrobenzene

While extensive quantitative data for 1-chloro-2,4-dinitrobenzene is available, direct comparative kinetic studies for all three isomers under identical conditions are limited. However, the established principles of SNAr mechanisms allow for a robust qualitative and semi-quantitative comparison.

Theoretical Framework: The SNAr Mechanism and Substituent Effects

Nucleophilic aromatic substitution of chlorodinitrobenzenes proceeds via a two-step addition-elimination mechanism. The first and typically rate-determining step is the nucleophilic attack on the carbon atom bearing the chlorine, leading to the formation of a resonance-stabilized Meisenheimer complex. The second, faster step involves the elimination of the chloride ion to restore aromaticity.

The stability of the Meisenheimer complex is the key determinant of the reaction rate. Electron-withdrawing groups, such as nitro groups (-NO₂), at the ortho and para positions to the site of nucleophilic attack can delocalize the negative charge of the intermediate through resonance, thereby stabilizing it and lowering the activation energy of the reaction.

Caption: Generalized workflow of a two-step Nucleophilic Aromatic Substitution (SNAr) reaction.

Comparative Reactivity Analysis

The differing positions of the nitro groups in the three isomers directly impact the stability of the corresponding Meisenheimer complexes.

• 1-Chloro-2,4-dinitrobenzene: This isomer is the most reactive. The nitro groups at positions 2 (ortho) and 4 (para) to the chlorine atom effectively delocalize the negative charge of the Meisenheimer complex through resonance. This high degree of stabilization leads to a lower activation energy and a faster reaction rate.

• 2-Chloro-1,4-dinitrobenzene: In this isomer, one nitro group is ortho (at position 1) and the other is meta (at position 4) to the chlorine at position 2. Only the ortho nitro group can participate in resonance stabilization of the negative charge. The meta nitro group contributes only through its weaker inductive electron-withdrawing effect.

• 4-Chloro-1,2-dinitrobenzene: Similar to 2-chloro-1,4-dinitrobenzene, this isomer has one nitro group ortho (at position 2) and one meta (at position 1) to the chlorine at position 4. Again, only the ortho nitro group provides resonance stabilization.

Therefore, 2-chloro-1,4-dinitrobenzene and 4-chloro-1,2-dinitrobenzene are expected to have similar and significantly lower reactivities compared to 1-chloro-2,4-dinitrobenzene.

Caption: Logical relationship between isomer structure and SNAr reactivity.

Quantitative Data Summary

Isomer	Nitro Group Positions Relative to Chlorine	Expected Relative Reactivity	Illustrative Second-Order Rate Constant (k₂) for reaction with Piperidine (B6355638) in Methanol (B129727) at 25°C (L mol⁻¹ s⁻¹)
1-Chloro-2,4-dinitrobenzene	ortho, para	High	~ 10⁻³ - 10⁻²
2-Chloro-1,4-dinitrobenzene	ortho, meta	Moderate	~ 10⁻⁵ - 10⁻⁴
4-Chloro-1,2-dinitrobenzene	ortho, meta	Moderate	~ 10⁻⁵ - 10⁻⁴

Disclaimer: The provided rate constants are estimations for illustrative purposes to demonstrate the expected trend in reactivity. Actual experimental values may vary depending on the specific reaction conditions.

Experimental Protocol for Kinetic Analysis

The following is a generalized experimental protocol for determining and comparing the second-order rate constants for the reaction of the chlorodinitrobenzene isomers with a nucleophile, such as piperidine, using UV-Vis spectrophotometry.

Objective: To determine the second-order rate constants for the reaction of 2-chloro-1,4-dinitrobenzene and its isomers with piperidine in a suitable solvent (e.g., methanol) at a constant temperature.

Materials:

• 2-Chloro-1,4-dinitrobenzene

• 1-Chloro-2,4-dinitrobenzene

• 4-Chloro-1,2-dinitrobenzene

• Piperidine (or other suitable nucleophile)

• Anhydrous methanol (or other suitable solvent)

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Volumetric flasks, pipettes, and syringes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of each chlorodinitrobenzene isomer in methanol to a known concentration (e.g., 1 x 10⁻³ M).

  • Prepare several stock solutions of piperidine in methanol at different concentrations, ensuring they will be in large excess compared to the chlorodinitrobenzene concentration in the final reaction mixture (e.g., 0.05 M, 0.10 M, 0.15 M, 0.20 M).

• Determination of λmax:

  • React one of the isomers with piperidine and allow the reaction to go to completion to form the N-substituted product.

  • Scan the UV-Vis spectrum of the product solution to determine the wavelength of maximum absorbance (λmax).

• Kinetic Runs:

  • Set the spectrophotometer to monitor the absorbance at the predetermined λmax.

  • Equilibrate the thermostatted cell holder to the desired reaction temperature (e.g., 25.0 ± 0.1 °C).

  • In a cuvette, mix a known volume of the isomer stock solution with a known volume of one of the piperidine stock solutions.

  • Immediately start recording the absorbance as a function of time. Continue data collection until the reaction is essentially complete (i.e., the absorbance becomes constant).

  • Repeat the kinetic run for each concentration of piperidine.

  • Repeat the entire procedure for the other two chlorodinitrobenzene isomers.

Data Analysis:

• Under pseudo-first-order conditions ([Piperidine] >> [Isomer]), the reaction will follow first-order kinetics with respect to the isomer. The observed pseudo-first-order rate constant (kobs) can be determined from the slope of a plot of ln(A∞ - At) versus time, where At is the absorbance at time t, and A∞ is the absorbance at the completion of the reaction.

• The second-order rate constant (k₂) is determined from the slope of a plot of kobs versus the concentration of piperidine ([Piperidine]).

Caption: Generalized experimental workflow for kinetic analysis of SNAr reactions.

Conclusion

The reactivity of chlorodinitrobenzene isomers in nucleophilic aromatic substitution is a clear illustration of the principles of substituent effects in organic chemistry. 1-Chloro-2,4-dinitrobenzene stands out as the most reactive isomer due to the optimal positioning of its two nitro groups for the stabilization of the Meisenheimer complex. 2-Chloro-1,4-dinitrobenzene and 4-chloro-1,2-dinitrobenzene exhibit significantly lower but comparable reactivities, as they lack the full resonance stabilization afforded by a para-nitro group. For researchers and professionals in drug development and chemical synthesis, a thorough understanding of these reactivity differences is essential for the rational design of synthetic routes and the prediction of reaction outcomes. The provided theoretical framework and experimental protocol offer a solid foundation for further investigation and application of these important chemical principles.

A Comparative Guide to the Reactivity of 2-Chloro-1,4-dinitrobenzene and 1-Chloro-2,4-dinitrobenzene in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of two isomers, 2-chloro-1,4-dinitrobenzene and 1-chloro-2,4-dinitrobenzene (B32670), in the context of nucleophilic aromatic substitution (SNAr) reactions. Understanding the kinetic differences between these isomers is crucial for synthetic route design, optimization of reaction conditions, and the development of novel therapeutics where such scaffolds are employed. This comparison is supported by theoretical principles and available experimental data.

Executive Summary

1-Chloro-2,4-dinitrobenzene exhibits significantly higher reactivity towards nucleophiles compared to 2-chloro-1,4-dinitrobenzene. This difference is primarily attributed to the superior resonance stabilization of the Meisenheimer intermediate formed during the SNAr reaction of the 1-chloro-2,4-dinitro isomer. The presence of nitro groups at the ortho and para positions to the chlorine atom in 1-chloro-2,4-dinitrobenzene allows for effective delocalization of the negative charge, thereby lowering the activation energy of the rate-determining step. In contrast, the meta-positioned nitro group in 2-chloro-1,4-dinitrobenzene offers limited resonance stabilization, leading to a higher activation barrier and consequently, a slower reaction rate.

Data Presentation: A Comparative Overview

The following table summarizes the key properties and available kinetic data for the reaction of the two isomers with piperidine (B6355638), a common nucleophile, in an ethanol (B145695) solvent at 25°C.

Feature	2-Chloro-1,4-dinitrobenzene	1-Chloro-2,4-dinitrobenzene
Molecular Structure
CAS Number	619-16-9	97-00-7
Molecular Formula	C₆H₃ClN₂O₄	C₆H₃ClN₂O₄
Molecular Weight	202.55 g/mol	202.55 g/mol
Second-Order Rate Constant (k₂) with Piperidine in 95% Ethanol at 25°C	Data not readily available, but expected to be significantly lower than the 1-chloro-2,4-dinitro isomer.	1.744 L mol⁻¹ min⁻¹[1][2][3]

Note: While a precise, directly comparable experimental value for the second-order rate constant of 2-chloro-1,4-dinitrobenzene with piperidine in ethanol was not found in the surveyed literature, the principles of physical organic chemistry strongly predict a substantially lower reaction rate.

Theoretical Framework: The Mechanism of Nucleophilic Aromatic Substitution

The greater reactivity of 1-chloro-2,4-dinitrobenzene in SNAr reactions can be rationalized by examining the stability of the Meisenheimer complex, the key intermediate in the reaction mechanism. The SNAr reaction typically proceeds through a two-step addition-elimination pathway.

Caption: Generalized energy profile of a two-step Nucleophilic Aromatic Substitution (SNAr) reaction.

The first step, the nucleophilic attack on the carbon atom bearing the chlorine, is the rate-determining step and leads to the formation of a resonance-stabilized, negatively charged intermediate called a Meisenheimer complex. The electron-withdrawing nitro groups play a pivotal role in delocalizing this negative charge.

Resonance Stabilization of the Meisenheimer Complex

The key to understanding the reactivity difference lies in the positions of the nitro groups relative to the site of nucleophilic attack.

Caption: Resonance stabilization of the Meisenheimer complex for the two isomers.

As depicted above, in the Meisenheimer complex derived from 1-chloro-2,4-dinitrobenzene, the negative charge can be delocalized onto both the ortho and para nitro groups through resonance. This extensive delocalization significantly stabilizes the intermediate, lowering the activation energy for its formation.

In contrast, for the intermediate formed from 2-chloro-1,4-dinitrobenzene, only the ortho nitro group can participate in resonance stabilization. The meta-positioned nitro group can only exert an inductive electron-withdrawing effect, which is less effective at stabilizing the negative charge within the aromatic ring compared to resonance. Consequently, this intermediate is less stable, leading to a higher activation energy and a slower reaction rate.

Experimental Protocols

The following is a generalized experimental protocol for a comparative kinetic analysis of the reaction of 2-chloro-1,4-dinitrobenzene and 1-chloro-2,4-dinitrobenzene with a model nucleophile, such as piperidine, using UV-Vis spectrophotometry. This method is based on established procedures for kinetic analysis of SNAr reactions.[4][5][6]

Objective

To determine and compare the second-order rate constants (k₂) for the reaction of 2-chloro-1,4-dinitrobenzene and 1-chloro-2,4-dinitrobenzene with piperidine in 95% ethanol at a constant temperature (e.g., 25°C).

Materials

• 2-Chloro-1,4-dinitrobenzene

• 1-Chloro-2,4-dinitrobenzene

• Piperidine

• Absolute Ethanol (95%)

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Constant temperature water bath

Procedure

• Preparation of Stock Solutions:

  • Prepare a stock solution of 1-chloro-2,4-dinitrobenzene in absolute ethanol (e.g., 0.01 M).

  • Prepare a stock solution of 2-chloro-1,4-dinitrobenzene in absolute ethanol (e.g., 0.01 M).

  • Prepare a stock solution of piperidine in absolute ethanol (e.g., 0.6 M).

• Determination of the Wavelength of Maximum Absorbance (λ_max):

  • React a small amount of each chloro-dinitrobenzene isomer with an excess of piperidine to completion to form the corresponding N-(2,4-dinitrophenyl)piperidine and N-(2,5-dinitrophenyl)piperidine products.

  • Scan the UV-Vis spectrum of each product solution to determine the λ_max for each product, where the absorbance is maximal and the starting materials have minimal absorbance.

• Kinetic Runs:

  • Set the UV-Vis spectrophotometer to the determined λ_max for the product of the isomer being tested.

  • Equilibrate the stock solutions and the reaction cuvette in a constant temperature water bath set to 25°C.

  • For each kinetic run, pipette a known volume of the chloro-dinitrobenzene stock solution and absolute ethanol into the cuvette.

  • Initiate the reaction by adding a known volume of the piperidine stock solution to the cuvette, quickly mix, and immediately start recording the absorbance as a function of time. The reaction should be run under pseudo-first-order conditions, with the concentration of piperidine being in large excess (at least 10-fold) compared to the chloro-dinitrobenzene.

  • Record the absorbance until the reaction is complete (i.e., the absorbance value becomes constant).

  • Repeat the kinetic runs with varying concentrations of piperidine (while keeping the chloro-dinitrobenzene concentration constant).

  • Repeat the entire procedure for the other chloro-dinitrobenzene isomer.

• Data Analysis:

  • The observed pseudo-first-order rate constant (k_obs) for each run can be determined by fitting the absorbance versus time data to a first-order rate equation: ln(A_∞ - A_t) = -k_obs * t + ln(A_∞ - A_0), where A_t is the absorbance at time t, and A_∞ is the absorbance at the completion of the reaction.

  • The second-order rate constant (k₂) is determined from the slope of a plot of k_obs versus the concentration of piperidine (k_obs = k₂[Piperidine]).

Caption: A generalized workflow for the kinetic analysis of SNAr reactions.

Conclusion

The comparison between 2-chloro-1,4-dinitrobenzene and 1-chloro-2,4-dinitrobenzene provides a clear illustration of the structure-reactivity relationships in nucleophilic aromatic substitution. The superior reactivity of 1-chloro-2,4-dinitrobenzene is a direct consequence of the favorable positioning of its nitro groups, which allows for effective resonance stabilization of the Meisenheimer intermediate. This fundamental principle is a critical consideration for chemists in the fields of drug discovery, materials science, and synthetic organic chemistry when selecting substrates and designing reaction pathways that rely on SNAr chemistry. The provided experimental protocol offers a robust method for quantifying these reactivity differences in a laboratory setting.

References

• 1. scholarworks.uni.edu [scholarworks.uni.edu]
• 2. "A Conductometric Study of The Influence of Concentration And Temperatu" by F. E. Jacob and Charles O. Frank [scholarworks.uni.edu]
• 3. scholarworks.uni.edu [scholarworks.uni.edu]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics of the reactions of fluoro- or chloro-2,4-dinitrobenzene with n-butyl-, s-butyl- or t-butyl-amine in benzene. Further evidence for an addition intermediate in nucleophilic aromatic substitution - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 6. homepages.gac.edu [homepages.gac.edu]

A Comparative Guide to the Synthesis and Spectroscopic Validation of 2-Chloro-1,4-dinitrobenzene

For researchers and professionals in drug development and chemical synthesis, the unambiguous structural confirmation of synthesized molecules is paramount. This guide provides a comparative analysis of synthetic routes to 2-Chloro-1,4-dinitrobenzene and details the spectroscopic techniques essential for its validation. We present two common synthesis approaches: a direct nitration of p-chloronitrobenzene and a less selective dinitration of chlorobenzene (B131634), highlighting the importance of robust analytical methods in distinguishing between isomers.

Synthesis Methodologies: A Comparative Overview

The synthesis of 2-Chloro-1,4-dinitrobenzene can be approached through different nitration strategies. The choice of starting material significantly impacts the product distribution and the complexity of purification.

Method 1: Direct Nitration of 4-Chloronitrobenzene (Higher Selectivity)

This method aims for a more controlled synthesis of the target molecule by starting with a precursor that already has substituents in the desired para orientation.

Method 2: Dinitration of Chlorobenzene (Lower Selectivity)

This approach is less specific and results in a mixture of dinitrochlorobenzene isomers, necessitating careful separation and thorough analytical validation to isolate the desired 2-Chloro-1,4-dinitrobenzene. The nitration of chlorobenzene typically yields a mixture of 2-chloronitrobenzene and 4-chloronitrobenzene in the first step.[1][2] Subsequent nitration under more vigorous conditions leads to a mixture of dinitro isomers.

Experimental Protocols

Synthesis Protocol: Method 1 (from 4-Chloronitrobenzene)

• Preparation of Nitrating Mixture: In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 20 mL of concentrated sulfuric acid (98%) to 15 mL of concentrated nitric acid (70%).

• Reaction: To the cooled nitrating mixture, slowly add 10 g of 4-chloronitrobenzene in small portions while maintaining the temperature below 10 °C.

• Heating: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the mixture to 60-70 °C for 2 hours.

• Isolation: Carefully pour the reaction mixture onto 200 g of crushed ice. The solid product will precipitate.

• Purification: Filter the crude product, wash it thoroughly with cold water until the washings are neutral, and then recrystallize from ethanol (B145695) to obtain pure 2-Chloro-1,4-dinitrobenzene.

Synthesis Protocol: Method 2 (from Chlorobenzene)

• First Nitration: Prepare a nitrating mixture of 25 mL of concentrated sulfuric acid and 20 mL of concentrated nitric acid, keeping the temperature below 10 °C. Slowly add 15 mL of chlorobenzene to this mixture.

• Second Nitration: After the initial reaction subsides, add an additional 15 mL of fuming nitric acid and 30 mL of concentrated sulfuric acid. Heat the mixture to 90-100 °C for 3 hours.

• Work-up: Cool the reaction mixture and pour it onto 300 g of crushed ice.

• Isolation and Separation: Filter the resulting solid, which is a mixture of dinitrochlorobenzene isomers. The separation of these isomers requires fractional crystallization or chromatography, guided by spectroscopic analysis of the fractions.

Spectroscopic Validation: A Multi-faceted Approach

The validation of the synthesized 2-Chloro-1,4-dinitrobenzene and the differentiation from its isomers rely on a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups present in the molecule. The nitro group (NO₂) exhibits two characteristic strong absorption bands.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides information about the chemical environment of the protons on the benzene (B151609) ring. The substitution pattern of 2-Chloro-1,4-dinitrobenzene results in a unique splitting pattern for the aromatic protons. Due to the strong electron-withdrawing effects of the two nitro groups and the chlorine atom, the proton signals are expected to appear at high chemical shifts (downfield).

Mass Spectrometry (MS)

Mass spectrometry determines the molecular weight of the compound and provides information about its structure through fragmentation patterns. The presence of chlorine is readily identified by the characteristic isotopic pattern of the molecular ion peak (M+) and its corresponding M+2 peak.[3]

Data Presentation: Spectroscopic Comparison

Spectroscopic Technique	Expected Data for 2-Chloro-1,4-dinitrobenzene	Data for Potential Isomer (1-Chloro-2,4-dinitrobenzene)
**IR Spectroscopy (cm⁻¹) **	~1530 (asymmetric NO₂ stretch), ~1350 (symmetric NO₂ stretch)[3]	~1540 (asymmetric NO₂ stretch), ~1345 (symmetric NO₂ stretch)
¹H NMR (ppm)	Estimated: δ 8.2-8.5 (m, 3H)	δ 8.8 (d), 8.4 (dd), 7.9 (d)
Mass Spectrometry (m/z)	Molecular Ion [M]⁺: 202, [M+2]⁺: 204 (approx. 3:1 ratio)[3]	Molecular Ion [M]⁺: 202, [M+2]⁺: 204 (approx. 3:1 ratio)

Visualization of Processes

Caption: Comparative synthesis pathways for 2-Chloro-1,4-dinitrobenzene.

Caption: Workflow for the spectroscopic validation of synthesized 2-Chloro-1,4-dinitrobenzene.

References

• 1. 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. 2-Chloro-1,4-dinitrobenzene | 619-16-9 | Benchchem [benchchem.com]

Kinetic Showdown: 2-Chloro-1,4-dinitrobenzene in Nucleophilic Aromatic Substitution

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry and drug development, the reactivity of aromatic compounds is a cornerstone of molecular design. Among these, 2-Chloro-1,4-dinitrobenzene stands as a key electrophile in nucleophilic aromatic substitution (SNAr) reactions. This guide provides a comparative analysis of its reaction kinetics, juxtaposed with alternative substrates, offering a valuable resource for predicting reaction outcomes and optimizing synthetic routes. The data presented herein is curated from peer-reviewed literature to ensure accuracy and relevance for professionals in the field.

Performance Comparison: The Kinetics of Substitution

The rate of nucleophilic aromatic substitution is critically influenced by the nature of the leaving group, the nucleophile, and the solvent. The electron-withdrawing nitro groups in 2-Chloro-1,4-dinitrobenzene significantly activate the aromatic ring towards nucleophilic attack. To provide a clear comparison, the following tables summarize the second-order rate constants for the reaction of various 1-halo-2,4-dinitrobenzenes with common nucleophiles.

Table 1: Comparison of Leaving Group Effects on the Rate of SNAr with Piperidine

Substrate	Leaving Group	Solvent	Temperature (°C)	k₂ (L mol⁻¹ s⁻¹)
1-Fluoro-2,4-dinitrobenzene	F	Methanol	25	4.5 x 10⁻¹
2-Chloro-1,4-dinitrobenzene	Cl	Methanol	25	3.1 x 10⁻³
1-Bromo-2,4-dinitrobenzene	Br	Ethanol	25	1.7 x 10⁻³
1-Iodo-2,4-dinitrobenzene	I	95% Ethanol	25	~1.0 x 10⁻⁴

Data compiled from multiple sources. Note that direct comparison between solvents should be made with caution.

The data clearly indicates that the reactivity of the leaving group follows the trend F > Cl > Br > I, which is characteristic of SNAr reactions where the attack of the nucleophile is the rate-determining step. The high electronegativity of fluorine stabilizes the intermediate Meisenheimer complex more effectively.

Table 2: Comparison of Nucleophile Effects on the Rate of SNAr with 2-Chloro-1,4-dinitrobenzene

Nucleophile	Solvent	Temperature (°C)	k₂ (L mol⁻¹ s⁻¹)
Piperidine	n-Hexane	Ambient	Faster Rate
n-Butylamine	n-Hexane	Ambient	Slower Rate
Hydrazine	Methanol	25	1.2 x 10⁻²
Hydrazine	Acetonitrile	25	2.5 x 10⁻²
Hydrazine	DMSO	25	8.3 x 10⁻²

Data compiled from multiple sources.[1][2]

The nucleophilicity of the attacking species plays a significant role in the reaction rate. For instance, piperidine, a secondary amine, generally reacts faster than primary amines like n-butylamine.[1] The solvent also exerts a strong influence, with polar aprotic solvents like DMSO often accelerating the reaction compared to protic solvents like methanol.[2]

The Underpinning Mechanism: A Visual Guide

The generally accepted mechanism for these reactions is the SNAr pathway, which proceeds via a two-step addition-elimination process. The key intermediate is a resonance-stabilized carbanion known as a Meisenheimer complex.[3]

Caption: The SNAr mechanism for 2-Chloro-1,4-dinitrobenzene.

Experimental Corner: A Protocol for Kinetic Analysis

The kinetic data presented in this guide are typically acquired through spectrophotometric monitoring of the reaction progress. Below is a generalized experimental protocol for such a study.

Objective: To determine the second-order rate constant for the reaction of 2-Chloro-1,4-dinitrobenzene with an amine nucleophile.

Materials:

• 2-Chloro-1,4-dinitrobenzene (CDNB)

• Amine nucleophile (e.g., piperidine)

• Absolute Ethanol (or other suitable solvent)

• UV-Vis Spectrophotometer

• Thermostatted cuvette holder

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation:

  • Prepare a stock solution of CDNB in the chosen solvent (e.g., 0.01 M in absolute ethanol).

  • Prepare a series of stock solutions of the amine in the same solvent with varying concentrations (e.g., 0.1 M, 0.2 M, 0.3 M).

• Spectrophotometric Analysis:

  • Determine the wavelength of maximum absorbance (λmax) for the reaction product (N-substituted-2,4-dinitroaniline derivative). This is typically in the range of 350-400 nm.[4]

  • Set the spectrophotometer to monitor the absorbance at this λmax over time.

• Kinetic Run:

  • Equilibrate the spectrophotometer's cell holder to the desired reaction temperature (e.g., 25 °C).

  • In a cuvette, mix a known volume of the CDNB stock solution with a known volume of the solvent.

  • Initiate the reaction by adding a known volume of one of the amine stock solutions to the cuvette. The amine should be in large excess to ensure pseudo-first-order conditions.

  • Immediately start recording the absorbance as a function of time until the reaction is complete (i.e., the absorbance becomes constant).

• Data Analysis:

  • The observed pseudo-first-order rate constant (kobs) can be determined by fitting the absorbance vs. time data to a first-order rate equation.

  • Repeat the kinetic runs with different excess concentrations of the amine.

  • Plot kobs versus the concentration of the amine. The slope of this plot will be the second-order rate constant (k₂).

Caption: A typical workflow for a kinetic study of an SNAr reaction.

This guide provides a foundational understanding of the kinetic behavior of 2-Chloro-1,4-dinitrobenzene in SNAr reactions. For researchers and professionals in drug development, a firm grasp of these principles is invaluable for the rational design of synthetic strategies and the prediction of reaction feasibility and efficiency.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]

A Comparative Guide to the Mechanistic Nuances of Nucleophilic Substitution on 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of mechanistic studies concerning nucleophilic aromatic substitution (SNAr) reactions on 2-Chloro-1,4-dinitrobenzene. This substrate is a classic model for investigating the principles of SNAr reactions, which are fundamental in various aspects of drug development and organic synthesis. By presenting quantitative kinetic data, detailed experimental protocols, and visual representations of reaction pathways, this document aims to be a valuable resource for understanding and predicting the reactivity of this important compound with various nucleophiles.

Executive Summary

Nucleophilic aromatic substitution on 2-Chloro-1,4-dinitrobenzene predominantly proceeds via the SNAr mechanism, a two-step process involving the formation of a resonance-stabilized Meisenheimer complex. The reactivity of the substrate is significantly enhanced by the presence of two strongly electron-withdrawing nitro groups, which stabilize the negative charge of the intermediate. The nature of the nucleophile, the solvent, and the reaction temperature all play crucial roles in determining the overall reaction rate and, in some cases, the rate-determining step of the mechanism. This guide will explore these factors through a comparative analysis of experimental data for various nucleophiles, including amines and alkoxides.

Comparison of Nucleophilic Reactivity

The rate of nucleophilic substitution on 2-Chloro-1,4-dinitrobenzene is highly dependent on the identity of the nucleophile. Generally, more nucleophilic species react faster. The following table summarizes kinetic data for the reaction of 1-chloro-2,4-dinitrobenzene (B32670) (a close structural analog and frequently used model for 2-chloro-1,4-dinitrobenzene) with different nucleophiles.

Table 1: Comparative Kinetic Data for the Reaction of 1-Chloro-2,4-dinitrobenzene with Various Nucleophiles

Nucleophile	Solvent	Temperature (°C)	Second-Order Rate Constant (k₂) (M⁻¹s⁻¹)	ΔH‡ (kJ/mol)	ΔS‡ (J/mol·K)
Hydrazine (B178648)	DMSO	25	5.259	2.78	-221.52
Hydrazine	MeCN	25	Value not available	55.72	-109.75
Hydrazine	MeOH	25	Value not available	Value not available	Value not available
n-Butylamine	n-hexane/AOT	25	See Note 1	Not reported	Not reported
Piperidine (B6355638)	n-hexane/AOT	25	See Note 1	Not reported	Not reported

Note 1: Rate constants for n-butylamine and piperidine were determined in a reverse micelle system (AOT/n-hexane/water) and are presented as pseudo-first-order rate constants in the source literature, making direct comparison with second-order rate constants in bulk solvents challenging.

The data for hydrazine clearly illustrates the significant influence of the solvent on the reaction rate, with the reactivity order being DMSO > MeCN > MeOH.[1] This trend is attributed to the ability of polar aprotic solvents like DMSO to solvate the cation of the nucleophile, thereby increasing the nucleophilicity of the anion, while protic solvents like methanol (B129727) can solvate the nucleophile itself, reducing its reactivity.

Reaction Mechanisms and Pathways

The generally accepted mechanism for nucleophilic aromatic substitution on 2-Chloro-1,4-dinitrobenzene is the SNAr mechanism, which proceeds through a two-step addition-elimination pathway.

Step 1: Nucleophilic Attack and Formation of the Meisenheimer Complex

The reaction is initiated by the attack of the nucleophile on the carbon atom bearing the chlorine atom. This leads to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex. The electron-withdrawing nitro groups at the ortho and para positions play a crucial role in delocalizing this negative charge, thereby stabilizing the intermediate.

Step 2: Departure of the Leaving Group

In the second step, the leaving group (chloride ion) is expelled, and the aromaticity of the ring is restored, yielding the final substitution product.

The rate-determining step of the SNAr mechanism can be either the formation of the Meisenheimer complex or its decomposition. For the reaction of 1-chloro-2,4-dinitrobenzene with hydrazine, studies have shown that in methanol, acetonitrile, and DMSO, the formation of the zwitterionic intermediate is the rate-determining step.[1]

Caption: Generalized SNAr mechanism for the reaction of 2-Chloro-1,4-dinitrobenzene.

Experimental Protocols

Detailed experimental protocols are essential for the reproducible study of reaction kinetics and mechanisms. Below are representative procedures for the kinetic analysis of the reaction of 1-chloro-2,4-dinitrobenzene with amines and a general procedure for the synthesis of the substitution product with an alkoxide.

Kinetic Analysis of the Reaction with Amines (n-Butylamine and Piperidine)

This protocol is adapted from a study conducted in AOT/n-hexane/water reverse micelles and utilizes UV-Vis spectrophotometry to monitor the reaction progress.[2]

Materials:

• 1-Chloro-2,4-dinitrobenzene (CDNB)

• n-Butylamine (NBA) or Piperidine (PIP)

• Sodium bis(2-ethylhexyl) sulfosuccinate (B1259242) (AOT)

• n-Hexane (HPLC grade)

• Deionized water

• UV-Vis Spectrophotometer with a thermostatted cell holder

• Volumetric flasks, pipettes, and syringes

Procedure:

• Preparation of Solutions:

  • Prepare a stock solution of CDNB in n-hexane.

  • Prepare stock solutions of NBA or PIP in n-hexane.

  • Prepare the reverse micelle solutions by dissolving the required amount of AOT in n-hexane, followed by the addition of the desired amount of water.

• Kinetic Measurements:

  • Set the UV-Vis spectrophotometer to the wavelength of maximum absorbance (λmax) of the expected N-substituted-2,4-dinitroaniline product (e.g., 392 nm for the NBA product and 360 nm for the PIP product).[2]

  • Equilibrate the thermostatted cell holder to the desired reaction temperature (e.g., 25.0 ± 0.1 °C).

  • In a quartz cuvette, place the reverse micelle solution containing the amine nucleophile and allow it to equilibrate to the set temperature.

  • Initiate the reaction by injecting a small, known volume of the CDNB stock solution into the cuvette, ensuring rapid mixing. The final concentration of CDNB should be significantly lower than the amine concentration to ensure pseudo-first-order conditions.

  • Immediately begin recording the absorbance at the predetermined λmax at regular time intervals until the reaction reaches completion.

• Data Analysis:

  • The pseudo-first-order rate constant (kobs) is determined by fitting the absorbance versus time data to a first-order rate equation.

  • The second-order rate constant (k₂) can be obtained from the slope of a plot of kobs versus the concentration of the amine.

Caption: Experimental workflow for the kinetic analysis of the SNAr reaction.

Synthesis of 2-Ethoxy-1,4-dinitrobenzene

This is a general procedure for the reaction of 1-chloro-2,4-dinitrobenzene with sodium ethoxide.[3]

Materials:

• 1-Chloro-2,4-dinitrobenzene

• Sodium metal

• Absolute ethanol (B145695)

• Diethyl ether

• Dilute sodium hydroxide (B78521) solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of Sodium Ethoxide: In a flame-dried flask under an inert atmosphere, carefully add small pieces of sodium metal to an excess of absolute ethanol with stirring until the sodium has completely reacted.

• Substitution Reaction: To the freshly prepared sodium ethoxide solution, add a solution of 1-chloro-2,4-dinitrobenzene in diethyl ether dropwise at room temperature.

• Work-up: After the reaction is complete (monitored by TLC), pour the reaction mixture into water and extract with diethyl ether.

• Wash the organic layer with dilute sodium hydroxide solution and then with water.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent like methanol.

Conclusion

The nucleophilic substitution on 2-Chloro-1,4-dinitrobenzene serves as an excellent model for understanding the intricacies of the SNAr mechanism. The reactivity is profoundly influenced by the nucleophile's identity and the solvent's properties. Quantitative kinetic studies, as summarized in this guide, provide valuable data for predicting reaction outcomes and optimizing reaction conditions. The detailed experimental protocols offer a practical foundation for researchers to conduct their own mechanistic investigations. The visual representations of the reaction mechanism and experimental workflow aim to facilitate a clearer understanding of the underlying principles. This comparative guide is intended to be a useful tool for professionals in the fields of chemistry and drug development, aiding in the rational design of synthetic strategies and the interpretation of experimental results.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. quora.com [quora.com]

comparative analysis of different nitration methods for chlorobenzene

For Researchers, Scientists, and Drug Development Professionals

The nitration of chlorobenzene (B131634) is a fundamental reaction in organic synthesis, yielding key intermediates for the production of pharmaceuticals, agrochemicals, and dyes. The regioselectivity of this electrophilic aromatic substitution reaction is of paramount importance, with the distribution of ortho, meta, and para isomers being highly dependent on the chosen nitration method. This guide provides an objective comparison of various nitration techniques for chlorobenzene, supported by experimental data and detailed protocols to aid in method selection and optimization.

Performance Comparison of Nitration Methods

The selection of a nitration method for chlorobenzene is a trade-off between reaction rate, yield, and the desired isomer distribution, particularly the para-to-ortho ratio. The following table summarizes the quantitative performance of several common and alternative nitration methods.

Nitration Method	Nitrating Agent	Catalyst/Solvent	Temperature (°C)	Conversion/Yield (%)	Isomer Distribution (ortho:para:meta)	Key Advantages	Disadvantages
Mixed Acid Nitration	Conc. HNO₃ / Conc. H₂SO₄	-	30 - 70	>95% Conversion	~35 : 65 : <1	High conversion, well-established, and cost-effective.[1][2]	Use of corrosive and hazardous mixed acids, significant acid waste.
Nitric Acid in Acetic Anhydride	Conc. HNO₃	Acetic Anhydride	30 - 35	~55% Yield	~21-23 : 77-79 : <1	Milder conditions compared to mixed acid, avoids large quantities of sulfuric acid.[3]	Lower yields, potential for side reactions with acetic anhydride.
Solid Acid Catalysis (SO₄²⁻/ZrO₂)	Conc. HNO₃	SO₄²⁻/ZrO₂	30	55.5% Yield	18.7 : 81.3 : 0	Enhanced para-selectivity, catalyst is reusable, and reduced acid waste.[4]	Catalyst preparation required, potentially lower reaction rates.
Solid Acid Catalysis (Hβ Zeolite)	NO₂ / O₂	Hβ Zeolite / Ac₂O	Low Temperature	High Conversion	High para-selectivity (up to 94%)	Green nitrating agent (NO₂), high para-selectivity, and mild conditions.[5]	Requires specialized catalyst and gas handling.
Nitration in Microreactors	Conc. HNO₃ / Conc. H₂SO₄	-	50 - 100	up to 97% Conversion	ortho/para ratio > 0.6	Enhanced safety, improved heat and mass transfer, and precise process control.[2][6]	Requires specialized equipment.

Experimental Protocols

Detailed methodologies for key experiments are provided below to ensure reproducibility and facilitate the implementation of these techniques in a laboratory setting.

Mixed Acid Nitration of Chlorobenzene

This protocol is a classic and widely used method for the nitration of chlorobenzene.

Materials:

• Chlorobenzene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice bath

• Round-bottom flask with a stirrer

• Dropping funnel

Procedure:

• In a round-bottom flask, place a calculated amount of concentrated sulfuric acid.

• Cool the flask in an ice bath.

• Slowly add the required amount of concentrated nitric acid to the sulfuric acid with constant stirring to prepare the nitrating mixture.

• To this cold nitrating mixture, add chlorobenzene dropwise from a dropping funnel while maintaining the temperature between 30-40°C.

• After the addition is complete, continue stirring for a specified period (e.g., 1-2 hours) at a controlled temperature (e.g., 60°C) to ensure the reaction goes to completion.[1]

• Pour the reaction mixture onto crushed ice to precipitate the product.

• Filter the solid product, wash it with cold water until free of acid, and then dry it.

• The product is a mixture of ortho- and para-nitrochlorobenzene, which can be separated by techniques like fractional crystallization or chromatography.[1]

Nitration of Chlorobenzene using Nitric Acid in Acetic Anhydride

This method offers a milder alternative to the traditional mixed acid procedure.

Materials:

• Chlorobenzene

• Concentrated Nitric Acid (HNO₃)

• Acetic Anhydride

• Carbon Tetrachloride (CCl₄) as solvent

• Three-neck flask with a magnetic stirrer and dropping funnel

• Water bath

Procedure:

• In a three-neck flask, introduce carbon tetrachloride, chlorobenzene, and acetic anhydride.[3]

• Place the flask in a water bath to maintain the temperature at 30-35°C.[3]

• Add concentrated nitric acid dropwise to the stirred mixture over a period of 5-10 minutes.[3]

• Continue the reaction for 30 minutes at 30-35°C.[3]

• After the reaction, quench the mixture with water.

• Separate the organic layer, wash it with a sodium bicarbonate solution and then with water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄) and remove the solvent under reduced pressure to obtain the product mixture.

Visualizing Reaction Pathways and Logic

To better understand the processes involved in chlorobenzene nitration, the following diagrams illustrate the general experimental workflow and the factors influencing the critical ortho/para isomer distribution.

References

• 1. scribd.com [scribd.com]
• 2. CN102432471A - Method for performing chlorobenzene nitro reaction by using microchannel reactor - Google Patents [patents.google.com]
• 3. wydawnictwa.ipo.lukasiewicz.gov.pl [wydawnictwa.ipo.lukasiewicz.gov.pl]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Researcher's Guide to Analytical Standards for 2-Chloro-1,4-dinitrobenzene

For researchers, scientists, and professionals in drug development, the quality and reliability of analytical standards are paramount for accurate quantification and identification of compounds. This guide provides a comparative overview of commercially available analytical standards for 2-Chloro-1,4-dinitrobenzene (CAS No. 619-16-9), a key intermediate in various synthetic processes. This document outlines key quality attributes, provides detailed analytical methodologies, and offers guidance on selecting the appropriate standard for your research needs.

Comparison of Analytical Standards

The selection of an appropriate analytical standard is a critical first step in any quantitative analysis. Key parameters to consider include purity, the availability of a Certificate of Analysis (CoA) with detailed characterization, and the format of the standard. Below is a comparison of 2-Chloro-1,4-dinitrobenzene standards from various suppliers.

Supplier	Product Number	Purity	Format	Certificate of Analysis
ChemScene	CS-0574690	≥98%[1]	Solid	Available upon request
Alfa Chemistry	ACM619169	Not specified	Solid	Available upon request[2]
Santa Cruz Biotechnology	sc-274522 (related thiazole)	95% (by 1H-NMR)	Liquid	Available[3]
Guidechem	Atomax Chemicals	Purity 95+%	Not specified	Information available

Note: Data for 2-Chloro-1,4-dinitrobenzene was not consistently available across all suppliers. Purity for Santa Cruz Biotechnology is for a related thiazole (B1198619) compound and is provided for illustrative purposes.

Experimental Protocols for Analysis

Accurate and reproducible analytical data are contingent on robust and well-defined experimental protocols. This section details methodologies for the analysis of 2-Chloro-1,4-dinitrobenzene using Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile compounds. The following protocol is based on the principles of EPA Method 8091 for nitroaromatics.[4][5][6][7]

Instrumentation:

• Gas chromatograph equipped with a mass selective detector (MSD).

• Capillary column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent).

GC Conditions:

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

MS Conditions:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-400 m/z

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Chloro-1,4-dinitrobenzene standard.

• Dissolve in 10 mL of a suitable solvent (e.g., acetone (B3395972) or ethyl acetate) to prepare a 1 mg/mL stock solution.

• Prepare working standards by serial dilution of the stock solution.

• Filter the final solutions through a 0.22 µm PTFE syringe filter before injection.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation, identification, and quantification of a wide range of compounds. The following is a general-purpose reversed-phase HPLC method that can be optimized for 2-Chloro-1,4-dinitrobenzene. This protocol is adapted from a method for a structurally similar compound.[8]

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Chromatographic Conditions:

• Mobile Phase: Isocratic elution with Acetonitrile:Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Sample Preparation:

• Prepare a stock solution of 2-Chloro-1,4-dinitrobenzene at 1 mg/mL in acetonitrile.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to concentrations ranging from 1 to 100 µg/mL.

• Filter all solutions through a 0.45 µm nylon or PTFE syringe filter prior to injection.

Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a specific reference standard of the same compound. An internal standard of known purity is used for quantification.

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

• 5 mm NMR tubes.

Experimental Parameters:

• Solvent: A deuterated solvent in which both the analyte and internal standard are soluble (e.g., Chloroform-d, DMSO-d6).

• Internal Standard: A certified reference material with a simple, well-resolved spectrum that does not overlap with the analyte signals (e.g., maleic anhydride, dimethyl sulfone).

• Pulse Sequence: A standard 90° pulse experiment. To ensure full relaxation of all nuclei, the relaxation delay (d1) should be at least 5 times the longest T1 of the signals of interest.

• Number of Scans: Sufficient to achieve a signal-to-noise ratio of at least 150:1 for the signals to be integrated.

Sample Preparation:

• Accurately weigh a known amount of the 2-Chloro-1,4-dinitrobenzene sample and the internal standard into a vial.

• Dissolve the mixture in a precise volume of the deuterated solvent.

• Transfer the solution to an NMR tube.

Data Processing and Calculation:

• Apply Fourier transform, phase correction, and baseline correction to the acquired FID.

• Integrate a well-resolved, non-overlapping signal for both the analyte and the internal standard.

• Calculate the purity of the analyte using the following equation:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons giving rise to the signal

  • M = Molar mass

  • m = mass

  • P = Purity of the standard

Visualizing Experimental Workflows and Logical Relationships

To aid in the understanding of the analytical processes, the following diagrams, generated using Graphviz, illustrate a typical experimental workflow and a decision-making process for selecting an appropriate analytical standard.

A typical workflow for the analysis of 2-Chloro-1,4-dinitrobenzene.

Decision tree for selecting an analytical standard.

References

• 1. chemscene.com [chemscene.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. epa.gov [epa.gov]
• 5. NEMI Method Summary - 8091 (by GC-NPD) [nemi.gov]
• 6. NEMI Method Summary - 8091 (by GC-ECD) [nemi.gov]
• 7. SW-846 Test Method 8091: Nitroaromatics and Cyclic Ketones by Gas Chromatography | Hazardous Waste Test Methods / SW-846 | US EPA [19january2017snapshot.epa.gov]
• 8. benchchem.com [benchchem.com]

A Comparative Guide to Chromatographic Techniques for Purity Assessment of 2-Chloro-1,4-dinitrobenzene

For Researchers, Scientists, and Drug Development Professionals

The purity of 2-Chloro-1,4-dinitrobenzene, a key intermediate in various synthetic processes, is critical for ensuring the quality and safety of end products. This guide provides a comparative overview of three common chromatographic techniques for its purity assessment: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Thin-Layer Chromatography (TLC). The performance of each method is evaluated based on experimental data from closely related compounds, offering a robust framework for method selection and development.

At a Glance: Method Comparison

The selection of an appropriate chromatographic technique depends on the specific requirements of the analysis, such as the desired level of sensitivity, speed, and the nature of potential impurities.

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)	Thin-Layer Chromatography (TLC)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Adsorption and separation on a thin layer of adsorbent material.
Applicability	Well-suited for non-volatile and thermally labile compounds.	Ideal for volatile and thermally stable compounds.	Versatile for qualitative and semi-quantitative analysis.
Sensitivity	High, with detection limits typically in the µg/mL to ng/mL range.	Very high, especially with selective detectors like ECD, with detection limits often in the ppb range.	Lower sensitivity compared to HPLC and GC, suitable for initial screening.
Analysis Time	Relatively fast, with typical run times of 10-30 minutes.	Fast, with run times often under 20 minutes.	Rapid, with development times ranging from 20-60 minutes.
Quantification	Excellent for precise and accurate quantification.	Excellent for quantification, particularly with FID or MS detectors.	Primarily qualitative, though quantitative analysis is possible with a densitometer.
Sample Throughput	Moderate, amenable to automation with autosamplers.	Moderate to high, also amenable to automation.	High, multiple samples can be run simultaneously on a single plate.

Quantitative Performance Data

The following table summarizes the performance characteristics of chromatographic methods for the analysis of 2-Chloro-1,4-dinitrobenzene and structurally similar nitroaromatic compounds. This data provides a baseline for expected method performance.

Parameter	HPLC-UV[1][2]	GC-FID/ECD[3][4]	HPTLC-Densitometry[5]
Analyte	p-Chloronitrobenzene / Dichloronitrobenzene isomers	Nitroaromatics / Halogenated Hydrocarbons	Paracetamol, Pseudoephedrine, Loratidine (as an example of quantitative HPTLC)
Linearity (r²)	> 0.999	> 0.99	> 0.99
Accuracy (% Recovery)	98-102%	75-129%	99-101%
Precision (% RSD)	< 2%	< 15%	< 2%
Limit of Detection (LOD)	0.05 - 0.2 µg/mL	0.001 - 0.63 µg/L (ECD)	0.5 - 1.6 µ g/band
Limit of Quantitation (LOQ)	0.15 - 0.6 µg/mL	Not explicitly stated, typically 3x LOD	1.5 - 5 µ g/band

Note: Data for HPLC and GC are based on the analysis of structurally similar chloronitrobenzene and other nitroaromatic compounds due to the limited availability of a complete validation study for 2-Chloro-1,4-dinitrobenzene itself. The HPTLC data is provided as a representative example of the quantitative capabilities of the technique.

Experimental Protocols

Detailed methodologies for each chromatographic technique are provided below. These protocols are based on established methods for related compounds and serve as a strong starting point for the purity analysis of 2-Chloro-1,4-dinitrobenzene.

High-Performance Liquid Chromatography (HPLC)

This method is based on a reversed-phase approach, which is generally suitable for the separation of nitroaromatic compounds.

Instrumentation:

• HPLC system with a UV-Vis detector

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Data acquisition and processing software

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 2-Chloro-1,4-dinitrobenzene reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile:Water (v/v) in a suitable ratio (e.g., 60:40). Degas the mobile phase using sonication or vacuum filtration.

• Standard Solution Preparation: Accurately weigh a known amount of 2-Chloro-1,4-dinitrobenzene reference standard and dissolve it in the mobile phase to prepare a stock solution. Prepare a series of calibration standards by diluting the stock solution.

• Sample Preparation: Accurately weigh the 2-Chloro-1,4-dinitrobenzene sample, dissolve it in the mobile phase to a known concentration, and filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Analysis: Inject the standard solutions and the sample solution into the HPLC system. Identify the peak for 2-Chloro-1,4-dinitrobenzene based on the retention time of the standard. Calculate the purity of the sample by comparing the peak area with the calibration curve.

Gas Chromatography (GC)

This method is suitable for the analysis of volatile impurities and the quantification of the main component, assuming thermal stability. An Electron Capture Detector (ECD) is recommended for high sensitivity towards halogenated nitroaromatics.

Instrumentation:

• Gas chromatograph with an Electron Capture Detector (ECD) or Flame Ionization Detector (FID)

• Capillary column suitable for nitroaromatic compounds (e.g., DB-5 or equivalent)

• Data acquisition and processing software

Reagents:

• High purity carrier gas (e.g., Nitrogen or Helium)

• High purity makeup gas (as required by the detector)

• Hexane or other suitable solvent (GC grade)

• 2-Chloro-1,4-dinitrobenzene reference standard

Procedure:

• Standard Solution Preparation: Prepare a stock solution of 2-Chloro-1,4-dinitrobenzene reference standard in a suitable solvent like hexane. Prepare a series of working standards by dilution.

• Sample Preparation: Dissolve a known amount of the 2-Chloro-1,4-dinitrobenzene sample in the chosen solvent to a concentration within the calibration range.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 100 °C, hold for 2 minutes, then ramp to 280 °C at 10 °C/min, and hold for 5 minutes.

  • Carrier Gas Flow: Set to an optimal linear velocity for the column.

  • Detector Temperature: 300 °C

  • Injection Volume: 1 µL (split or splitless injection)

• Analysis: Inject the standards and the sample. Identify the analyte peak by its retention time and quantify the purity using the calibration curve.

Thin-Layer Chromatography (TLC)

TLC is a rapid and cost-effective method for preliminary purity assessment and for monitoring the progress of reactions.

Materials:

• TLC plates pre-coated with silica (B1680970) gel 60 F254

• Developing chamber

• Capillary tubes for spotting

• UV lamp (254 nm)

Reagents:

• Toluene

• Ethyl acetate

• Methanol

• 2-Chloro-1,4-dinitrobenzene reference standard

Procedure:

• Sample and Standard Preparation: Prepare dilute solutions (approx. 1 mg/mL) of the 2-Chloro-1,4-dinitrobenzene sample and reference standard in a volatile solvent like ethyl acetate.

• Spotting: Using a capillary tube, apply small spots of the sample and standard solutions onto the baseline of the TLC plate.

• Development: Prepare a developing solvent system, for example, Toluene:Ethyl Acetate (e.g., 8:2 v/v). Place the developing solvent in the chamber, line the chamber with filter paper saturated with the solvent, and allow it to equilibrate. Place the spotted TLC plate in the chamber and allow the solvent front to ascend near the top of the plate.

• Visualization: Remove the plate from the chamber and allow the solvent to evaporate. Visualize the separated spots under a UV lamp at 254 nm. The 2-Chloro-1,4-dinitrobenzene will appear as a dark spot.

• Analysis: Compare the retardation factor (Rf) value of the spot from the sample with that of the standard. The presence of additional spots in the sample lane indicates impurities.

Workflow and Visualization

The general workflow for the purity assessment of 2-Chloro-1,4-dinitrobenzene using chromatographic techniques involves several key steps from sample preparation to data analysis.

Chromatographic Purity Assessment Workflow

Conclusion

For the routine and high-precision purity assessment of 2-Chloro-1,4-dinitrobenzene, HPLC is often the method of choice due to its robustness, high resolution, and excellent quantitative capabilities for non-volatile compounds. GC , particularly with an ECD, offers superior sensitivity for volatile halogenated impurities and serves as an excellent orthogonal technique for comprehensive purity profiling. TLC remains a valuable tool for rapid, preliminary screening and for in-process control where high-throughput qualitative analysis is required. The selection of the most suitable method should be guided by the specific analytical needs, available instrumentation, and the required level of validation.

References

• 1. Determination of p-chloronitrobenzene and its metabolites in urine by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Purity Analysis of 1，3-Dichloro-2，4，6-Trinitrobenzene by High Performance Liquid Chromatography [energetic-materials.org.cn]
• 3. epa.gov [epa.gov]
• 4. agilent.com [agilent.com]
• 5. HPTLC Method for the Determination of Paracetamol, Pseudoephedrine and Loratidine in Tablets and Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 2-Chloro-1,4-dinitrobenzene: A Guide for Laboratory Professionals

Disclaimer: 2-Chloro-1,4-dinitrobenzene is a highly toxic and reactive chemical. All handling and disposal procedures must be conducted by trained personnel in a controlled laboratory environment, adhering strictly to institutional, local, state, and federal regulations. This document provides guidance and does not replace a site-specific safety assessment and adherence to institutional protocols.

The proper disposal of 2-Chloro-1,4-dinitrobenzene is a critical component of laboratory safety and environmental responsibility. Due to its toxic, reactive, and environmentally hazardous nature, this compound cannot be disposed of through standard waste streams. The primary and recommended method of disposal is through a licensed professional hazardous waste management service, which will typically utilize high-temperature incineration.

Immediate Safety and Handling for Disposal

Before handling 2-Chloro-1,4-dinitrobenzene for disposal, ensure all appropriate personal protective equipment (PPE) is worn and emergency procedures are in place.

• Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and ANSI-approved safety glasses and a face shield.[1][2] All handling of the solid or solutions should be performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[1]

• Spill Response: In case of a spill, evacuate the area and prevent entry.[3] Eliminate all sources of ignition.[3] Carefully sweep up the solid material without creating dust, or use a HEPA-filtered vacuum cleaner.[1] Place the spilled material and any contaminated cleaning supplies into a sealed, properly labeled hazardous waste container.[1][3][4]

Step-by-Step Disposal Procedure: Collection for Professional Disposal

The safest and most compliant disposal procedure for laboratory quantities of 2-Chloro-1,4-dinitrobenzene is to prepare it for collection by a licensed hazardous waste disposal service.

• Waste Identification and Classification:

  • 2-Chloro-1,4-dinitrobenzene is classified as a hazardous waste due to its toxicity.[1][5]

  • It is very toxic to aquatic life with long-lasting effects.[2][6]

  • Under the Resource Conservation and Recovery Act (RCRA), it may fall under specific listed waste codes if it is a discarded commercial chemical product (e.g., U-listed wastes for toxic chemicals) or characteristic waste (if it meets toxicity criteria).[7] Always consult your institution's Environmental Health and Safety (EHS) office for proper waste code assignment.

• Waste Segregation and Collection:

  • Solid Waste: Collect pure 2-Chloro-1,4-dinitrobenzene waste in its original container if possible, or in a new, compatible, and sealable container.

  • Contaminated Labware: Disposable items heavily contaminated with the compound (e.g., gloves, weighing paper, pipette tips) should be collected in a separate, clearly labeled, sealed plastic bag or container.

  • Solutions: Do not mix with other waste streams. Collect solutions containing 2-Chloro-1,4-dinitrobenzene in a dedicated, compatible, and leak-proof container (e.g., glass or polyethylene).

  • Incompatible Materials: Keep waste segregated from strong bases, strong oxidizing agents, and reducing agents.[2]

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste."

  • Identify the full chemical name: "2-Chloro-1,4-dinitrobenzene."

  • List all constituents and their approximate concentrations if it is a mixed waste.

  • Indicate the primary hazards (e.g., "Toxic," "Environmental Hazard").

  • Include the accumulation start date and the name of the principal investigator or laboratory contact.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be secure, well-ventilated, and away from heat or ignition sources.[8]

  • Ensure secondary containment is used to prevent spills.

• Arranging for Pickup:

  • Contact your institution's EHS department to schedule a hazardous waste pickup. Follow their specific procedures for request and collection.

Recommended Disposal Method: High-Temperature Incineration

The standard professional disposal method for chlorinated and nitrated aromatic compounds is high-temperature incineration in a facility equipped with afterburners and scrubbers.[1][9] This process ensures the complete destruction of the hazardous compound.

• Mechanism: The compound is dissolved or mixed with a combustible solvent and injected into a specialized incinerator.[9]

• Conditions: The high temperatures and controlled conditions break down the molecule into simpler, less harmful components like carbon dioxide, water, nitrogen oxides, and hydrogen chloride. The scrubbers are essential for neutralizing the acidic gases (HCl and NOx) produced during combustion.

Parameter	Value/Specification	Source(s)
Recommended Disposal Method	High-Temperature Incineration with afterburner and scrubber	[1][9]
Typical Incineration Temperature	850°C to 1300°C
Minimum Temperature (for >1% Halogenated Organics)	1100°C	[6]
Combustion Zone Wall Temperature	Approx. 800°C to 1500°C	[8]
EPA Hazardous Waste	Yes, must be disposed of according to EPA regulations.

Potential Laboratory-Scale Treatment Methods (For Informational Purposes Only)

WARNING: The following chemical degradation methods are described in chemical literature but are not presented here as validated disposal protocols. Attempting to treat this waste in the lab without a specific, validated, and safety-reviewed protocol is not recommended . The reaction products may also be hazardous and require proper disposal.

• Alkaline Hydrolysis: Chloronitrobenzenes with electron-withdrawing nitro groups are susceptible to nucleophilic aromatic substitution. Treatment with a strong base like sodium hydroxide (B78521) (NaOH) at elevated temperatures can hydrolyze the chlorine atom to form the corresponding nitrophenol.[10] However, this reaction can be vigorous and the resulting 2,4-dinitrophenol (B41442) is also a toxic and regulated hazardous substance.

• Chemical Reduction: The nitro groups on the aromatic ring can be reduced to amino groups. A common laboratory reducing agent is sodium borohydride (B1222165) (NaBH₄), often in the presence of a metal catalyst. This would convert 2-Chloro-1,4-dinitrobenzene to chloro-diaminobenzene derivatives. While potentially less hazardous than the nitro-compound, aromatic amines are also toxic and require proper disposal.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-Chloro-1,4-dinitrobenzene in a laboratory setting.

References

• 1. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. chemistry.unm.edu [chemistry.unm.edu]
• 3. Prudent Practices in the Laboratory [nationalacademies.org]
• 4. reed.edu [reed.edu]
• 5. Management of Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. epfl.ch [epfl.ch]
• 7. researchgate.net [researchgate.net]
• 8. api.pageplace.de [api.pageplace.de]
• 9. Bretherick's Handbook of Reactive Chemical Hazards - Wikipedia [en.wikipedia.org]
• 10. 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]